1-Chloro-2,3-difluorobenzene

• CAS: 36556-47-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 1-Chloro-2,3-difluorobenzene

This technical guide provides a comprehensive overview of the known physical and chemical properties of 1-Chloro-2,3-difluorobenzene. It is intended for researchers, scientists, and professionals in drug development and chemical synthesis who require detailed information on this compound. This document summarizes key quantitative data, outlines standard experimental protocols for property determination, and illustrates relevant logical workflows.

Chemical Identity and Structure

1-Chloro-2,3-difluorobenzene is an organohalogen compound and a derivative of benzene. Its structure consists of a benzene ring substituted with one chlorine atom and two fluorine atoms at the 2nd and 3rd positions relative to the chlorine.

• IUPAC Name: 1-chloro-2,3-difluorobenzene[1]

• Molecular Formula: C₆H₃ClF₂[1]

• CAS Number: 36556-47-5[1]

• Synonyms: 2,3-Difluorochlorobenzene[1]

Physical and Chemical Properties

The physical properties of a compound are crucial for determining its handling, storage, and application in various chemical processes. The data presented below has been aggregated from computed chemical databases.

Data Summary

The quantitative physical properties of 1-Chloro-2,3-difluorobenzene are summarized in the table below. It is important to note that while computed data is readily available, specific experimental values for properties like boiling and melting points are not as widely published for this specific isomer compared to its isomers.

Property	Value	Source
Molecular Weight	148.54 g/mol	PubChem[1]
Exact Mass	147.9891341 Da	PubChem (Computed)[1]
Physical Description	Liquid (Predicted)	N/A
Boiling Point	Not available	N/A
Melting Point	Not available	N/A
Density	Not available	N/A
Solubility	Insoluble in water (Predicted)	N/A
Flash Point	85.0 °F / 29.44 °C (Closed Cup)	Sigma-Aldrich (for isomer 1-Chloro-3,5-difluorobenzene)
Refractive Index	n20/D 1.465 (for isomer 1-Chloro-3,5-difluorobenzene)	Sigma-Aldrich

Note: Data for Flash Point and Refractive Index are for the related isomer 1-Chloro-3,5-difluorobenzene and are provided for reference, as specific experimental data for the 2,3-difluoro isomer is limited.

Experimental Protocols for Property Determination

The determination of the physical properties listed above follows standardized laboratory procedures. Below are detailed methodologies for key experiments.

Determination of Boiling Point

The boiling point is a critical indicator of a substance's volatility.

Methodology: Distillation Method

• Apparatus Setup: A standard distillation apparatus is assembled, consisting of a round-bottom flask, a heating mantle, a distillation head with a thermometer, a condenser, and a receiving flask.

• Sample Preparation: The liquid sample (1-Chloro-2,3-difluorobenzene) is placed in the round-bottom flask along with boiling chips to ensure smooth boiling.

• Heating: The sample is gradually heated. As the liquid boils, the vapor rises and enters the condenser.

• Temperature Reading: The thermometer bulb is positioned so that its top is level with the side arm of the distillation head, ensuring it accurately measures the temperature of the vapor in equilibrium with the liquid.

• Data Collection: The temperature is recorded when it stabilizes during the collection of the first few drops of distillate in the receiving flask. This stable temperature is the boiling point at the given atmospheric pressure.

Measurement of Density

Density is a fundamental physical property representing mass per unit volume.

Methodology: Pycnometer Method

• Preparation: A pycnometer (a flask with a specific, accurately known volume) is cleaned, dried, and weighed empty (m₁).

• Sample Filling: The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid is wiped from the exterior.

• Weighing: The filled pycnometer is weighed (m₂).

• Temperature Control: The entire process is conducted at a constant, recorded temperature (e.g., 25 °C), as density is temperature-dependent.

• Calculation: The density (ρ) is calculated using the formula: ρ = (m₂ - m₁) / V where V is the calibrated volume of the pycnometer.

Measurement of Refractive Index

The refractive index measures how light propagates through a substance and is a key identifier for liquid compounds.

Methodology: Abbe Refractometer

• Calibration: The Abbe refractometer is calibrated using a standard liquid with a known refractive index, typically distilled water.

• Sample Application: A few drops of the liquid sample are placed on the surface of the main prism.

• Measurement: The prisms are closed, and the instrument is adjusted until the dividing line between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

• Reading: The refractive index is read directly from the instrument's scale. The temperature is also recorded, as the refractive index varies with temperature (often standardized at 20°C, denoted as nD²⁰).

Logical Workflow and Relationships

The following diagrams illustrate the logical processes and relationships relevant to the physical characterization of a chemical compound like 1-Chloro-2,3-difluorobenzene.

Caption: Workflow for the physical and chemical identification of an unknown compound.

Caption: Relationship between the physical states of matter and temperature-driven phase transitions.

Safety and Handling

Based on GHS classifications for this and related isomers, 1-Chloro-2,3-difluorobenzene is considered a flammable liquid and vapor. It may cause skin irritation, serious eye irritation, and respiratory irritation.[1]

• Handling: Use in a well-ventilated area, preferably under a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Keep away from heat, sparks, and open flames.[2][3][4]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep in a designated flammables area.[3][4][5]

• Disposal: Dispose of contents and container in accordance with local, regional, and national regulations. Do not allow it to enter the environment.

References

• 1. 1-Chloro-2,3-difluorobenzene | C6H3ClF2 | CID 2782762 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. tcichemicals.com [tcichemicals.com]

An In-depth Technical Guide to the Chemical Structure and Bonding of 1-Chloro-2,3-difluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the chemical structure and bonding of 1-Chloro-2,3-difluorobenzene, a halogenated aromatic compound with increasing significance in the fields of medicinal chemistry, agrochemicals, and materials science. This document collates available data on its molecular geometry, spectroscopic properties, and a plausible synthetic pathway, presenting it in a manner accessible to researchers and professionals in drug development.

Chemical Identity and Physical Properties

1-Chloro-2,3-difluorobenzene is a substituted benzene derivative with the molecular formula C₆H₃ClF₂. Its chemical identity and key physical properties are summarized in the table below.

Identifier	Value
CAS Number	36556-47-5[1][2][3][4]
Molecular Formula	C₆H₃ClF₂[1][2][4]
Molecular Weight	148.54 g/mol [1][2][4]
SMILES Notation	C1=CC(=C(C(=C1)Cl)F)F
InChI Key	ZBNCSBMIRFHJEL-UHFFFAOYSA-N[2]
Physical Form	Liquid at 20°C[1]
Purity (Typical)	>97% to 98% (HPLC)[1][3]

Molecular Structure and Bonding

dot graph 1_Chloro_2_3_difluorobenzene_structure { layout=neato; node [shape=circle, style=filled, fillcolor="#F1F3F4", fontcolor="#202124", fontsize=12]; edge [fontsize=10];

C1 [label="C1-Cl", pos="0,1.5!"]; C2 [label="C2-F", pos="-1.3,-0.75!"]; C3 [label="C3-F", pos="1.3,-0.75!"]; C4 [label="C4-H", pos="0.85,-2.25!"]; C5 [label="C5-H", pos="-0.85,-2.25!"]; C6 [label="C6-H", pos="-1.7,0!"];

Cl [label="Cl", shape=plaintext, fontcolor="#34A853", pos="0,2.5!"]; F1 [label="F", shape=plaintext, fontcolor="#EA4335", pos="-2.2,-1.25!"]; F2 [label="F", shape=plaintext, fontcolor="#EA4335", pos="2.2,-1.25!"]; H1 [label="H", shape=plaintext, fontcolor="#4285F4", pos="1.4,-3!"]; H2 [label="H", shape=plaintext, fontcolor="#4285F4", pos="-1.4,-3!"]; H3 [label="H", shape=plaintext, fontcolor="#4285F4", pos="-2.7,0!"];

C1 -- C2; C2 -- C6; C6 -- C5; C5 -- C4; C4 -- C3; C3 -- C1;

Caption: Ball-and-stick model of 1-Chloro-2,3-difluorobenzene.

Calculated Bond Lengths and Angles

Density Functional Theory (DFT) calculations are a powerful tool for predicting the geometric parameters of molecules. The following table summarizes the calculated bond lengths and angles for 1-Chloro-2,3-difluorobenzene, providing insight into its three-dimensional structure.

Bond	Calculated Length (Å)	Angle	Calculated Angle (°)
C-Cl	1.73 - 1.75	C2-C1-C6	119 - 121
C-F	1.34 - 1.36	C1-C2-C3	119 - 121
C-C (aromatic)	1.38 - 1.40	C2-C3-C4	119 - 121
C-H	1.08 - 1.10	C3-C4-C5	119 - 121
C4-C5-C6	119 - 121
C5-C6-C1	119 - 121
Cl-C1-C2	118 - 120
F-C2-C1	118 - 120
F-C3-C4	118 - 120

Note: These values are typical ranges obtained from DFT calculations for similar halogenated benzenes and serve as a reliable estimation in the absence of direct experimental data.

Spectroscopic Data

The spectroscopic signature of 1-Chloro-2,3-difluorobenzene is key to its identification and characterization. This section details the expected Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopic features.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of the hydrogen, carbon, and fluorine nuclei within the molecule.

3.1.1. ¹H NMR Spectroscopy

The ¹H NMR spectrum is expected to show three distinct signals in the aromatic region, corresponding to the three non-equivalent protons on the benzene ring. The chemical shifts and coupling patterns are influenced by the electron-withdrawing effects of the halogen substituents.

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity
H-4	7.1 - 7.3	ddd
H-5	6.9 - 7.1	ddd
H-6	7.2 - 7.4	ddd

Note: Predicted chemical shifts are relative to TMS. Coupling constants (J-values) will arise from H-H, H-F, and long-range couplings, resulting in complex multiplet patterns.

3.1.2. ¹³C NMR Spectroscopy

The proton-decoupled ¹³C NMR spectrum will exhibit six distinct signals for the six unique carbon atoms of the benzene ring. The chemical shifts are significantly affected by the attached halogens.

Carbon	Predicted Chemical Shift (δ, ppm)
C-1 (C-Cl)	125 - 130
C-2 (C-F)	150 - 155 (d, ¹JCF)
C-3 (C-F)	148 - 153 (d, ¹JCF)
C-4	120 - 125
C-5	115 - 120
C-6	128 - 133

Note: The signals for C-2 and C-3 will appear as doublets due to one-bond coupling with the fluorine atom. Further smaller couplings to other fluorine and hydrogen atoms may also be observed.

3.1.3. ¹⁹F NMR Spectroscopy

¹⁹F NMR is a powerful technique for characterizing fluorinated compounds. For 1-Chloro-2,3-difluorobenzene, two distinct signals are expected for the two non-equivalent fluorine atoms.

Fluorine	Predicted Chemical Shift (δ, ppm)	Multiplicity
F-2	-130 to -140	d
F-3	-135 to -145	d

Note: Chemical shifts are referenced to CFCl₃. The signals will be doublets due to F-F coupling. Further splitting will arise from coupling to the aromatic protons.

Infrared (IR) Spectroscopy

The IR spectrum provides information about the vibrational modes of the molecule's functional groups and overall structure.

Wavenumber (cm⁻¹)	Assignment
3100 - 3000	C-H stretching (aromatic)
1600 - 1450	C=C stretching (aromatic ring)
1300 - 1200	C-F stretching
1100 - 1000	C-Cl stretching
900 - 650	C-H out-of-plane bending

Synthesis Pathway

A plausible and efficient synthesis of 1-Chloro-2,3-difluorobenzene involves the halogenation and subsequent dehydrohalogenation of a readily available starting material, 3,3,4,4-tetrafluorocyclohex-1-ene. This method has been reported for the synthesis of the analogous 1-bromo-2,3-difluorobenzene.[5]

Caption: Proposed synthesis of 1-Chloro-2,3-difluorobenzene.

Experimental Protocol: A Proposed Method

The following protocol is adapted from the synthesis of the analogous bromo-derivative and provides a detailed methodology for the laboratory-scale synthesis of 1-Chloro-2,3-difluorobenzene.

Step 1: Chlorination of 3,3,4,4-Tetrafluorocyclohex-1-ene

Caption: Workflow for the chlorination step.

Detailed Methodology:

• In a three-necked flask equipped with a magnetic stirrer, a gas inlet tube, and a reflux condenser with a drying tube, dissolve 3,3,4,4-tetrafluorocyclohex-1-ene in a suitable inert solvent such as carbon tetrachloride.

• Cool the flask in an ice-water bath to maintain a temperature of 0-5 °C.

• Slowly bubble chlorine gas through the stirred solution. The reaction is typically exothermic, so the rate of chlorine addition should be controlled to maintain the desired temperature.

• Monitor the progress of the reaction by taking aliquots and analyzing them by Gas Chromatography-Mass Spectrometry (GC-MS).

• Once the starting material is consumed, stop the chlorine flow and purge the system with an inert gas (e.g., nitrogen) to remove any unreacted chlorine.

• Remove the solvent under reduced pressure to yield the crude 1-chloro-3,3,4,4-tetrafluorocyclohexane, which can be used in the next step without further purification.

Step 2: Dehydrohalogenation to 1-Chloro-2,3-difluorobenzene

Caption: Workflow for the dehydrohalogenation step.

Detailed Methodology:

• To a round-bottom flask, add the crude 1-chloro-3,3,4,4-tetrafluorocyclohexane and a solution of a strong base, such as potassium hydroxide, in a high-boiling point alcohol like ethanol.

• Heat the reaction mixture to reflux and maintain it at this temperature with vigorous stirring.

• Monitor the formation of the product by GC-MS. The reaction typically takes several hours.

• After the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer multiple times with an organic solvent such as diethyl ether.

• Combine the organic extracts, wash with brine, dry over an anhydrous drying agent (e.g., MgSO₄), and filter.

• Remove the solvent under reduced pressure. The crude product can then be purified by fractional distillation under reduced pressure or by column chromatography on silica gel to yield pure 1-Chloro-2,3-difluorobenzene.

Conclusion

This technical guide has provided a detailed overview of the chemical structure and bonding of 1-Chloro-2,3-difluorobenzene. By combining available data with theoretical predictions and analogous experimental procedures, a comprehensive profile of this important molecule has been constructed. The presented data on its molecular geometry, spectroscopic characteristics, and a viable synthetic route will be a valuable resource for researchers and professionals engaged in the design and development of novel chemical entities in the pharmaceutical, agrochemical, and materials science sectors. Further experimental validation of the presented data is encouraged to refine our understanding of this versatile chemical building block.

References

• 1. 36556-47-5 2,3-Difluorochlorobenzene AKSci N578 [aksci.com]
• 2. 1-Chloro-2,3-difluorobenzene | C6H3ClF2 | CID 2782762 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 36556-47-5 | 1-Chloro-2,3-Difluorobenzene - Aromsyn Co.,Ltd. [aromsyn.com]
• 4. 36556-47-5 CAS Manufactory [m.chemicalbook.com]
• 5. Synthesis and Application of 2,3-Difluorobromobenzene_Chemicalbook [chemicalbook.com]

A Comprehensive Technical Guide to 1-Chloro-2,3-difluorobenzene (CAS: 36556-47-5)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of 1-Chloro-2,3-difluorobenzene (CAS number: 36556-47-5), a key fluorinated building block in organic synthesis. This document consolidates essential information on its physicochemical properties, synthesis, spectroscopic data, and applications, with a particular focus on its role as a precursor in the development of pharmaceuticals. Detailed experimental protocols and safety information are provided to support laboratory applications. Furthermore, this guide illustrates the significance of this compound in medicinal chemistry by examining the mechanism of action of fluoroquinolone antibiotics, a class of drugs for which substituted chlorodifluorobenzenes are vital precursors.

Chemical and Physical Properties

1-Chloro-2,3-difluorobenzene is a colorless liquid at room temperature.[1] Its chemical structure and key physical properties are summarized below.

Property	Value	Reference(s)
CAS Number	36556-47-5	[1]
Molecular Formula	C₆H₃ClF₂	[1]
Molecular Weight	148.54 g/mol	[1]
Appearance	Colorless liquid	[2]
Boiling Point	137.1 - 138.5 °C	[2]
Density	1.352 g/cm³	[2]
Flash Point	34.6 °C	[2]
Refractive Index	1.478	[2]

Spectroscopic Data

Technique	Expected Characteristics
¹H NMR	The proton NMR spectrum is expected to show complex multiplets in the aromatic region (approx. 7.0-7.5 ppm) due to proton-proton and proton-fluorine couplings.
¹³C NMR	The carbon NMR spectrum will display distinct signals for the six aromatic carbons, with characteristic large one-bond carbon-fluorine coupling constants (¹JCF) and smaller multi-bond couplings.
¹⁹F NMR	The fluorine NMR spectrum is a key identifier, expected to show two distinct signals for the non-equivalent fluorine atoms, with fluorine-fluorine and fluorine-proton couplings. A ¹⁹F NMR spectrum is available on PubChem.[1]
IR Spectroscopy	The infrared spectrum will exhibit characteristic absorption bands for C-H stretching in the aromatic region (around 3000-3100 cm⁻¹), C=C stretching of the aromatic ring (around 1400-1600 cm⁻¹), and strong C-F (around 1000-1300 cm⁻¹) and C-Cl (around 600-800 cm⁻¹) stretching vibrations.
Mass Spectrometry	The mass spectrum will show a molecular ion peak (M⁺) at m/z 148 and a characteristic M+2 peak with an intensity of approximately one-third of the M⁺ peak, indicative of the presence of one chlorine atom.

Synthesis of 1-Chloro-2,3-difluorobenzene

A common and effective method for the synthesis of 1-Chloro-2,3-difluorobenzene is the Sandmeyer reaction, starting from 2,3-difluoroaniline.[3][4] This reaction provides a reliable pathway to introduce a chlorine atom onto the aromatic ring.

Experimental Protocol: Sandmeyer Reaction

This protocol is a representative procedure based on established Sandmeyer reactions for similar substrates.[5][6]

Materials:

• 2,3-difluoroaniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Copper(I) Chloride (CuCl)

• Ice

• Water

• Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• Diazotization:

  • In a flask equipped with a stirrer and cooled in an ice-salt bath to 0-5 °C, add a solution of 2,3-difluoroaniline in concentrated hydrochloric acid.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the temperature below 5 °C.

  • Stir the mixture for an additional 30 minutes at this temperature to ensure complete formation of the diazonium salt.

• Sandmeyer Reaction:

  • In a separate flask, prepare a solution of copper(I) chloride in concentrated hydrochloric acid.

  • Slowly add the cold diazonium salt solution to the cuprous chloride solution with vigorous stirring. Effervescence (evolution of nitrogen gas) will be observed.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for 1-2 hours.

• Work-up and Purification:

  • Transfer the reaction mixture to a separatory funnel and extract the product with an organic solvent.

  • Wash the organic layer with water, followed by a dilute sodium bicarbonate solution, and finally with brine.

  • Dry the organic layer over an anhydrous drying agent.

  • Remove the solvent by rotary evaporation.

  • Purify the crude product by fractional distillation under atmospheric or reduced pressure to obtain pure 1-Chloro-2,3-difluorobenzene.

Caption: Synthesis of 1-Chloro-2,3-difluorobenzene via Sandmeyer reaction.

Applications in Drug Development: A Focus on Fluoroquinolone Antibiotics

1-Chloro-2,3-difluorobenzene and its isomers are valuable intermediates in the synthesis of fluoroquinolone antibiotics.[5][7][8] These synthetic antibacterial agents are widely used to treat a variety of bacterial infections. The fluorine substituents on the quinolone core are crucial for their enhanced potency and pharmacokinetic properties.

Illustrative Synthetic Application

While a specific commercial drug synthesized directly from 1-Chloro-2,3-difluorobenzene is not prominently documented, its structural motif is central to the synthesis of many fluoroquinolones. The general synthetic strategy involves the reaction of a substituted chlorodifluorobenzene with a suitable amine to construct the core quinolone structure.

Caption: General synthetic route to fluoroquinolone antibiotics.

Mechanism of Action and Signaling Pathway

Fluoroquinolone antibiotics exert their bactericidal effects by targeting two essential bacterial enzymes: DNA gyrase and topoisomerase IV.[9][10][11] These enzymes are crucial for DNA replication, repair, and recombination.

• DNA Gyrase: Primarily in Gram-negative bacteria, this enzyme introduces negative supercoils into DNA, which is necessary for the initiation of replication.

• Topoisomerase IV: Primarily in Gram-positive bacteria, this enzyme is responsible for decatenating (unlinking) daughter chromosomes after replication.

Fluoroquinolones bind to the enzyme-DNA complex, stabilizing it and leading to double-strand breaks in the bacterial DNA.[2][9] This triggers a cascade of events, including the SOS response, which ultimately leads to bacterial cell death.

Caption: Mechanism of action of fluoroquinolone antibiotics.

Safety and Handling

1-Chloro-2,3-difluorobenzene is a flammable liquid and should be handled with appropriate safety precautions in a well-ventilated area, away from ignition sources.[1] It is known to cause skin, eye, and respiratory irritation.[1] Personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn when handling this chemical. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

1-Chloro-2,3-difluorobenzene is a versatile and important building block in organic synthesis, particularly for the preparation of fluorinated compounds with applications in the pharmaceutical and agrochemical industries. Its synthesis via the Sandmeyer reaction is a well-established method. The incorporation of the chlorodifluorobenzene moiety is a key strategy in the design of potent fluoroquinolone antibiotics that function by inhibiting bacterial DNA gyrase and topoisomerase IV. This technical guide provides a foundation for researchers and drug development professionals to understand and utilize this compound in their synthetic endeavors.

References

• 1. Mechanism of Quinolone Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pnas.org [pnas.org]
• 4. WO2010043849A1 - Process for the preparation of rufinamide - Google Patents [patents.google.com]
• 5. DNA Gyrase as a Target for Quinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. academic.oup.com [academic.oup.com]
• 8. researchgate.net [researchgate.net]
• 9. Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Fluoroquinolones - Clinical GateClinical Gate [clinicalgate.com]

Spectroscopic Profile of 1-Chloro-2,3-difluorobenzene: A Technical Guide

Introduction

This technical guide provides a comprehensive overview of the spectroscopic data for 1-chloro-2,3-difluorobenzene, a halogenated aromatic compound of interest in chemical research and development. The following sections detail the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this molecule. Due to the limited availability of experimentally derived spectra in public databases, the NMR, IR, and MS data presented herein are predicted based on established spectroscopic principles and data from analogous compounds. This guide is intended for researchers, scientists, and professionals in drug development requiring a detailed understanding of the spectroscopic characteristics of 1-chloro-2,3-difluorobenzene.

Chemical Structure

The chemical structure of 1-chloro-2,3-difluorobenzene is presented below, with atom numbering to facilitate the discussion of NMR data.

Caption: Chemical structure of 1-Chloro-2,3-difluorobenzene with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for elucidating the structure of organic molecules. The following tables summarize the predicted ¹H, ¹³C, and ¹⁹F NMR spectral data for 1-chloro-2,3-difluorobenzene.

¹H NMR Data (Predicted)

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)
H-4	7.10 - 7.30	m	-
H-5	7.00 - 7.20	m	-
H-6	7.25 - 7.45	m	-

¹³C NMR Data (Predicted)

Carbon	Chemical Shift (δ, ppm)
C-1	120 - 125 (d, J_CF)
C-2	150 - 155 (dd, J_CF)
C-3	150 - 155 (dd, J_CF)
C-4	125 - 130
C-5	128 - 133
C-6	120 - 125

¹⁹F NMR Data (Predicted)

Fluorine	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)
F-2	-130 to -140	d	J_FF ≈ 20
F-3	-135 to -145	d	J_FF ≈ 20

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The following table lists the predicted characteristic IR absorption bands for 1-chloro-2,3-difluorobenzene.

Wavenumber (cm⁻¹)	Intensity	Assignment
3100 - 3000	Medium	Aromatic C-H stretch
1600 - 1450	Medium-Strong	Aromatic C=C ring stretch
1300 - 1100	Strong	C-F stretch
800 - 600	Strong	C-Cl stretch
900 - 690	Strong	Aromatic C-H out-of-plane bend

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a molecule. The predicted major peaks in the electron ionization (EI) mass spectrum of 1-chloro-2,3-difluorobenzene are presented below.

m/z	Relative Intensity	Assignment
148/150	High	[M]⁺ (Molecular ion, presence of ³⁵Cl and ³⁷Cl isotopes)
113	Medium	[M-Cl]⁺
84	Medium	[M-Cl-F]⁺ or [M-F-Cl]⁺

Experimental Protocols

The following are generalized experimental protocols for the acquisition of spectroscopic data for a liquid sample such as 1-chloro-2,3-difluorobenzene.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 1-chloro-2,3-difluorobenzene in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube.

• Instrument Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve homogeneity.

  • Tune and match the probe for the desired nuclei (¹H, ¹³C, ¹⁹F).

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum using a standard pulse sequence. Typical parameters include a 30-45° pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.

  • ¹³C NMR: Acquire the spectrum with proton decoupling. Due to the lower natural abundance of ¹³C, a larger number of scans will be required.

  • ¹⁹F NMR: Acquire the spectrum, which may be done with or without proton decoupling.

• Data Processing:

  • Apply a Fourier transform to the free induction decay (FID).

  • Phase correct the spectrum.

  • Reference the spectrum to the residual solvent peak (for ¹H and ¹³C) or an external standard (for ¹⁹F).

  • Integrate the signals and determine the chemical shifts and coupling constants.

IR Spectroscopy

• Sample Preparation: Place a drop of neat 1-chloro-2,3-difluorobenzene between two salt plates (e.g., NaCl or KBr) to form a thin liquid film.

• Instrument Setup:

  • Place the salt plates in the sample holder of the FTIR spectrometer.

  • Record a background spectrum of the clean salt plates.

• Data Acquisition: Acquire the IR spectrum of the sample. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing:

  • The background spectrum is automatically subtracted from the sample spectrum.

  • Identify and label the major absorption bands.

Mass Spectrometry (Electron Ionization - EI)

• Sample Introduction: Inject a small amount of a dilute solution of 1-chloro-2,3-difluorobenzene (e.g., in dichloromethane or methanol) into the mass spectrometer, often via a gas chromatograph (GC-MS) for separation and introduction into the ion source.

• Ionization: The sample is vaporized and bombarded with a high-energy electron beam (typically 70 eV) in the ion source, causing ionization and fragmentation.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

• Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z.

Analytical Workflow

The general workflow for the spectroscopic analysis of an organic compound like 1-chloro-2,3-difluorobenzene is illustrated in the following diagram.

An In-depth Technical Guide to 1-Chloro-2,3-difluorobenzene: Discovery, History, and Synthetic Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Chloro-2,3-difluorobenzene is a halogenated aromatic compound with significant utility as a chemical intermediate in the synthesis of pharmaceuticals and agrochemicals. Its specific substitution pattern offers unique reactivity and makes it a valuable building block in modern organic chemistry. This technical guide provides a comprehensive overview of the discovery, historical context, key physicochemical properties, and synthetic methodologies related to 1-Chloro-2,3-difluorobenzene. Detailed experimental protocols for its synthesis are presented, along with an analysis of its spectral characteristics. Furthermore, the application of a closely related isomer in the synthesis of the COX-2 inhibitor, celecoxib, is discussed to illustrate the importance of chlorodifluorobenzenes in drug development, including a diagram of the relevant signaling pathway.

Introduction and Historical Context

The "discovery" of 1-Chloro-2,3-difluorobenzene is not attributed to a single event but rather emerged from the broader advancements in organofluorine chemistry during the early to mid-20th century. The primary challenges in the synthesis of fluorinated aromatic compounds were the hazardous nature of elemental fluorine and the difficulty in achieving regioselective fluorination. Groundbreaking developments that enabled the synthesis of specific isomers like 1-Chloro-2,3-difluorobenzene include:

• The Balz-Schiemann Reaction: Discovered in 1927 by Günther Balz and Günther Schiemann, this reaction provided a reliable method for introducing fluorine into an aromatic ring via the thermal decomposition of a diazonium tetrafluoroborate salt. This allowed for the regioselective synthesis of fluoroaromatics from readily available anilines.

• The Sandmeyer Reaction: While originally described in 1884 by Traugott Sandmeyer for the introduction of chloro, bromo, and cyano groups, its application to aromatic amines that also contained fluorine atoms became a key strategy for the synthesis of mixed halogenated aromatic compounds.

The synthesis of 1-Chloro-2,3-difluorobenzene, therefore, became feasible through the application of these methods to appropriately substituted aniline precursors. A Chinese patent describes a synthetic route to 2,3-difluorochlorobenzene (an alternative name for the compound) from 3-chloro-2-fluoroaniline via a Schiemann reaction, highlighting the historical and industrial relevance of this methodology.[1]

Physicochemical and Spectral Data

A comprehensive understanding of the physical and chemical properties of 1-Chloro-2,3-difluorobenzene is essential for its application in synthesis.

Table 1: Physicochemical Properties of 1-Chloro-2,3-difluorobenzene

Property	Value	Source
CAS Number	36556-47-5	PubChem[2][3]
Molecular Formula	C₆H₃ClF₂	PubChem[2][3]
Molecular Weight	148.54 g/mol	PubChem[2][3]
Boiling Point	138.5 °C (at 760 torr)	AKSci[4]
Density	1.4 g/mL	AKSci[4]
Physical Form	Liquid	AKSci[4]

Table 2: Predicted Spectral Data for 1-Chloro-2,3-difluorobenzene

While publicly available, fully assigned spectra for 1-Chloro-2,3-difluorobenzene are scarce, the following table outlines the expected spectral characteristics based on its structure and data from isomeric and related compounds.

Spectroscopy	Expected Peaks and Features
¹H NMR	The spectrum is expected to show three distinct multiplets in the aromatic region (approximately δ 7.0-7.5 ppm), corresponding to the three aromatic protons. The coupling patterns will be complex due to ¹H-¹H and ¹H-¹⁹F coupling.
¹³C NMR	Six distinct signals are expected in the aromatic region (approximately δ 110-160 ppm). The signals for the carbons bonded to fluorine will appear as doublets due to ¹³C-¹⁹F coupling. The carbon attached to chlorine will also show a characteristic chemical shift.
Mass Spectrometry (EI)	The molecular ion peak (M⁺) is expected at m/z 148. An M+2 peak with approximately one-third the intensity of the M⁺ peak will be present due to the ³⁷Cl isotope. Common fragmentation patterns would involve the loss of Cl (m/z 113) and subsequent loss of fluorine atoms.
Infrared (IR)	Characteristic C-H stretching of aromatic rings (around 3000-3100 cm⁻¹), C=C stretching of the aromatic ring (around 1400-1600 cm⁻¹), C-F stretching (around 1100-1300 cm⁻¹), and C-Cl stretching (around 700-800 cm⁻¹).

Synthesis and Experimental Protocols

The most logical and historically relevant synthetic route to 1-Chloro-2,3-difluorobenzene is through the diazotization of 2,3-difluoroaniline followed by a Sandmeyer reaction.

Logical Workflow for the Synthesis of 1-Chloro-2,3-difluorobenzene

Caption: Synthetic pathway to 1-Chloro-2,3-difluorobenzene.

Detailed Experimental Protocol: Synthesis of 1-Chloro-2,3-difluorobenzene via Sandmeyer Reaction

This protocol is based on established procedures for the Sandmeyer reaction.

Materials:

• 2,3-Difluoroaniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Copper(I) Chloride (CuCl)

• Diethyl ether

• Anhydrous Magnesium Sulfate

• Ice

Procedure:

• Diazotization of 2,3-Difluoroaniline:

  • In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, dissolve 2,3-difluoroaniline (1 equivalent) in a mixture of concentrated hydrochloric acid and water.

  • Cool the solution to 0-5 °C in an ice-salt bath with vigorous stirring.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 equivalents) dropwise, maintaining the temperature below 5 °C.

  • After the addition is complete, stir the mixture for an additional 30 minutes at 0-5 °C to ensure complete formation of the diazonium salt solution.

• Sandmeyer Reaction:

  • In a separate flask, prepare a solution of copper(I) chloride (1.2 equivalents) in concentrated hydrochloric acid.

  • Cool the CuCl solution to 0 °C in an ice bath.

  • Slowly and carefully add the cold diazonium salt solution to the stirred CuCl solution. Vigorous evolution of nitrogen gas will be observed.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat gently (e.g., 50-60 °C) for 30-60 minutes to ensure complete decomposition of the diazonium salt.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and extract the product with diethyl ether.

  • Wash the combined organic extracts with water, followed by a dilute sodium bicarbonate solution, and finally with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

  • The crude product can be purified by fractional distillation under reduced pressure to yield pure 1-Chloro-2,3-difluorobenzene.

Applications in Drug Development: The Case of Celecoxib

While specific examples of marketed drugs derived directly from 1-Chloro-2,3-difluorobenzene are not readily found in the public domain, the closely related isomer, 1-chloro-2,4-difluorobenzene, is a key starting material in the synthesis of the nonsteroidal anti-inflammatory drug (NSAID) Celecoxib . This highlights the importance of chlorodifluorobenzene isomers as building blocks in medicinal chemistry. Celecoxib is a selective COX-2 inhibitor, which provides anti-inflammatory and analgesic effects with a reduced risk of gastrointestinal side effects compared to non-selective NSAIDs.

Signaling Pathway of Celecoxib Action

Celecoxib exerts its therapeutic effect by inhibiting the cyclooxygenase-2 (COX-2) enzyme. The COX-2 pathway is a critical component of the inflammatory response.

Caption: Inhibition of the COX-2 pathway by Celecoxib.

Conclusion

1-Chloro-2,3-difluorobenzene is a synthetically valuable compound whose development is rooted in the fundamental advancements of organofluorine chemistry. While not a household name, its role as a versatile intermediate underscores the importance of such building blocks in the creation of more complex and functional molecules for the pharmaceutical and agrochemical industries. The synthesis of celecoxib from a related isomer serves as a prominent example of the successful application of chlorodifluorobenzenes in modern drug discovery. Future research may uncover new applications for 1-Chloro-2,3-difluorobenzene and its derivatives, further solidifying the importance of fluorinated aromatics in science and technology.

References

• 1. ClinPGx [clinpgx.org]
• 2. benchchem.com [benchchem.com]
• 3. 1-Chloro-2,3-difluorobenzene | C6H3ClF2 | CID 2782762 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. zenodo.org [zenodo.org]

An In-depth Technical Guide to 1-Chloro-2,3-difluorobenzene

This guide provides detailed information on the chemical properties of 1-Chloro-2,3-difluorobenzene, tailored for researchers, scientists, and professionals in drug development.

Core Chemical Data

1-Chloro-2,3-difluorobenzene is a halogenated aromatic compound with the chemical formula C₆H₃ClF₂.[1][2] Its molecular structure consists of a benzene ring substituted with one chlorine atom and two fluorine atoms at the 2nd and 3rd positions relative to the chloro group.

Quantitative Data Summary

The key quantitative properties of 1-Chloro-2,3-difluorobenzene are summarized in the table below for easy reference and comparison.

Property	Value
Molecular Formula	C₆H₃ClF₂
Molecular Weight	148.54 g/mol [1][2]
Isomeric SMILES	C1=CC(=C(C(=C1)Cl)F)F[2]
InChI Key	ZBNCSBMIRFHJEL-UHFFFAOYSA-N[1]

Logical Relationship of Chemical Identifiers

The following diagram illustrates the logical flow from the compound's name to its various chemical identifiers and properties.

Chemical Identity of 1-Chloro-2,3-difluorobenzene.

References

• 1. 1-Chloro-2,3-difluorobenzene | C6H3ClF2 | CID 2782762 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cenmed.com [cenmed.com]

Solubility of 1-Chloro-2,3-difluorobenzene in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Chloro-2,3-difluorobenzene is a halogenated aromatic compound with applications in the synthesis of pharmaceuticals and other specialty chemicals. Its solubility in various organic solvents is a critical parameter for its use in chemical reactions, purification processes, and formulation development. This technical guide provides an in-depth overview of the solubility characteristics of 1-Chloro-2,3-difluorobenzene, outlines experimental protocols for its determination, and presents a logical workflow for assessing its solubility.

Qualitative Solubility Assessment

Based on its chemical structure—a benzene ring substituted with one chlorine and two fluorine atoms—1-Chloro-2,3-difluorobenzene is a relatively nonpolar molecule with some degree of polarity due to the electronegative halogen atoms. Its solubility in organic solvents can be predicted as follows:

• High Solubility: It is expected to be highly soluble in other nonpolar or moderately polar aromatic and halogenated solvents due to similar intermolecular forces (van der Waals forces). Examples include:

  • Toluene

  • Benzene

  • Xylenes

  • Dichloromethane

  • Chloroform

  • Carbon tetrachloride

• Good to Moderate Solubility: Good to moderate solubility is anticipated in polar aprotic solvents and some polar protic solvents. Examples include:

  • Acetone

  • Ethyl acetate

  • Tetrahydrofuran (THF)

  • Dimethyl sulfoxide (DMSO)

  • Ethanol

  • Methanol

• Low Solubility/Immiscibility: It is expected to have very low solubility or be immiscible with highly polar and nonpolar aliphatic solvents. For instance, similar compounds like 1-Chloro-3-fluorobenzene are reported to be not miscible in water. Low solubility is also expected in:

  • Hexane

  • Cyclohexane

  • Water

It is important to note that these are qualitative predictions. For precise applications, experimental determination of solubility is essential.

Experimental Protocols for Solubility Determination

Several methods can be employed to quantitatively determine the solubility of 1-Chloro-2,3-difluorobenzene in organic solvents. The choice of method depends on factors such as the required accuracy, the amount of sample available, and the nature of the solvent.

Shake-Flask Method (Equilibrium Method)

This is the most common and reliable method for determining thermodynamic solubility.

Methodology:

• Preparation: An excess amount of 1-Chloro-2,3-difluorobenzene is added to a known volume of the selected organic solvent in a sealed, temperature-controlled vessel (e.g., a screw-capped vial or flask).

• Equilibration: The mixture is agitated (e.g., using a shaker or magnetic stirrer) at a constant temperature for a sufficient period (typically 24-72 hours) to ensure that equilibrium is reached between the dissolved and undissolved solute.

• Phase Separation: After equilibration, the agitation is stopped, and the suspension is allowed to stand to allow the undissolved solid to settle.

• Sampling and Analysis: A clear aliquot of the saturated solution is carefully withdrawn, ensuring no solid particles are included. The sample is then diluted with a suitable solvent, and the concentration of 1-Chloro-2,3-difluorobenzene is determined using an appropriate analytical technique, such as:

  • High-Performance Liquid Chromatography (HPLC): A highly sensitive and specific method.

  • Gas Chromatography (GC): Suitable for volatile compounds.

  • UV-Vis Spectroscopy: Can be used if the compound has a chromophore and the solvent does not interfere.

Laser Monitoring Technique (Dynamic Method)

This method is based on detecting the disappearance of solid solute as the temperature of a solution with a known composition is increased.

Methodology:

• Sample Preparation: A mixture of 1-Chloro-2,3-difluorobenzene and the solvent of a known composition is prepared in a sample cell.

• Heating and Monitoring: The sample is heated at a controlled rate while being stirred. A laser beam is passed through the sample, and the light transmission is monitored by a photodetector.

• Endpoint Detection: The temperature at which the last solid particle dissolves, resulting in a sharp increase in light transmission, is recorded as the saturation temperature for that specific composition.

• Data Analysis: By repeating this process for different compositions, a solubility curve as a function of temperature can be constructed.

Logical Workflow for Solubility Determination

The following diagram illustrates a general workflow for determining the solubility of 1-Chloro-2,3-difluorobenzene in an organic solvent.

Workflow for Solubility Determination

Conclusion

Technical Guide: Physicochemical Properties of 1-Chloro-2,3-difluorobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Chloro-2,3-difluorobenzene is an aromatic organic compound with the chemical formula C₆H₃ClF₂. As a halogenated benzene derivative, it serves as a valuable building block in organic synthesis, particularly in the development of novel pharmaceutical and agrochemical agents. The precise positioning of the chlorine and fluorine atoms on the benzene ring imparts unique reactivity and physicochemical properties that are of significant interest in medicinal chemistry for the design of new molecular entities. This technical guide provides a summary of the available data on the boiling and melting points of 1-Chloro-2,3-difluorobenzene and its isomers, details standard experimental protocols for determining these properties, and outlines a potential synthetic pathway.

Physicochemical Data

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)
1-Chloro-2,3-difluorobenzene	36556-47-5	C₆H₃ClF₂	148.54	Not Available	Not Available
1-Chloro-2-fluorobenzene	348-51-6	C₆H₄ClF	130.55	137-138	-43 to -42
1-Chloro-2,4-difluorobenzene	1435-44-5	C₆H₃ClF₂	148.54	Not Available	Not Available
1-Chloro-2,6-difluorobenzene	698-01-1	C₆H₃ClF₂	148.54	126-128	Not Available
1-Chloro-3,5-difluorobenzene	1435-43-4	C₆H₃ClF₂	148.54	111-112	Not Available

Experimental Protocols

The determination of boiling and melting points is a fundamental practice in chemical characterization for assessing the purity and identity of a compound.[2][3] Standard laboratory procedures for these measurements are detailed below.

Melting Point Determination

The melting point of a solid organic compound is the temperature at which it transitions from a solid to a liquid phase. A sharp melting point range (typically 0.5-1°C) is indicative of a pure compound, whereas impurities tend to depress and broaden the melting range.[4]

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or Thiele tube)

• Capillary tubes (sealed at one end)[4]

• Thermometer

• Mortar and pestle (if the sample is not a fine powder)

• Heating medium (e.g., silicone oil for Thiele tube)

Procedure (Capillary Method): [4][5]

• Sample Preparation: A small amount of the finely powdered, dry organic compound is introduced into the open end of a capillary tube. The tube is then tapped gently to pack the sample into the sealed end, aiming for a sample height of 2-3 mm.[5]

• Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb. This assembly is then placed in the heating block of a melting point apparatus or immersed in the heating medium of a Thiele tube.[4]

• Heating: The apparatus is heated slowly, at a rate of approximately 1-2°C per minute, as the temperature approaches the expected melting point.

• Observation and Recording: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire sample has completely liquefied is recorded as the end of the melting range.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure.[6] For accurate measurements, the atmospheric pressure should be recorded, as boiling points are pressure-dependent.[6]

Apparatus:

• Small test tube or fusion tube

• Capillary tube (sealed at one end)

• Thermometer

• Heating apparatus (e.g., Thiele tube with heating oil or an aluminum block)[7][8]

• Rubber band or thread to attach the test tube to the thermometer

Procedure (Micro Boiling Point Method): [7][8][9]

• Sample Preparation: A small volume (a few milliliters) of the liquid is placed in the small test tube.[2][9]

• Capillary Insertion: A capillary tube, sealed at one end, is placed inside the test tube with the open end submerged in the liquid.[7][8]

• Apparatus Setup: The test tube is attached to a thermometer, with the sample positioned near the thermometer bulb. The assembly is then immersed in a heating bath (e.g., a Thiele tube) or placed in an aluminum block heater.[7][8][9]

• Heating: The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow stream of bubbles.[9]

• Observation and Recording: Upon reaching the boiling point, a rapid and continuous stream of bubbles will emerge from the capillary tube. At this point, the heating is stopped. The temperature at which the bubbling ceases and the liquid begins to be drawn into the capillary tube is recorded as the boiling point.[9]

Synthesis Pathway

A potential synthetic route to 1-Chloro-2,3-difluorobenzene involves the gas-phase copyrolysis of tetrafluoroethylene and buta-1,3-diene. This reaction forms 3,3,4,4-tetrafluorocyclohex-1-ene, which can then be converted to the target compound through subsequent halogenation and dehydrohalogenation steps.[10]

References

• 1. 1-Chloro-2,3-difluorobenzene | C6H3ClF2 | CID 2782762 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdn.juniata.edu [cdn.juniata.edu]
• 3. pennwest.edu [pennwest.edu]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. byjus.com [byjus.com]
• 6. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 7. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 8. byjus.com [byjus.com]
• 9. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 10. Synthesis and Application of 2,3-Difluorobromobenzene_Chemicalbook [chemicalbook.com]

In-depth Technical Guide: Safety and Hazards of 1-Chloro-2,3-difluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and hazard information for 1-Chloro-2,3-difluorobenzene (CAS No. 36556-47-5), a fluorinated aromatic compound used as an intermediate in various chemical syntheses. This document consolidates critical data on its physical and chemical properties, toxicological profile, handling procedures, and emergency measures to ensure safe laboratory practices.

Chemical Identification and Physical Properties

1-Chloro-2,3-difluorobenzene is a halogenated benzene derivative. Its key identification and physical properties are summarized below.

Property	Value
Chemical Name	1-Chloro-2,3-difluorobenzene
Synonyms	2,3-Difluorochlorobenzene
CAS Number	36556-47-5
Molecular Formula	C₆H₃ClF₂
Molecular Weight	148.54 g/mol [1]
Appearance	Liquid
Boiling Point	138.5 °C
Flash Point	Data not readily available
Density	Data not readily available
Solubility	Data not readily available

Hazard Identification and Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 1-Chloro-2,3-difluorobenzene is classified as a hazardous substance.[1] The primary hazards are associated with its flammability and irritant properties.

GHS Classification

Hazard Class	Category
Flammable liquids	Category 3
Skin corrosion/irritation	Category 2
Serious eye damage/eye irritation	Category 2
Specific target organ toxicity — single exposure (Respiratory tract irritation)	Category 3

Source: Aggregated GHS information from ECHA C&L Inventory.[1]

Hazard Statements and Pictograms

The GHS classification corresponds to the following hazard statements and pictograms:

Pictograms:

Signal Word: Warning [1]

Hazard Statements:

• H226: Flammable liquid and vapor.[1]

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Precautionary Statements

A comprehensive list of precautionary statements for handling, storage, and disposal is provided in the Safety Data Sheets. Key recommendations include:

• Prevention: Keep away from heat, sparks, open flames, and hot surfaces. Use only non-sparking tools and explosion-proof electrical equipment. Wash skin thoroughly after handling. Wear protective gloves, clothing, and eye/face protection. Avoid breathing vapor or mist. Use only outdoors or in a well-ventilated area.[2][3]

• Response: In case of fire, use dry chemical, foam, or carbon dioxide for extinction. If on skin, wash with plenty of soap and water. If in eyes, rinse cautiously with water for several minutes. If inhaled, remove person to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel unwell.[2][3]

• Storage: Store in a well-ventilated place. Keep container tightly closed. Keep cool.[3]

• Disposal: Dispose of contents/container to an approved waste disposal plant.[3]

Toxicological Information

The toxicological properties of 1-Chloro-2,3-difluorobenzene have not been fully investigated.[2] The primary health hazards identified are irritation to the skin, eyes, and respiratory system.

Toxicological Endpoint	Finding
Acute Oral Toxicity	Data not available
Acute Dermal Toxicity	Data not available
Acute Inhalation Toxicity	Data not available
Skin Corrosion/Irritation	Causes skin irritation.[1]
Eye Damage/Irritation	Causes serious eye irritation.[1]
Respiratory Sensitization	Data not available
Skin Sensitization	No information available.[2]
Germ Cell Mutagenicity	Data not available
Carcinogenicity	No information available.[2]
Reproductive Toxicity	Data not available
STOT-Single Exposure	May cause respiratory irritation.[1]
STOT-Repeated Exposure	Data not available
Aspiration Hazard	Data not available

Experimental Protocols

Detailed experimental protocols for the specific toxicological and physical hazard testing of 1-Chloro-2,3-difluorobenzene are not publicly available. However, standardized test guidelines from organizations such as the Organisation for Economic Co-operation and Development (OECD) and ASTM International are followed for the classification of chemical hazards. The methodologies for the key identified hazards are outlined below.

Acute Dermal Irritation/Corrosion (Based on OECD Test Guideline 404)

This test is designed to determine the potential of a substance to cause reversible (irritation) or irreversible (corrosion) inflammatory changes to the skin.

• Principle: A single dose of the test substance is applied to a small area of the skin of an experimental animal, typically an albino rabbit.

• Procedure:

  • The fur is clipped from a small area on the back of the animal.

  • A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to a gauze patch.

  • The patch is applied to the prepared skin and held in place with tape for a 4-hour exposure period.

  • After exposure, the patch is removed, and the skin is gently cleansed.

  • The skin is examined for erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

  • Observations are scored according to a standardized grading scale. The reversibility of any observed effects is also assessed for up to 14 days.

Acute Eye Irritation/Corrosion (Based on OECD Test Guideline 405)

This test evaluates the potential of a substance to produce irritation or damage to the eye.

• Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of an experimental animal, usually an albino rabbit. The other eye serves as an untreated control.

• Procedure:

  • The test is typically initiated with a single animal.

  • A 0.1 mL (for liquids) or 0.1 g (for solids) dose of the substance is instilled into the conjunctival sac of one eye.

  • The eyelids are held together for a brief period to allow for distribution of the substance.

  • The eye is examined for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72 hours after application.

  • Lesions are scored based on a standardized system. The reversibility of the effects is also monitored.

Flash Point Determination (Based on ASTM D93 - Pensky-Martens Closed Cup Method)

This method is used to determine the lowest temperature at which the vapor of a liquid can ignite in the presence of an ignition source.

• Principle: A sample of the substance is heated in a closed cup at a controlled rate while being stirred. An ignition source is periodically introduced into the vapor space above the liquid.

• Procedure:

  • The test cup is filled with the sample to a specified level.

  • The lid, which contains a stirrer and an opening for the ignition source, is secured.

  • The sample is heated at a slow, constant rate.

  • The stirrer is operated at a specified speed.

  • At regular temperature intervals, the ignition source (a small flame or an electric igniter) is dipped into the vapor space.

  • The flash point is the lowest temperature at which a brief flash is observed.

Visualizations

Hazard Assessment and Control Workflow

The following diagram illustrates a general workflow for assessing and controlling the hazards associated with a chemical like 1-Chloro-2,3-difluorobenzene in a research setting.

Caption: General workflow for chemical hazard assessment and control.

GHS Hazard Relationship

This diagram shows the logical relationship between the identification of 1-Chloro-2,3-difluorobenzene and its associated GHS hazards and required safety measures.

Caption: GHS hazard relationships for 1-Chloro-2,3-difluorobenzene.

Generalized Inflammatory Pathway for Chemical Irritants

As a skin and eye irritant, 1-Chloro-2,3-difluorobenzene is expected to trigger a localized inflammatory response upon contact. While the specific molecular targets are unknown, the general signaling cascade is depicted below.

Caption: Generalized signaling pathway for chemical-induced skin irritation.

Handling, Storage, and First Aid

Safe Handling

• Work in a well-ventilated area, preferably in a chemical fume hood.[2]

• Keep away from ignition sources such as heat, sparks, and open flames.[2]

• Use explosion-proof and non-sparking tools and equipment.[2]

• Ground and bond containers and receiving equipment to prevent static discharge.[2]

• Avoid contact with skin and eyes.[2]

• Avoid breathing vapors or mists.[2]

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[2]

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

• Store away from incompatible materials such as strong oxidizing agents.

• Keep in a designated flammables storage cabinet.

First Aid Measures

• Inhalation: Remove the individual to fresh air. If breathing is difficult or stops, provide artificial respiration and seek immediate medical attention.[2]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[2][5]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2][5]

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[5]

Fire and Explosion Hazards

• Flammability: Flammable liquid and vapor. Vapors may form explosive mixtures with air and can travel to a source of ignition and flash back.[2]

• Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam. Water spray may be used to cool containers.[2]

• Hazardous Combustion Products: Thermal decomposition can produce toxic and corrosive fumes, including carbon monoxide, carbon dioxide, hydrogen chloride, and hydrogen fluoride gas.[2]

• Firefighting Procedures: Firefighters should wear full protective gear and a self-contained breathing apparatus (SCBA).[2]

Accidental Release Measures

• Personal Precautions: Evacuate personnel from the area. Eliminate all ignition sources. Wear appropriate personal protective equipment.

• Environmental Precautions: Prevent the spill from entering drains or waterways.[2]

• Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable, closed container for disposal.[2] Use non-sparking tools for cleanup.

Stability and Reactivity

• Reactivity: No specific reactivity data is available.

• Chemical Stability: Stable under normal storage conditions.[2]

• Conditions to Avoid: Heat, flames, sparks, and other ignition sources.

• Incompatible Materials: Strong oxidizing agents.

• Hazardous Decomposition Products: As mentioned, combustion can produce carbon oxides, hydrogen chloride, and hydrogen fluoride.[2]

This guide is intended to provide essential safety and hazard information. Always refer to the most current Safety Data Sheet (SDS) for 1-Chloro-2,3-difluorobenzene before use and adhere to all institutional and regulatory safety protocols.

References

• 1. 1-Chloro-2,3-difluorobenzene | C6H3ClF2 | CID 2782762 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. 1-Chloro-2,3-difluorobenzene [chemdict.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

Protocols & Analytical Methods

Synthesis of Derivatives from 1-Chloro-2,3-difluorobenzene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of various derivatives from 1-Chloro-2,3-difluorobenzene. This versatile starting material is a key building block in the development of novel pharmaceutical and agrochemical compounds, owing to the unique electronic properties conferred by the fluorine and chlorine substituents. The protocols outlined below focus on three powerful and widely used synthetic transformations: Buchwald-Hartwig Amination, Suzuki-Miyaura Coupling, and Nucleophilic Aromatic Substitution (SNAr) for ether synthesis.

Introduction to the Reactivity of 1-Chloro-2,3-difluorobenzene

1-Chloro-2,3-difluorobenzene possesses a unique reactivity profile that allows for selective functionalization. The chlorine atom serves as a versatile leaving group for cross-coupling reactions. The electron-withdrawing nature of the two fluorine atoms activates the aromatic ring towards nucleophilic aromatic substitution, while also influencing the regioselectivity of these reactions. This combination of features makes it a valuable scaffold for the introduction of diverse functionalities, including aryl, amino, and alkoxy groups, which are prevalent in biologically active molecules.

Key Synthetic Transformations and Protocols

This section details the experimental protocols for three key synthetic transformations to generate derivatives from 1-Chloro-2,3-difluorobenzene.

Buchwald-Hartwig Amination for the Synthesis of N-Aryl Derivatives

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has become a cornerstone for the formation of C-N bonds.[1] This reaction allows for the coupling of aryl halides with a wide range of amines under relatively mild conditions. For a substrate like 1-Chloro-2,3-difluorobenzene, the choice of a sterically hindered and electron-rich phosphine ligand is crucial for achieving high catalytic activity.[2]

Experimental Protocol: Synthesis of N-(2,3-difluorophenyl)-4-methoxyaniline

• Materials:

  • 1-Chloro-2,3-difluorobenzene (1.0 mmol, 148.5 mg)

  • 4-Methoxyaniline (1.2 mmol, 147.8 mg)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 mmol, 18.3 mg)

  • 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (0.04 mmol, 19.1 mg)

  • Sodium tert-butoxide (NaOtBu) (1.4 mmol, 134.5 mg)

  • Anhydrous Toluene (5 mL)

• Procedure:

  • To an oven-dried Schlenk tube, add Pd₂(dba)₃, XPhos, and sodium tert-butoxide.

  • Evacuate and backfill the tube with argon three times.

  • Add 1-Chloro-2,3-difluorobenzene and 4-methoxyaniline to the tube.

  • Add anhydrous toluene via syringe.

  • Seal the tube and heat the reaction mixture at 100 °C for 12-24 hours, monitoring the progress by TLC or GC-MS.

  • After completion, cool the reaction mixture to room temperature and quench with water.

  • Extract the aqueous layer with ethyl acetate (3 x 15 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired product.

Quantitative Data Summary: Buchwald-Hartwig Amination

Reactant/Reagent	Molar Equiv.	Amount	Catalyst Loading (mol%)
1-Chloro-2,3-difluorobenzene	1.0	148.5 mg	-
4-Methoxyaniline	1.2	147.8 mg	-
Pd₂(dba)₃	0.02	18.3 mg	2
XPhos	0.04	19.1 mg	4
Sodium tert-butoxide	1.4	134.5 mg	-
Product	Yield
N-(2,3-difluorophenyl)-4-methoxyaniline	~85% (estimated)

Suzuki-Miyaura Coupling for the Synthesis of Biaryl Derivatives

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction between an organoboron compound and an organic halide, providing a powerful method for the formation of C-C bonds.[3] This reaction is widely used in the synthesis of biaryl compounds, which are common motifs in pharmaceuticals and materials science.[4]

Experimental Protocol: Synthesis of 2,3-difluoro-4'-methyl-1,1'-biphenyl

• Materials:

  • 1-Chloro-2,3-difluorobenzene (1.0 mmol, 148.5 mg)

  • 4-Methylphenylboronic acid (1.2 mmol, 163.0 mg)

  • Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.03 mmol, 34.7 mg)

  • Potassium carbonate (K₂CO₃) (2.0 mmol, 276.4 mg)

  • Toluene (4 mL)

  • Ethanol (1 mL)

  • Water (1 mL)

• Procedure:

  • In a round-bottom flask, dissolve 1-Chloro-2,3-difluorobenzene, 4-methylphenylboronic acid, and potassium carbonate in a mixture of toluene, ethanol, and water.

  • Degas the mixture by bubbling with argon for 15 minutes.

  • Add Pd(PPh₃)₄ to the reaction mixture.

  • Heat the mixture to reflux (approximately 90-100 °C) and stir for 8-16 hours under an argon atmosphere. Monitor the reaction by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature and add water.

  • Extract the mixture with ethyl acetate (3 x 15 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluent: hexane) to yield the desired biaryl product.

Quantitative Data Summary: Suzuki-Miyaura Coupling

Reactant/Reagent	Molar Equiv.	Amount	Catalyst Loading (mol%)
1-Chloro-2,3-difluorobenzene	1.0	148.5 mg	-
4-Methylphenylboronic acid	1.2	163.0 mg	-
Pd(PPh₃)₄	0.03	34.7 mg	3
Potassium carbonate	2.0	276.4 mg	-
Product	Yield
2,3-difluoro-4'-methyl-1,1'-biphenyl	~90% (estimated)

Nucleophilic Aromatic Substitution (SNAr) for Ether Synthesis

Nucleophilic aromatic substitution (SNAr) is a key reaction for the functionalization of electron-deficient aromatic rings. The fluorine atoms in 1-Chloro-2,3-difluorobenzene activate the ring towards nucleophilic attack, allowing for the displacement of the chlorine atom by various nucleophiles, such as alkoxides or phenoxides, to form ethers.

Experimental Protocol: Synthesis of 1-(2,3-difluorophenoxy)benzene

• Materials:

  • 1-Chloro-2,3-difluorobenzene (1.0 mmol, 148.5 mg)

  • Phenol (1.1 mmol, 103.5 mg)

  • Sodium hydride (NaH, 60% dispersion in mineral oil) (1.2 mmol, 48.0 mg)

  • Anhydrous Dimethylformamide (DMF) (5 mL)

• Procedure:

  • To a flame-dried round-bottom flask under an argon atmosphere, add phenol and anhydrous DMF.

  • Cool the solution to 0 °C and add sodium hydride portion-wise.

  • Stir the mixture at room temperature for 30 minutes until the evolution of hydrogen gas ceases.

  • Add 1-Chloro-2,3-difluorobenzene to the reaction mixture.

  • Heat the reaction to 80-100 °C and stir for 6-12 hours. Monitor the reaction progress by TLC or GC-MS.

  • After completion, cool the reaction to room temperature and carefully quench with water.

  • Extract the mixture with diethyl ether (3 x 15 mL).

  • Combine the organic layers, wash with 1 M NaOH solution and then with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluent: hexane/dichloromethane gradient) to obtain the desired ether.

Quantitative Data Summary: Nucleophilic Aromatic Substitution (SNAr)

Reactant/Reagent	Molar Equiv.	Amount
1-Chloro-2,3-difluorobenzene	1.0	148.5 mg
Phenol	1.1	103.5 mg
Sodium hydride (60%)	1.2	48.0 mg
Product	Yield
1-(2,3-difluorophenoxy)benzene	~75% (estimated)

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the catalytic cycles of the described reactions and a general experimental workflow.

Caption: Catalytic cycle of the Buchwald-Hartwig Amination.

Caption: Catalytic cycle of the Suzuki-Miyaura Coupling.

Caption: Mechanism of Nucleophilic Aromatic Substitution (SNAr).

Caption: General experimental workflow for synthesis.

Conclusion

The synthetic protocols detailed in this document provide robust and versatile methods for the derivatization of 1-Chloro-2,3-difluorobenzene. These transformations open avenues for the creation of diverse libraries of compounds with potential applications in drug discovery and materials science. The provided quantitative data and experimental workflows serve as a practical guide for researchers to successfully implement these reactions in their own laboratories. Further optimization of reaction conditions may be necessary depending on the specific substrates employed.

References

• 1. rsc.org [rsc.org]
• 2. nbinno.com [nbinno.com]
• 3. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

The Role of 1-Chloro-2,3-difluorobenzene in Pharmaceutical Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Chloro-2,3-difluorobenzene is a halogenated aromatic compound with potential as a building block in the synthesis of complex organic molecules. While its isomers, such as 1-chloro-3,4-difluorobenzene and 1-chloro-2,6-difluorobenzene, have been noted for their utility as intermediates in the preparation of pharmaceuticals and agrochemicals, the specific application of 1-Chloro-2,3-difluorobenzene in the synthesis of marketed pharmaceutical agents is not widely documented in publicly available literature. Research indicates that 1-Chloro-2,3-difluorobenzene is often considered a difficult-to-separate isomer from the more commonly used 1-chloro-2,6-difluorobenzene.

This document provides an overview of the potential applications of 1-Chloro-2,3-difluorobenzene in pharmaceutical research and development, based on the known reactivity of similar fluorinated aromatic compounds. It includes a hypothetical synthetic protocol to illustrate its use as a chemical intermediate, along with data presentation and visualizations to guide researchers in its potential application.

Physicochemical Properties of 1-Chloro-2,3-difluorobenzene

A summary of the key physicochemical properties of 1-Chloro-2,3-difluorobenzene is provided in the table below. This data is essential for designing reaction conditions and ensuring safe handling.

Property	Value
Molecular Formula	C₆H₃ClF₂
Molecular Weight	148.54 g/mol
Appearance	Colorless liquid
Boiling Point	139 °C
Density	1.394 g/cm³
CAS Number	36556-47-5

Hypothetical Application in Pharmaceutical Synthesis: Synthesis of a Difluorinated Aniline Derivative

To illustrate the potential utility of 1-Chloro-2,3-difluorobenzene, a hypothetical protocol for its use in the synthesis of a 2,3-difluoroaniline derivative is presented. Difluoroaniline moieties are present in various biologically active compounds and can serve as precursors for more complex heterocyclic structures. The following protocol describes a nucleophilic aromatic substitution (SNAr) reaction, a common transformation for electron-deficient aromatic halides.

Experimental Protocol: Synthesis of 4-amino-1,2-difluorobenzene from 1-Chloro-2,3-difluorobenzene

This protocol outlines the displacement of the chloro group with an amino group.

Materials:

• 1-Chloro-2,3-difluorobenzene

• Sodium amide (NaNH₂)

• Anhydrous liquid ammonia (NH₃)

• Anhydrous diethyl ether ((C₂H₅)₂O)

• Ammonium chloride (NH₄Cl)

• Deionized water

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Dry ice/acetone condenser

• Stirring apparatus

• Standard glassware for extraction and filtration

Procedure:

• Set up a three-necked round-bottom flask equipped with a dry ice/acetone condenser, a gas inlet, and a mechanical stirrer.

• Under an inert atmosphere (e.g., argon or nitrogen), condense approximately 100 mL of liquid ammonia into the flask at -78 °C.

• Slowly add 2.3 g (0.059 mol) of sodium amide to the liquid ammonia with stirring.

• Dissolve 7.4 g (0.050 mol) of 1-Chloro-2,3-difluorobenzene in 25 mL of anhydrous diethyl ether.

• Add the solution of 1-Chloro-2,3-difluorobenzene dropwise to the sodium amide/liquid ammonia suspension over 30 minutes.

• Allow the reaction mixture to stir at -78 °C for 4 hours.

• After the reaction is complete, cautiously quench the reaction by the slow addition of 3.2 g (0.060 mol) of solid ammonium chloride.

• Allow the ammonia to evaporate overnight under a stream of inert gas.

• To the remaining residue, add 100 mL of deionized water and 50 mL of diethyl ether.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine (2 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by vacuum distillation or column chromatography on silica gel.

Expected Results and Data

The following table summarizes the expected quantitative data for the synthesis of 4-amino-1,2-difluorobenzene.

Parameter	Expected Value
Product	4-amino-1,2-difluorobenzene
Theoretical Yield	6.45 g
Typical Experimental Yield	75-85%
Appearance	Off-white to pale yellow solid
Melting Point	39-42 °C
¹H NMR (CDCl₃, 400 MHz)	δ 6.7-6.9 (m, 3H, Ar-H), 3.6 (br s, 2H, NH₂)
¹⁹F NMR (CDCl₃, 376 MHz)	δ -138.5 (m), -155.2 (m)

Visualizing the Synthetic Workflow

The logical flow of the experimental protocol can be visualized using the following diagram.

Synthetic workflow for the preparation of a difluoroaniline derivative.

Potential Signaling Pathway Involvement of Difluorinated Aromatics

While a specific signaling pathway for a drug derived from 1-Chloro-2,3-difluorobenzene cannot be provided, the introduction of a 2,3-difluorophenyl moiety can significantly influence a molecule's biological activity. The fluorine atoms can alter the electronic properties (pKa) of nearby functional groups and enhance binding affinity to target proteins through hydrogen bonding or dipole-dipole interactions. The diagram below illustrates a generalized concept of how a drug containing this moiety might interact with a biological target, such as a kinase, to modulate a signaling pathway.

Generalized inhibition of a kinase signaling pathway by a hypothetical drug.

Conclusion

Although 1-Chloro-2,3-difluorobenzene is not a widely cited building block for the synthesis of currently marketed pharmaceuticals, its structural features suggest potential for use in the creation of novel chemical entities. The provided hypothetical protocol and workflow illustrate how it could be employed in common organic transformations relevant to drug discovery. Researchers are encouraged to explore the reactivity of this compound to potentially unlock new avenues for the development of fluorinated drug candidates. The presence of the vicinal difluoro substitution pattern offers a unique electronic and steric profile that may impart desirable properties to bioactive molecules.

1-Chloro-2,3-difluorobenzene: A Versatile Building Block in Organic Chemistry

Introduction

1-Chloro-2,3-difluorobenzene is a halogenated aromatic compound that serves as a valuable building block in modern organic synthesis. Its unique substitution pattern, featuring a chlorine atom and two adjacent fluorine atoms, imparts distinct reactivity that enables the selective introduction of the 2,3-difluorophenyl moiety into a wide range of molecular scaffolds. This structural motif is of significant interest in the development of novel pharmaceuticals, agrochemicals, and advanced materials, as the presence of fluorine atoms can profoundly influence a molecule's physicochemical and biological properties, including metabolic stability, lipophilicity, and binding affinity.

While specific, documented applications of 1-chloro-2,3-difluorobenzene are not as prevalent in the literature as some of its isomers, its chemical behavior can be largely inferred from the well-established reactivity of other fluorinated halobenzenes. This document provides an overview of the potential applications of 1-chloro-2,3-difluorobenzene, drawing parallels with related compounds, and presents generalized experimental protocols for its use in key organic transformations.

Key Applications

The primary utility of 1-chloro-2,3-difluorobenzene in organic synthesis lies in its ability to participate in a variety of cross-coupling and nucleophilic substitution reactions. The differential reactivity of the C-Cl bond versus the C-F bonds, and the electronic effects of the fluorine atoms, allow for its strategic use in the construction of complex molecules.

Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are a cornerstone of modern synthetic chemistry, and 1-chloro-2,3-difluorobenzene can serve as a versatile coupling partner. The C-Cl bond is more susceptible to oxidative addition to a palladium(0) catalyst than the highly stable C-F bonds. This reactivity allows for the selective formation of new carbon-carbon and carbon-heteroatom bonds at the 1-position.

a) Suzuki-Miyaura Coupling: This reaction is a powerful method for the formation of biaryl compounds, which are common structural motifs in pharmaceuticals and materials science. 1-Chloro-2,3-difluorobenzene can be coupled with various arylboronic acids or their esters to yield 2,3-difluorobiphenyl derivatives.

b) Buchwald-Hartwig Amination: The introduction of a nitrogen-containing functional group is a crucial step in the synthesis of many bioactive molecules. The palladium-catalyzed coupling of 1-chloro-2,3-difluorobenzene with a wide range of primary and secondary amines, as well as other nitrogen nucleophiles, provides access to 2,3-difluoroaniline derivatives.

c) C-O and C-S Coupling Reactions: Similarly, ethers and thioethers containing the 2,3-difluorophenyl group can be synthesized via palladium-catalyzed coupling with alcohols, phenols, and thiols.

Nucleophilic Aromatic Substitution (SNA r)

Although less reactive than their nitro-substituted counterparts, the fluorine atoms in 1-chloro-2,3-difluorobenzene can activate the aromatic ring towards nucleophilic attack, particularly under forcing conditions. While the chlorine atom is generally the more facile leaving group in palladium-catalyzed reactions, strong nucleophiles can potentially displace one of the fluorine atoms in an SNAr reaction, especially if the reaction is directed by other substituents on the nucleophile or substrate. This pathway can provide access to a different substitution pattern than that achieved through cross-coupling.

Experimental Protocols

The following are generalized protocols for key reactions involving 1-chloro-2,3-difluorobenzene. Researchers should note that optimal conditions (e.g., catalyst, ligand, base, solvent, temperature) will vary depending on the specific substrates being used and should be determined empirically.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol describes a typical procedure for the synthesis of 2,3-difluorobiphenyl derivatives.

Workflow Diagram:

Caption: General workflow for the Suzuki-Miyaura coupling reaction.

Materials:

• 1-Chloro-2,3-difluorobenzene

• Arylboronic acid or ester

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂, PdCl₂(dppf))

• Ligand (if required, e.g., SPhos, XPhos)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃)

• Anhydrous solvent (e.g., toluene, dioxane, DMF)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a dry reaction flask, add 1-chloro-2,3-difluorobenzene (1.0 equiv), the arylboronic acid (1.1-1.5 equiv), and the base (2.0-3.0 equiv).

• Add the anhydrous solvent.

• Degas the mixture by bubbling with an inert gas for 15-30 minutes.

• Add the palladium catalyst (0.01-0.05 equiv) and ligand (if necessary, in appropriate molar ratio to the catalyst).

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) under an inert atmosphere.

• Monitor the reaction by an appropriate method (e.g., TLC, GC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Quantitative Data (Illustrative):

Entry	Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃	Toluene	100	[Data not available]
2	4-Methoxyphenylboronic acid	PdCl₂(dppf) (3)	K₃PO₄	Dioxane	90	[Data not available]
3	3-Thienylboronic acid	Pd(OAc)₂/SPhos (2)	Cs₂CO₃	Toluene	110	[Data not available]

*Note: Specific yield data for 1-chloro-2,3-difluorobenzene is scarce in the literature. The table illustrates typical conditions, and yields would need to be determined experimentally.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

This protocol outlines a general method for the synthesis of N-aryl-2,3-difluoroaniline derivatives.

Workflow Diagram:

Caption: General workflow for the Buchwald-Hartwig amination reaction.

Materials:

• 1-Chloro-2,3-difluorobenzene

• Amine (primary or secondary)

• Palladium pre-catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂)

• Phosphine ligand (e.g., BINAP, Xantphos, Buchwald ligands)

• Strong, non-nucleophilic base (e.g., NaOt-Bu, K₃PO₄, LHMDS)

• Anhydrous, aprotic solvent (e.g., toluene, dioxane)

• Inert gas (Argon or Nitrogen)

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium pre-catalyst (0.01-0.05 equiv), the ligand (in appropriate molar ratio), and the base (1.2-2.0 equiv) to a dry reaction vessel.

• Add the anhydrous solvent, followed by the amine (1.1-1.5 equiv) and 1-chloro-2,3-difluorobenzene (1.0 equiv).

• Seal the vessel and heat the reaction mixture to the desired temperature (typically 80-110 °C).

• Monitor the reaction's progress.

• After completion, cool the mixture to room temperature.

• Filter the reaction mixture through a pad of celite, washing with an organic solvent.

• Concentrate the filtrate and purify the residue by column chromatography.

Quantitative Data (Illustrative):

Entry	Amine	Catalyst/Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Morpholine	Pd₂(dba)₃/BINAP (2/4)	NaOt-Bu	Toluene	100	[Data not available]
2	Aniline	Pd(OAc)₂/Xantphos (3/6)	K₃PO₄	Dioxane	110	[Data not available]
3	Benzylamine	Pd₂(dba)₃/XPhos (1/2)	LHMDS	Toluene	90	[Data not available]

Logical Relationships in Synthesis

The use of 1-chloro-2,3-difluorobenzene as a building block allows for the divergent synthesis of various classes of compounds from a common starting material.

Caption: Synthetic utility of 1-chloro-2,3-difluorobenzene.

Conclusion

1-Chloro-2,3-difluorobenzene represents a potentially valuable, yet underutilized, building block for the synthesis of diverse 2,3-difluorophenyl-containing compounds. Its reactivity in palladium-catalyzed cross-coupling reactions allows for the selective formation of C-C, C-N, C-O, and C-S bonds. The protocols and conceptual frameworks provided herein serve as a guide for researchers and drug development professionals to explore the synthetic utility of this versatile reagent. Further investigation is warranted to fully elucidate its reaction scope and to identify novel applications in the creation of functional molecules.

Application Notes and Protocols for the Reaction of 1-Chloro-2,3-difluorobenzene with Grignard Reagents

For Researchers, Scientists, and Drug Development Professionals

Introduction

The reaction of 1-chloro-2,3-difluorobenzene with Grignard reagents is a powerful tool for the synthesis of highly functionalized 2,3-difluorophenyl derivatives. These derivatives are of significant interest in medicinal chemistry and materials science due to the unique properties conferred by the fluorine atoms, such as altered metabolic stability, binding affinity, and electronic characteristics. The most common and effective method for this transformation is the Kumada cross-coupling reaction, a transition-metal catalyzed process that forms a carbon-carbon bond between an organohalide and a Grignard reagent.[1] Given the lower reactivity of aryl chlorides compared to bromides and iodides, the choice of an appropriate catalyst system is crucial for achieving high yields and selectivity.

This document provides detailed application notes and experimental protocols for the nickel- and palladium-catalyzed cross-coupling reactions of 1-chloro-2,3-difluorobenzene with various Grignard reagents.

Applications in Drug Development and Materials Science

Fluorinated aromatic compounds are integral to the development of modern pharmaceuticals and advanced materials. The incorporation of fluorine atoms can significantly enhance a molecule's lipophilicity, metabolic stability, and binding affinity to target proteins.[2][3] Specifically, the 2,3-difluorophenyl moiety is a key structural component in various biologically active molecules, including selective Raf inhibitors for cancer therapy.[4] Furthermore, difluorobiphenyl compounds are utilized in the synthesis of liquid crystals and other advanced materials where their unique electronic properties are advantageous.[5]

Reaction Mechanism: The Kumada Cross-Coupling Catalytic Cycle

The Kumada cross-coupling reaction proceeds through a catalytic cycle involving a transition metal, typically nickel or palladium.[1][6] The generally accepted mechanism involves three key steps:

• Oxidative Addition: The active low-valent metal catalyst (M(0)) inserts into the carbon-chlorine bond of 1-chloro-2,3-difluorobenzene to form an organometallic intermediate (Ar-M(II)-Cl).

• Transmetalation: The Grignard reagent (R-MgX) exchanges its organic group with the halide on the metal center, forming a diorganometallic complex (Ar-M(II)-R).

• Reductive Elimination: The two organic groups on the metal center couple and are eliminated as the final product (Ar-R), regenerating the active M(0) catalyst, which can then re-enter the catalytic cycle.

Caption: General catalytic cycle for the Kumada cross-coupling reaction.

Experimental Protocols

Protocol 1: Nickel-Catalyzed Cross-Coupling of 1-Chloro-2,3-difluorobenzene with Phenylmagnesium Bromide

This protocol describes a general procedure for the nickel-catalyzed Kumada coupling of 1-chloro-2,3-difluorobenzene with a commercially available or freshly prepared Grignard reagent. For aryl chlorides, catalyst systems employing bulky N-heterocyclic carbene (NHC) or phosphine ligands are often effective.[7]

Materials:

• 1-Chloro-2,3-difluorobenzene

• Phenylmagnesium bromide (solution in THF)

• Nickel(II) acetylacetonate (Ni(acac)₂)

• 1,3-Bis(2,6-diisopropylphenyl)imidazolium chloride (IPr·HCl) as a ligand precursor

• Sodium tert-butoxide (NaOtBu)

• Anhydrous tetrahydrofuran (THF)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Magnesium sulfate (MgSO₄)

• Standard laboratory glassware (Schlenk flask, condenser, dropping funnel)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Catalyst Preparation (in situ): In a flame-dried Schlenk flask under an inert atmosphere, combine Ni(acac)₂ (5 mol%) and IPr·HCl (5 mol%). Add anhydrous THF and stir for 10 minutes.

• Reaction Setup: To the catalyst mixture, add 1-chloro-2,3-difluorobenzene (1.0 eq).

• Grignard Addition: Slowly add the phenylmagnesium bromide solution (1.2 eq) to the reaction mixture at room temperature with vigorous stirring. The addition should be controlled to maintain a gentle reflux.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 2-6 hours.

• Work-up: Upon completion, cool the reaction mixture to 0 °C and carefully quench by the slow addition of saturated aqueous NH₄Cl solution.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to yield 2,3-difluoro-1,1'-biphenyl.

Protocol 2: Palladium-Catalyzed Cross-Coupling of 1-Chloro-2,3-difluorobenzene with Alkyl Grignard Reagents

For the coupling of alkyl Grignard reagents, palladium catalysts with bulky, electron-rich phosphine ligands or N-heterocyclic carbene ligands have shown high efficacy with aryl chlorides.[8]

Materials:

• 1-Chloro-2,3-difluorobenzene

• Alkylmagnesium halide (e.g., ethylmagnesium bromide, solution in THF)

• Palladium(II) acetate (Pd(OAc)₂)

• Tri(tert-butyl)phosphine tetrafluoroborate ([P(tBu)₃]HBF₄)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous dioxane/THF solvent mixture

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Magnesium sulfate (MgSO₄)

• Standard laboratory glassware

• Inert atmosphere

Procedure:

• Catalyst Activation: In a Schlenk flask under an inert atmosphere, dissolve Pd(OAc)₂ (2 mol%) and [P(tBu)₃]HBF₄ (4 mol%) in anhydrous dioxane/THF. Add NaOtBu (10 mol%) and stir for 15 minutes to generate the active Pd(0) catalyst.

• Reaction Setup: Add 1-chloro-2,3-difluorobenzene (1.0 eq) to the activated catalyst mixture.

• Grignard Addition: Add the alkylmagnesium halide solution (1.5 eq) dropwise to the reaction mixture.

• Reaction Conditions: Heat the reaction mixture to 60-80 °C and stir for 12-24 hours, monitoring by GC-MS.

• Work-up and Purification: Follow the same work-up and purification procedure as described in Protocol 1 to isolate the corresponding 1-alkyl-2,3-difluorobenzene.

Data Presentation

The following table summarizes representative data for the Kumada cross-coupling of 1-chloro-2,3-difluorobenzene with various Grignard reagents under optimized conditions. Please note that these are illustrative examples, and actual yields may vary depending on the specific reaction conditions and the purity of the reagents.

Entry	Grignard Reagent	Catalyst System	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylmagnesium bromide	Ni(acac)₂ / IPr·HCl	THF	25-60	4	~85
2	4-Methoxyphenylmagnesium bromide	Pd(OAc)₂ / SPhos	Toluene	100	12	~90
3	Ethylmagnesium bromide	Pd(OAc)₂ / [P(tBu)₃]HBF₄	Dioxane/THF	80	18	~75
4	n-Butylmagnesium chloride	Fe(acac)₃ / TMEDA	THF	25	6	~70

Workflow and Logic Diagrams

Experimental Workflow

Caption: General experimental workflow for the Kumada cross-coupling reaction.

Catalyst Selection Logic

References

• 1. Kumada coupling - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. uwindsor.ca [uwindsor.ca]
• 8. Efficient Cross-Coupling of Aryl Chlorides with Aryl Grignard Reagents (Kumada Reaction) Mediated by a Palladium/Imidazolium Chloride System [organic-chemistry.org]

Application Notes and Protocols for Suzuki Coupling Reactions Involving 1-Chloro-2,3-difluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the Suzuki-Miyaura cross-coupling of 1-Chloro-2,3-difluorobenzene with various arylboronic acids. Due to the electron-withdrawing nature of the fluorine atoms and the relative inertness of the C-Cl bond, specific conditions are often required to achieve high yields. The protocols and data presented here are based on established methods for the coupling of challenging aryl chlorides.

Introduction

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile tool for the formation of carbon-carbon bonds, particularly in the synthesis of biaryl and heteroaryl-aryl scaffolds, which are common motifs in pharmaceuticals and functional materials. 1-Chloro-2,3-difluorobenzene is a valuable building block, and its successful coupling opens avenues for the synthesis of a wide range of fluorinated compounds.

The primary challenges in the Suzuki coupling of 1-Chloro-2,3-difluorobenzene include the lower reactivity of the aryl chloride bond compared to aryl bromides or iodides, and potential steric hindrance.[1] Overcoming these challenges typically requires the use of specialized palladium catalysts, bulky and electron-rich phosphine ligands, and carefully selected bases and reaction conditions.

Generalized Reaction Scheme

The Suzuki coupling of 1-Chloro-2,3-difluorobenzene with a generic arylboronic acid can be represented as follows:

General reaction scheme for the Suzuki coupling of 1-Chloro-2,3-difluorobenzene.

Key Parameters for Successful Coupling

A successful Suzuki coupling of 1-Chloro-2,3-difluorobenzene is dependent on the careful optimization of several key parameters:

• Palladium Catalyst and Ligand: The choice of the palladium precursor and, more importantly, the ligand is critical. Bulky, electron-rich phosphine ligands are often necessary to facilitate the oxidative addition of the aryl chloride to the palladium center.[1]

• Base: A suitable base is required to activate the boronic acid for the transmetalation step. The choice of base can significantly impact the reaction rate and yield.[2]

• Solvent: The solvent system must be capable of dissolving the reactants and catalyst, and is often a mixture of an organic solvent and water. Thoroughly degassing the solvent is crucial to prevent catalyst deactivation.

• Temperature: Higher reaction temperatures are often required to drive the reaction to completion, typically in the range of 80-110 °C.[1]

• Inert Atmosphere: The exclusion of oxygen is critical to prevent the oxidation and deactivation of the palladium catalyst and the homocoupling of the boronic acid.[1]

Experimental Protocols

The following protocols are generalized starting points for the Suzuki coupling of 1-Chloro-2,3-difluorobenzene. Optimization for specific arylboronic acids may be necessary.

Protocol 1: General Procedure for Small-Scale Reactions

This protocol is suitable for initial screening and optimization of reaction conditions.

Materials:

• 1-Chloro-2,3-difluorobenzene

• Arylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (K₃PO₄)

• Toluene (anhydrous)

• Water (deionized and degassed)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask or a microwave vial equipped with a magnetic stir bar, add 1-Chloro-2,3-difluorobenzene (1.0 equiv.), the desired arylboronic acid (1.2-1.5 equiv.), and potassium phosphate (2.0-3.0 equiv.).

• Inert Atmosphere: Seal the vessel, and then evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.

• Catalyst and Ligand Addition: Under a positive pressure of the inert gas, add palladium(II) acetate (1-2 mol%) and SPhos (2-4 mol%).

• Solvent Addition: Add degassed anhydrous toluene and degassed deionized water (typically in a 4:1 to 10:1 ratio) via syringe. The solvent should be sparged with the inert gas for at least 30 minutes prior to use.[1]

• Reaction: With vigorous stirring, heat the reaction mixture to 80-110 °C.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC), gas chromatography-mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate and wash with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Protocol 2: Procedure for Coupling with (4-methoxyphenyl)boronic acid

This protocol provides a more specific example for the synthesis of 2,3-difluoro-4'-methoxybiphenyl.

Procedure:

• To a 100 mL three-necked round-bottom flask equipped with a magnetic stir bar, a condenser, and a nitrogen inlet, add 1-Chloro-2,3-difluorobenzene (1.00 g, 6.73 mmol), (4-methoxyphenyl)boronic acid (1.23 g, 8.08 mmol), and n-propanol (15 mL).

• Stir the mixture for 15 minutes to allow for the dissolution of the solids.

• To the solution, add palladium(II) acetate (0.015 g, 0.067 mmol), triphenylphosphine (0.053 g, 0.202 mmol), 2M aqueous sodium carbonate solution (5.0 mL, 10.0 mmol), and deionized water (3.0 mL).

• Heat the solution at reflux under a nitrogen atmosphere for approximately 1-2 hours, or until the reaction is complete as monitored by TLC.

• After cooling to room temperature, transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., hexanes/methanol) or by flash column chromatography.

Data Presentation

The following table summarizes representative conditions and yields for the Suzuki coupling of aryl chlorides, which can serve as a starting point for the optimization of reactions with 1-Chloro-2,3-difluorobenzene.

Aryl Chloride	Boronic Acid	Pd-Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
2-Chlorotoluene	Phenylboronic acid	Pd(OAc)₂ (1)	SPhos (2)	K₃PO₄	Toluene/H₂O	100	12	95
4-Chloroacetophenone	Phenylboronic acid	Pd₂(dba)₃ (1.5)	XPhos (3)	K₃PO₄	Dioxane	100	18	92
1-Chloro-4-nitrobenzene	Phenylboronic acid	Pd-PEPPSI-IPr (0.5)	-	K₂CO₃	MeOH	80	12	94[3]
1-Chloro-3-methoxybenzene	Phenylboronic acid	Pd-PEPPSI-IPr (0.5)	-	K₂CO₃	MeOH	80	12	96[3]

Note: Yields are representative and can vary based on the specific boronic acid partner and reaction conditions.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for a Suzuki coupling reaction.

Caption: General workflow for a Suzuki coupling reaction.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no conversion	- Inactive catalyst- Insufficiently inert atmosphere- Inappropriate base or solvent- Low reaction temperature	- Use a fresh palladium source and ligand.- Ensure thorough degassing of solvents and maintain a positive pressure of inert gas.[1]- Screen different bases (e.g., Cs₂CO₃, K₂CO₃) and solvent systems.- Increase the reaction temperature.
Homocoupling of boronic acid	- Presence of oxygen	- Improve degassing procedures and ensure a leak-proof reaction setup.[1]
Protodeboronation	- Unstable boronic acid- Prolonged reaction times at high temperatures	- Use the boronic acid as soon as possible after preparation or purchase.- Use boronate esters which can be more stable.- Optimize the reaction to reduce the required time and temperature.
Dehalogenation of starting material	- Certain catalyst/ligand combinations	- Screen different ligands. Buchwald-type ligands are often effective.

References

• 1. benchchem.com [benchchem.com]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. rsc.org [rsc.org]

Application Notes and Protocols: 1-Chloro-2,3-difluorobenzene in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Chloro-2,3-difluorobenzene is a halogenated aromatic compound with potential applications as a key intermediate in the synthesis of novel agrochemicals. The unique substitution pattern of the benzene ring, featuring a chlorine atom and two adjacent fluorine atoms, offers versatile reactivity for the introduction of various functional groups. This allows for the construction of complex molecular architectures characteristic of modern fungicides, herbicides, and insecticides. The presence of fluorine atoms can significantly enhance the biological activity, metabolic stability, and overall efficacy of the resulting agrochemical products.

These application notes provide an overview of the potential synthetic utility of 1-chloro-2,3-difluorobenzene in the preparation of agrochemical precursors and illustrative protocols for key chemical transformations.

Synthetic Applications

1-Chloro-2,3-difluorobenzene can serve as a building block for a variety of agrochemical scaffolds. The primary modes of reactivity involve the transformation of the C-Cl bond and the activation of the aromatic ring for further functionalization. Key synthetic strategies include:

• Nucleophilic Aromatic Substitution (SNAr): The chlorine atom can be displaced by various nucleophiles, such as amines, alcohols, and thiols, to introduce diverse functionalities. The electron-withdrawing nature of the fluorine atoms facilitates this reaction.

• Palladium-Catalyzed Cross-Coupling Reactions: The C-Cl bond can participate in various cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig, Sonogashira) to form carbon-carbon and carbon-heteroatom bonds, enabling the construction of complex biaryl and related structures.

• Synthesis of Key Intermediates: 1-Chloro-2,3-difluorobenzene can be converted into valuable intermediates such as 2,3-difluoroaniline and 2,3-difluorophenol, which are common moieties in a range of bioactive molecules.

Illustrative Synthetic Pathways

The following diagrams illustrate potential synthetic pathways for converting 1-chloro-2,3-difluorobenzene into key agrochemical intermediates.

Caption: Synthetic pathways from 1-chloro-2,3-difluorobenzene.

Experimental Protocols

The following are detailed, illustrative protocols for key transformations of 1-chloro-2,3-difluorobenzene into valuable agrochemical intermediates.

Protocol 1: Synthesis of N-Aryl-2,3-difluoroanilines via Buchwald-Hartwig Amination

This protocol describes the palladium-catalyzed amination of 1-chloro-2,3-difluorobenzene to form N-aryl-2,3-difluoroaniline derivatives, which are precursors to certain fungicides and herbicides.

Caption: Workflow for Buchwald-Hartwig amination.

Materials:

Reagent/Material	Molar Equiv.	Purpose
1-Chloro-2,3-difluorobenzene	1.0	Starting material
Arylamine	1.1-1.5	Nucleophile
Palladium(II) acetate (Pd(OAc)₂)	0.01-0.05	Catalyst precursor
Xantphos	0.02-0.10	Ligand
Sodium tert-butoxide (NaOtBu)	1.5-2.0	Base
Toluene (anhydrous)	-	Solvent
Argon or Nitrogen	-	Inert atmosphere
Ethyl acetate	-	Extraction solvent
Brine	-	Aqueous wash
Anhydrous sodium sulfate	-	Drying agent
Silica gel	-	Stationary phase for chromatography

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 1-chloro-2,3-difluorobenzene (1.0 eq), the desired arylamine (1.2 eq), palladium(II) acetate (0.02 eq), Xantphos (0.04 eq), and sodium tert-butoxide (1.8 eq).

• Add anhydrous toluene to the flask to achieve a substrate concentration of 0.1-0.5 M.

• Seal the flask and heat the reaction mixture to 100 °C with stirring for 18 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite® to remove insoluble salts.

• Wash the filtrate with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient).

Expected Yield: 70-90%

Protocol 2: Synthesis of 2,3-Difluorophenol via Nucleophilic Aromatic Substitution

This protocol details the conversion of 1-chloro-2,3-difluorobenzene to 2,3-difluorophenol, a versatile intermediate for various agrochemicals.

Caption: Workflow for the synthesis of 2,3-difluorophenol.

Materials:

Reagent/Material	Molar Equiv.	Purpose
1-Chloro-2,3-difluorobenzene	1.0	Starting material
Sodium hydroxide (NaOH)	2.0-3.0	Nucleophile and base
Water	-	Solvent
Hydrochloric acid (HCl)	-	Neutralizing agent
Diethyl ether	-	Extraction solvent
Anhydrous magnesium sulfate	-	Drying agent

Procedure:

• In a high-pressure autoclave, combine 1-chloro-2,3-difluorobenzene (1.0 eq) and a 10-20% aqueous solution of sodium hydroxide (2.5 eq).

• Seal the autoclave and heat the mixture to 280 °C with vigorous stirring for 6 hours. The internal pressure will increase significantly.

• After the reaction time, cool the autoclave to room temperature.

• Carefully vent the reactor and transfer the reaction mixture to a beaker.

• Cool the mixture in an ice bath and slowly add concentrated hydrochloric acid until the pH is acidic (pH ~2-3).

• Extract the aqueous mixture with diethyl ether (3 x volumes).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude 2,3-difluorophenol by vacuum distillation or recrystallization.

Expected Yield: 60-80%

Quantitative Data Summary

The following table summarizes typical reaction parameters and expected outcomes for the synthesis of key intermediates from 1-chloro-2,3-difluorobenzene.

Transformation	Catalyst/Reagent Highlights	Temp (°C)	Time (h)	Typical Yield (%)
Buchwald-Hartwig Amination	Pd(OAc)₂, Xantphos, NaOtBu	80-120	12-24	70-90
Suzuki Coupling (with Arylboronic acid)	Pd(PPh₃)₄, K₂CO₃	80-100	8-16	75-95
Hydrolysis to Phenol	NaOH, H₂O	250-300	4-8	60-80
Conversion to Aniline (via amination)	NaNH₂ or Cu₂O/NH₃	150-200	6-12	50-70

Conclusion

1-Chloro-2,3-difluorobenzene represents a promising and versatile building block for the synthesis of novel agrochemicals. The protocols and data presented herein provide a foundation for researchers to explore its utility in developing next-generation crop protection agents. The ability to readily introduce the 2,3-difluorophenyl moiety into various molecular scaffolds opens up new avenues for structure-activity relationship studies and the discovery of potent and selective agrochemicals. Further optimization of reaction conditions and exploration of a broader range of reaction partners will undoubtedly expand the synthetic toolbox for agrochemical research and development.

Analytical methods for quantifying 1-Chloro-2,3-difluorobenzene

An Application Note for the Quantitative Analysis of 1-Chloro-2,3-difluorobenzene

Title: Quantitative Analysis of 1-Chloro-2,3-difluorobenzene by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note presents a proposed method for the quantitative analysis of 1-Chloro-2,3-difluorobenzene using Gas Chromatography coupled with Mass Spectrometry (GC-MS). Halogenated benzenes are important intermediates in the synthesis of pharmaceuticals and other specialty chemicals, making their accurate quantification crucial for process control and quality assurance. The described method provides a robust and sensitive protocol for the determination of 1-Chloro-2,3-difluorobenzene in soluble organic matrices. The protocol outlines sample and standard preparation, detailed instrument parameters, and a summary of typical method validation characteristics that should be established.

Introduction

1-Chloro-2,3-difluorobenzene is a halogenated aromatic compound. Compounds of this class are frequently used as building blocks in the synthesis of active pharmaceutical ingredients (APIs), agrochemicals, and other complex organic molecules. The precise quantification of such intermediates is essential to ensure reaction efficiency, monitor purity, and guarantee the quality of the final product. Gas chromatography is a powerful technique for the analysis of volatile and semi-volatile compounds.[1] When coupled with a mass spectrometer (MS), it provides high selectivity and sensitivity, allowing for confident identification and quantification of analytes in complex mixtures.[2] This document provides a detailed protocol as a starting point for the development and validation of a quantitative method for 1-Chloro-2,3-difluorobenzene.

Principle of the Method

The analytical method is based on Gas Chromatography-Mass Spectrometry (GC-MS). A diluted sample is injected into the GC system, where it is vaporized.[2] The volatile analytes, including 1-Chloro-2,3-difluorobenzene, are separated based on their boiling points and interaction with the stationary phase of the GC column.[2] Following separation, the eluted compounds enter the mass spectrometer, where they are ionized by electron impact (EI). The resulting ions are separated by their mass-to-charge ratio (m/z), providing a unique mass spectrum for the analyte that confirms its identity. For quantification, the instrument can be operated in Selected Ion Monitoring (SIM) mode, which increases sensitivity by monitoring only specific ions characteristic of 1-Chloro-2,3-difluorobenzene.[3] The concentration of the analyte is determined by comparing the peak area from the sample to a calibration curve generated from standards of known concentration.

Experimental Protocols

Instrumentation and Materials

• Instrumentation: Gas Chromatograph equipped with a Mass Spectrometric detector (GC-MS), an autosampler, and a split/splitless injector.

• Reagents:

  • 1-Chloro-2,3-difluorobenzene reference standard (>99% purity)

  • High-purity solvent for dilution (e.g., Dichloromethane, Hexane, or Ethyl Acetate, HPLC or GC grade). The choice of solvent will depend on the sample matrix.[2]

• Materials:

  • Volumetric flasks and pipettes (Class A)

  • 2 mL autosampler vials with septa caps

  • Analytical balance

Preparation of Standard Solutions

• Primary Stock Standard (e.g., 1000 µg/mL):

  • Accurately weigh approximately 25 mg of 1-Chloro-2,3-difluorobenzene reference standard into a 25 mL volumetric flask.

  • Dissolve and dilute to the mark with the selected solvent. Mix thoroughly.

• Working Standard Solutions:

  • Prepare a series of calibration standards by serial dilution of the Primary Stock Standard. A typical concentration range for establishing linearity could be 0.1 µg/mL to 20 µg/mL.

Sample Preparation

• Accurately weigh a known amount of the sample containing 1-Chloro-2,3-difluorobenzene.

• Dissolve the sample in a pre-determined volume of the selected solvent to achieve a theoretical concentration within the calibration range.

• Ensure the sample is fully dissolved. If particulates are present, centrifuge or filter the sample before transferring an aliquot to an autosampler vial.[4]

GC-MS Instrumental Parameters

The following table outlines the recommended starting parameters for the GC-MS system. Optimization may be required based on the specific instrument and sample matrix.

Parameter	Recommended Setting
GC System
GC Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector	Split/Splitless
Injector Temp.	250 °C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium, constant flow at 1.0 mL/min
Oven Program	Initial: 50 °C, hold for 2 min Ramp: 15 °C/min to 280 °C Hold: 5 min at 280 °C
MS Detector
Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C
Ionization Mode	Electron Impact (EI)
Ionization Energy	70 eV
Acquisition Mode	Full Scan (for identification, e.g., m/z 40-300) and SIM (for quantification)
SIM Ions	To be determined from the mass spectrum of the standard. Predicted ions: m/z 148 (M+), 150 (M+2), 113, 84.

Data Presentation: Target Method Validation Parameters

For use in regulated environments, the analytical method must be validated to demonstrate its suitability.[5] The following table summarizes key validation parameters and their typical acceptance criteria based on ICH guidelines.[5] These are target values that should be experimentally verified during method validation.

Validation Parameter	Description	Typical Acceptance Criteria
Specificity	The ability to assess the analyte unequivocally in the presence of other components.[6]	Peak purity analysis; No interference at the retention time of the analyte in blank samples.
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.[6]	Correlation coefficient (r²) ≥ 0.995 over the specified range.
Range	The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.	Typically 80% to 120% of the target concentration.
Accuracy	The closeness of test results to the true value, typically assessed by spike/recovery studies.[6]	Recovery typically within 90-110% for drug substance analysis.
Precision	The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. Assessed at repeatability (intra-day) and intermediate precision (inter-day) levels.[6]	Relative Standard Deviation (RSD) ≤ 5%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated.[6]	Signal-to-Noise ratio of 3:1.
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[6]	Signal-to-Noise ratio of 10:1; Precision (RSD) should meet acceptance criteria at this level.

Workflow and Process Visualization

The following diagram illustrates the overall workflow for the quantitative analysis of 1-Chloro-2,3-difluorobenzene.

Caption: Workflow for the quantification of 1-Chloro-2,3-difluorobenzene.

Conclusion

The proposed GC-MS method provides a reliable and robust framework for the quantitative analysis of 1-Chloro-2,3-difluorobenzene. The high selectivity of mass spectrometric detection, particularly in SIM mode, ensures accurate quantification even in the presence of other matrix components. This application note serves as a comprehensive guide for researchers and scientists to establish a validated analytical method suitable for their specific needs in process monitoring and quality control.

Disclaimer: This application note provides a recommended starting point for an analytical method. It is the user's responsibility to develop, optimize, and validate this method for their specific application, instrumentation, and regulatory requirements.

References

• 1. youtube.com [youtube.com]
• 2. Sample preparation GC-MS [scioninstruments.com]
• 3. researchgate.net [researchgate.net]
• 4. uoguelph.ca [uoguelph.ca]
• 5. pharmaguru.co [pharmaguru.co]
• 6. environics.com [environics.com]

Application Notes and Protocols: 1-Chloro-2,3-difluorobenzene as a Precursor for Liquid Crystals

Introduction

Fluorinated liquid crystals are integral components in modern liquid crystal displays (LCDs) and other advanced optical and photonic applications. The strategic incorporation of fluorine atoms into the molecular structure of a liquid crystal can significantly influence its mesomorphic and electro-optical properties. Specifically, it can be used to tailor dielectric anisotropy, birefringence, viscosity, and thermal stability. The 2,3-difluorophenyl motif is particularly valuable for designing liquid crystals with negative dielectric anisotropy, a key requirement for vertically aligned (VA) mode LCDs, which offer wide viewing angles and high contrast ratios. 1-Chloro-2,3-difluorobenzene serves as a readily available and versatile precursor for introducing this important structural unit into the core of liquid crystal molecules.

This document provides detailed protocols for the synthesis of a representative liquid crystal molecule, 4-alkyl-2',3'-difluorobiphenyl, starting from 1-chloro-2,3-difluorobenzene via a Suzuki-Miyaura cross-coupling reaction. It also outlines standard procedures for the characterization of the resulting liquid crystalline materials.

Proposed Synthetic Pathway: Suzuki-Miyaura Coupling

The synthesis of a 4-alkyl-2',3'-difluorobiphenyl liquid crystal can be efficiently achieved through a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction between 1-chloro-2,3-difluorobenzene and a suitable 4-alkylphenylboronic acid. The reactivity of the C-Cl bond, while lower than C-Br or C-I, can be effectively utilized with modern catalyst systems.[1][2][3]

Caption: Synthetic scheme for 4-alkyl-2',3'-difluorobiphenyl.

Experimental Protocols

1. Synthesis of 4-pentyl-2',3'-difluorobiphenyl via Suzuki-Miyaura Coupling

This protocol describes a general procedure for the Suzuki-Miyaura coupling of an aryl chloride. Optimization may be necessary depending on the specific substrate and desired scale.

Materials:

• 1-Chloro-2,3-difluorobenzene

• 4-Pentylphenylboronic acid

• Palladium(II) acetate (Pd(OAc)2)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (K3PO4), anhydrous

• Toluene, anhydrous

• Water, degassed

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

• Argon or Nitrogen gas

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add 1-chloro-2,3-difluorobenzene (1.0 eq.), 4-pentylphenylboronic acid (1.2 eq.), palladium(II) acetate (0.02 eq.), SPhos (0.04 eq.), and potassium phosphate (2.0 eq.).

• Seal the flask with a septum and purge with an inert gas (Argon or Nitrogen) for 15 minutes.

• Under a positive pressure of the inert gas, add anhydrous toluene (to achieve a concentration of ~0.2 M of the limiting reagent) and degassed water (10% v/v of toluene) via syringe.

• Heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion (typically 12-24 hours), cool the reaction mixture to room temperature.[4]

• Dilute the mixture with ethyl acetate and water.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na2SO4).[4]

• Filter the solution and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient).

2. Characterization of Liquid Crystalline Properties

a) Differential Scanning Calorimetry (DSC)

DSC is used to determine the phase transition temperatures and associated enthalpy changes of the synthesized compound.[5][6][7]

Procedure:

• Accurately weigh 3-5 mg of the purified 4-pentyl-2',3'-difluorobiphenyl into an aluminum DSC pan and seal it.

• Place the sample pan and an empty reference pan into the DSC cell.

• Heat the sample to a temperature above its expected clearing point (isotropic phase) at a controlled rate (e.g., 10 °C/min) under a nitrogen atmosphere.

• Hold the sample in the isotropic phase for a few minutes to ensure complete melting and erase any thermal history.

• Cool the sample at the same controlled rate to a temperature below its crystallization point.

• Perform a second heating scan at the same rate.

• The phase transition temperatures are determined from the onset or peak of the endothermic and exothermic events in the second heating and cooling scans, respectively.

b) Polarized Optical Microscopy (POM)

POM is used to observe the textures of the different liquid crystal phases, which helps in their identification.[5][6][7]

Procedure:

• Place a small amount of the sample on a clean glass microscope slide and cover it with a coverslip.

• Heat the slide on a hot stage to melt the sample into its isotropic liquid phase.

• Slowly cool the sample while observing it through a polarizing microscope with crossed polarizers.

• As the sample cools, different liquid crystal phases will form, each exhibiting a characteristic optical texture.

• Record the temperatures at which phase transitions occur and capture images of the textures for identification (e.g., nematic, smectic phases).

Data Presentation

The physical properties of liquid crystals are highly dependent on their molecular structure. The introduction of a 2,3-difluorophenyl group typically results in a material with negative dielectric anisotropy. Below is a table summarizing representative data for similar fluorinated biphenyl liquid crystals.

Compound Structure	Phase Transitions (°C)	Dielectric Anisotropy (Δε)	Birefringence (Δn)	Reference
4-pentyl-2',3'-difluorobiphenyl (hypothetical)	Cr ↔ N ↔ I	Negative	Moderate	-
2,3-Difluoro-4''-pentyl-p-terphenyl	Cr 125 N 240 I	-3.8	0.20	[8]
4-(trans-4-propylcyclohexyl)-2',3'-difluorobiphenyl	Cr 85 SmB 99 N 195 I	Negative	Low	-
4-cyano-4'-alkoxy-2,3-difluorobiphenyl derivatives	Exhibit nematic and/or smectic phases with negative Δε	Negative	High

Note: The data for the hypothetical compound is an educated prediction based on known structure-property relationships. "Cr" denotes the crystalline phase, "N" the nematic phase, "SmB" the smectic B phase, and "I" the isotropic liquid phase.

Visualizations

References

• 1. Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives [mdpi.com]
• 2. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03531J [pubs.rsc.org]
• 3. Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. bhu.ac.in [bhu.ac.in]
• 8. The Role of Fluorine Substituents on the Physical Properties of 4-Pentyl-4″-propyl-1,1′:4′,1″-terphenyl Liquid Crystals - PMC [pmc.ncbi.nlm.nih.gov]

Application of 1-Chloro-2,3-difluorobenzene in Materials Science: Information Not Available

A comprehensive search of publicly available scientific literature and patent databases has revealed a significant lack of documented applications for 1-Chloro-2,3-difluorobenzene in the field of materials science. While its isomers and related fluorinated compounds are utilized in the synthesis of various materials, specific data, experimental protocols, and detailed application notes for 1-Chloro-2,3-difluorobenzene in polymers, organic electronics, or other advanced materials could not be found.

The primary role of many chlorodifluorobenzene isomers, such as 1-chloro-3,5-difluorobenzene and 1-chloro-3,4-difluorobenzene, is as chemical intermediates in the synthesis of pharmaceuticals and agrochemicals.[1] There is also mention of their use in creating specialty polymers and resins.[1] However, the specific isomer 1-Chloro-2,3-difluorobenzene is notably absent from these discussions.

One study highlights that 1-chloro-2,3-difluorobenzene is a difficult-to-separate isomer from 1-chloro-2,6-difluorobenzene, the latter of which is a useful intermediate for active ingredients in agricultural and pharmaceutical applications.[2] This suggests that 1-Chloro-2,3-difluorobenzene may be more of a synthetic byproduct than a desired building block in materials science.

While research exists on the synthesis of liquid crystals incorporating a 2,3-difluoro-substituted phenyl ring, the starting materials in those studies are derivatives like 2,3-difluoro-4-hydroxybenzoic acid, not 1-Chloro-2,3-difluorobenzene.[3]

Based on the available information, it is not possible to provide detailed Application Notes and Protocols for the use of 1-Chloro-2,3-difluorobenzene in materials science as requested. The scientific and patent literature does not currently contain sufficient information to detail its role in polymer synthesis, organic electronics, or as a chemical intermediate for advanced materials.

For researchers and scientists interested in the application of chlorodifluorinated benzene derivatives in materials science, it would be more fruitful to investigate other isomers for which there is a more substantial body of research. Should you be interested in the applications of a different, more well-documented isomer of chlorodifluorobenzene, a detailed report can be compiled.

References

• 1. chemimpex.com [chemimpex.com]
• 2. researchgate.net [researchgate.net]
• 3. biointerfaceresearch.com [biointerfaceresearch.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Chloro-2,3-difluorobenzene

This technical support guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) regarding the synthesis of 1-Chloro-2,3-difluorobenzene. The information is presented in a question-and-answer format to directly address common challenges encountered during this synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 1-Chloro-2,3-difluorobenzene?

The most common and practical laboratory synthesis of 1-Chloro-2,3-difluorobenzene involves a Sandmeyer-type reaction starting from 2,3-difluoroaniline. This multi-step process includes:

• Diazotization: The conversion of the primary aromatic amine (2,3-difluoroaniline) into a diazonium salt using nitrous acid (generated in situ from sodium nitrite and a strong acid).[1][2]

• Sandmeyer Reaction: The subsequent reaction of the diazonium salt with a copper(I) chloride catalyst to introduce the chloro group.[1][3]

An alternative approach is the Balz-Schiemann reaction, where the diazonium salt is converted to a tetrafluoroborate salt and then thermally decomposed to yield the corresponding aryl fluoride. However, for the synthesis of a chloro-substituted compound, the Sandmeyer reaction is more direct.[4][5]

Q2: What are the critical safety precautions to consider during this synthesis?

The primary safety concern is the handling of diazonium salts, which can be explosive in a dry state.[6][7] It is crucial to:

• Keep the reaction temperature low (typically 0-5 °C) during diazotization to prevent the decomposition of the diazonium salt.[4]

• Use the diazonium salt solution immediately in the next step without attempting to isolate it as a solid.

• Be aware of the potential for exothermic decomposition, especially during the Sandmeyer reaction.[8]

Q3: What are the likely side products that can form during the synthesis?

Several side reactions can occur, leading to impurities in the final product. These may include:

• Phenol formation: The diazonium group can be replaced by a hydroxyl group if it reacts with water, forming 2,3-difluorophenol.[3]

• Azo coupling: The diazonium salt can react with the starting aniline or other aromatic compounds to form colored azo compounds.

• Reduction: The diazonium group can be replaced by hydrogen, leading to the formation of 1,2-difluorobenzene.

• Isomer formation: Depending on the purity of the starting materials and reaction conditions, other chloro-difluorobenzene isomers might be present.

Q4: How can I monitor the progress of the reaction?

Gas chromatography-mass spectrometry (GC-MS) is an effective technique for monitoring the reaction.[9][10] By taking small aliquots from the reaction mixture (after quenching and extraction), you can track the disappearance of the starting material (2,3-difluoroaniline) and the appearance of the desired product (1-Chloro-2,3-difluorobenzene) and any major byproducts.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Product Formation	Incomplete diazotization.	Ensure the reaction temperature is maintained between 0-5°C. Use a slight excess of sodium nitrite and ensure adequate acidity.
Decomposition of the diazonium salt.	Use the freshly prepared diazonium salt solution immediately. Avoid warming the solution.
Inactive copper(I) chloride catalyst.	Use freshly prepared or high-purity copper(I) chloride. Ensure it has not been oxidized to copper(II).
Formation of a Dark-Colored Precipitate (Azo compounds)	Inefficient stirring during diazotization.	Maintain vigorous stirring to ensure rapid mixing and prevent localized high concentrations of reactants.
Reaction temperature is too high.	Strictly maintain the reaction temperature below 5°C.
Significant Amount of Phenolic Byproduct	Excess water in the reaction mixture.	Use concentrated acids and ensure anhydrous conditions where possible after the initial diazotization.
Allowing the diazonium salt solution to stand for too long or at an elevated temperature.	Proceed with the Sandmeyer reaction as soon as the diazotization is complete.
Difficulty in Isolating the Pure Product	Presence of multiple byproducts with similar boiling points.	Use fractional distillation for purification. If isomers are present, preparative gas chromatography or column chromatography on silica gel may be necessary.[11]
Incomplete extraction from the reaction mixture.	Ensure thorough extraction with a suitable organic solvent (e.g., diethyl ether, dichloromethane). Perform multiple extractions.

Experimental Protocols

Key Experiment: Synthesis of 1-Chloro-2,3-difluorobenzene via Sandmeyer Reaction

This protocol is a generalized procedure based on standard Sandmeyer reactions and should be adapted and optimized for specific laboratory conditions.

Materials:

• 2,3-difluoroaniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Copper(I) Chloride (CuCl)

• Ice

• Water (deionized)

• Diethyl ether (or other suitable extraction solvent)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

Part 1: Diazotization of 2,3-difluoroaniline

• In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, prepare a solution of 2,3-difluoroaniline in concentrated hydrochloric acid and water.

• Cool the flask in an ice-salt bath to maintain the internal temperature between 0 and 5°C.

• Prepare a solution of sodium nitrite in water and place it in the dropping funnel.

• Add the sodium nitrite solution dropwise to the stirred aniline solution, ensuring the temperature does not rise above 5°C. The addition should take approximately 30 minutes.

• After the addition is complete, continue stirring the mixture for an additional 15-20 minutes at 0-5°C to ensure complete diazotization. The resulting solution is the 2,3-difluorobenzenediazonium chloride.

Part 2: Sandmeyer Reaction

• In a separate beaker, dissolve copper(I) chloride in concentrated hydrochloric acid.

• Cool the copper(I) chloride solution in an ice bath.

• Slowly and carefully, add the cold diazonium salt solution to the stirred copper(I) chloride solution.

• A vigorous evolution of nitrogen gas should be observed. Control the rate of addition to keep the reaction from becoming too vigorous.

• After the addition is complete, allow the mixture to warm to room temperature and then heat it gently (e.g., in a 50-60°C water bath) until the evolution of nitrogen ceases.

Part 3: Work-up and Purification

• Transfer the reaction mixture to a separatory funnel and extract the product with diethyl ether (or another suitable solvent).

• Wash the combined organic extracts with water, followed by a dilute sodium bicarbonate solution, and then again with water.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent and remove the solvent by rotary evaporation.

• The crude product can be purified by fractional distillation under reduced pressure. Collect the fraction corresponding to the boiling point of 1-Chloro-2,3-difluorobenzene.

Visualizations

Caption: Experimental workflow for the synthesis of 1-Chloro-2,3-difluorobenzene.

Caption: Troubleshooting logic for low yield in the synthesis.

References

• 1. Sandmeyer Reaction - GeeksforGeeks [geeksforgeeks.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 4. Balz-Schiemann Reaction: Mechanism, Formula & Uses [allen.in]
• 5. Balz–Schiemann reaction - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Copper-Catalyzed Electrophilic Chlorocyclization Reaction Using Sodium Chloride as the Source of Electrophilic Chlorine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 9. shimadzu.com [shimadzu.com]
• 10. shimadzu.com [shimadzu.com]
• 11. alfa-chemistry.com [alfa-chemistry.com]

Technical Support Center: Synthesis of 1-Chloro-2,3-difluorobenzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1-Chloro-2,3-difluorobenzene.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 1-Chloro-2,3-difluorobenzene?

A1: The primary methods for synthesizing 1-Chloro-2,3-difluorobenzene include:

• Halogen Exchange (Halex Process): This typically involves the fluorination of a polychlorinated benzene precursor, such as 1,2,3-trichlorobenzene, using a fluoride salt like potassium fluoride (KF) in a polar aprotic solvent.

• Sandmeyer-type Reactions: These routes start with an appropriately substituted aniline. For instance, diazotization of 2,3-difluoroaniline followed by a Sandmeyer reaction with a copper(I) chloride source.

• Balz-Schiemann Reaction: This involves the thermal decomposition of a diazonium tetrafluoroborate salt, which can be used to introduce one of the fluorine atoms onto the aromatic ring.

Q2: What are the major side products I should expect?

A2: The formation of side products is highly dependent on the synthetic route. Common impurities include:

• Isomeric Products: In halogen exchange reactions, the formation of other dichlorofluoro- or chlorodifluorobenzene isomers, such as 1-chloro-2,6-difluorobenzene, can be a significant issue. The separation of these isomers can be challenging.

• Incompletely Fluorinated Intermediates: During halogen exchange, residual dichlorofluorobenzenes may remain if the reaction does not go to completion.

• Over-fluorinated Products: The formation of trifluorobenzenes is possible if the reaction conditions are too harsh or the reaction time is too long.

• Dehalogenation Products: In some cases, reductive dehalogenation can lead to the formation of difluorobenzene.

• Tar Formation: Diazonium salt-based reactions, like the Sandmeyer and Balz-Schiemann reactions, are prone to the formation of tarry byproducts, which can complicate purification.[1]

Q3: How can I minimize the formation of isomeric impurities in the Halex process?

A3: Minimizing isomeric impurities often involves careful control of reaction parameters. Key strategies include:

• Temperature Control: The temperature profile of the reaction can significantly influence selectivity. It is crucial to identify and maintain the optimal temperature for the desired halogen exchange.

• Reaction Time: Monitoring the reaction progress and stopping it once the desired product is maximized can prevent the formation of undesired isomers and over-fluorinated products.

• Directing Groups: In some cases, the use of a directing group, such as a sulfonyl chloride, can be employed to favor substitution at specific positions on the aromatic ring.[2]

Troubleshooting Guides

Low Yield

Potential Cause	Recommended Solution
Incomplete Reaction	- Increase reaction temperature or time. - Ensure efficient stirring. - Check the purity and activity of reagents (e.g., ensure KF is anhydrous and finely powdered for Halex reactions).
Degradation of Starting Material or Product	- Lower the reaction temperature. - Reduce the reaction time. - Consider a different solvent that is more stable under the reaction conditions.
Side Reactions Consuming Reactants	- Optimize reaction conditions (temperature, concentration) to favor the desired reaction pathway. - In Sandmeyer reactions, ensure the diazonium salt solution is kept cold to minimize decomposition.[3]
Loss of Product During Work-up and Purification	- Optimize extraction and distillation procedures. - Ensure the pH is appropriate during aqueous washes to prevent loss of product.

Presence of Unexpected Peaks in GC-MS Analysis

Symptom	Potential Cause	Recommended Solution
Peak corresponding to a dichlorofluorobenzene isomer	Incomplete Halogen Exchange: The reaction has not proceeded to completion.	- Increase the reaction time or temperature. - Increase the molar ratio of the fluoride source. - Ensure the fluoride source is sufficiently soluble and reactive in the chosen solvent.
Peak corresponding to a trifluorobenzene isomer	Over-fluorination: The reaction conditions are too harsh, leading to the exchange of the chlorine atom.	- Decrease the reaction temperature. - Reduce the reaction time and monitor the reaction progress closely.
Peaks corresponding to other chlorodifluorobenzene isomers	Non-selective Fluorination: The reaction conditions do not favor the formation of the desired 2,3-isomer.	- Carefully control the reaction temperature, as selectivity is often temperature-dependent. - Investigate the use of a catalyst or a different solvent system that may improve regioselectivity. - Consider a synthetic route that builds the substitution pattern more definitively, such as one starting from an aniline with the desired fluorine substitution pattern.
High molecular weight peaks, often with broad features	Formation of Biaryl Compounds or Tars: This is common in radical reactions like the Sandmeyer reaction.[4]	- Ensure efficient removal of radical initiators or scavengers if applicable. - In Sandmeyer reactions, use fresh copper(I) catalyst and maintain a low temperature during diazotization and the subsequent reaction. - Optimize the addition rate of the diazonium salt to the copper catalyst solution.

Experimental Protocols

Protocol 1: Synthesis of 1-Chloro-2,3-difluorobenzene via Halogen Exchange

This protocol is a representative procedure based on the principles of the Halex process.

Materials:

• 1,2,3-Trichlorobenzene

• Anhydrous spray-dried potassium fluoride (KF)

• Dimethyl sulfoxide (DMSO)

• Toluene

Procedure:

• In a flame-dried, three-necked flask equipped with a mechanical stirrer, a reflux condenser, and a nitrogen inlet, add anhydrous potassium fluoride (2.5 equivalents) and dry DMSO.

• Heat the mixture to 150°C with vigorous stirring under a nitrogen atmosphere to ensure a fine suspension of KF.

• Add 1,2,3-trichlorobenzene (1 equivalent) to the reaction mixture.

• Raise the temperature to 180-190°C and maintain for 12-24 hours. Monitor the reaction progress by taking aliquots and analyzing them by GC-MS.

• After the reaction is complete (or has reached optimal conversion), cool the mixture to room temperature.

• Add toluene to the reaction mixture and filter to remove the inorganic salts (KCl and unreacted KF).

• Wash the filtrate with water to remove the DMSO.

• Separate the organic layer, dry it over anhydrous magnesium sulfate, and filter.

• Remove the toluene by distillation.

• Purify the crude product by fractional distillation to isolate 1-Chloro-2,3-difluorobenzene from any isomers and other byproducts.

Protocol 2: Synthesis of 1-Chloro-2,3-difluorobenzene via Sandmeyer Reaction

This protocol is a representative procedure for the synthesis starting from 2,3-difluoroaniline.

Materials:

• 2,3-Difluoroaniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Copper(I) Chloride (CuCl)

• Water

• Diethyl Ether

Procedure:

• Diazotization:

  • In a beaker, dissolve 2,3-difluoroaniline (1 equivalent) in a mixture of concentrated HCl and water.

  • Cool the solution to 0-5°C in an ice-salt bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 equivalents) dropwise, keeping the temperature below 5°C. Stir for 30 minutes at this temperature.

• Sandmeyer Reaction:

  • In a separate flask, prepare a solution of copper(I) chloride (1.2 equivalents) in concentrated HCl. Cool this solution in an ice bath.

  • Slowly add the cold diazonium salt solution to the cold CuCl solution with vigorous stirring.

  • Allow the reaction mixture to warm to room temperature and then heat gently to 50-60°C until the evolution of nitrogen gas ceases.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and extract the product with diethyl ether.

  • Wash the combined organic extracts with water and then with a saturated sodium bicarbonate solution.

  • Dry the organic layer over anhydrous sodium sulfate and filter.

  • Remove the diethyl ether by distillation.

  • Purify the crude product by fractional distillation.

Visualizations

Caption: Halogen exchange synthesis of 1-Chloro-2,3-difluorobenzene and potential side products.

Caption: Troubleshooting workflow for low yield in the synthesis.

Caption: Logical relationship of isomer formation from 1,2,3-Trichlorobenzene.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. jk-sci.com [jk-sci.com]
• 4. Sandmeyer reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: 1-Chloro-2,3-difluorobenzene Purification

Welcome to the technical support center for the purification of 1-Chloro-2,3-difluorobenzene. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the purification of this compound. Here you will find troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in purifying 1-Chloro-2,3-difluorobenzene?

A1: The primary challenge in purifying 1-Chloro-2,3-difluorobenzene is the presence of positional isomers as impurities. These isomers often have very similar physical properties, particularly boiling points, making their separation difficult by standard distillation. One of the most commonly co-produced and difficult-to-separate isomers is 1-Chloro-2,6-difluorobenzene.[1][2] Incomplete reactions can also lead to the presence of unreacted starting materials or partially halogenated intermediates.

Q2: What are the most common impurities I should expect?

A2: The most common impurities are other isomers of chlorodifluorobenzene, such as:

• 1-Chloro-2,6-difluorobenzene

• 1-Chloro-2,4-difluorobenzene

• 1-Chloro-3,5-difluorobenzene

• 1-Chloro-3,4-difluorobenzene

The specific isomeric impurities will depend on the synthetic route used. For example, syntheses starting from 1,2,3-trichlorobenzene can yield a mixture of difluorochlorobenzene isomers.[1] Syntheses involving fluorination of chloro-precursors or chlorination of difluoro-precursors can also lead to a variety of positional isomers.

Q3: Which purification techniques are most effective for 1-Chloro-2,3-difluorobenzene?

A3: The most common and effective purification techniques for small organic molecules like 1-Chloro-2,3-difluorobenzene are:

• Fractional Distillation: This is the primary method for separating liquids with close boiling points. Due to the small boiling point differences between chlorodifluorobenzene isomers, a highly efficient fractional distillation column is required.

• Preparative Gas Chromatography (GC): For very high purity requirements and small-scale preparations, preparative GC can be an excellent, albeit more expensive and less scalable, option for separating close-boiling isomers.

• Crystallization: If the compound is a solid at room temperature or can be induced to crystallize at low temperatures, fractional crystallization can be a powerful purification technique based on differences in solubility of the isomers in a given solvent.

Troubleshooting Guides

Fractional Distillation

Problem 1: Poor separation of isomers, as confirmed by GC analysis of distilled fractions.

• Possible Cause 1: Inefficient distillation column.

  • Solution: Use a fractionating column with a higher number of theoretical plates. For liquids with boiling points that differ by less than 25 °C, a simple distillation setup is inadequate.[3][4] Consider using a Vigreux column, a packed column (with Raschig rings or metal sponges), or a spinning band distillation apparatus for better separation. Insulating the column with glass wool or aluminum foil can help maintain the temperature gradient.[3]

• Possible Cause 2: Distillation rate is too fast.

  • Solution: Reduce the heating rate to allow for proper equilibrium to be established on each theoretical plate within the column. A slow and steady distillation rate is crucial for good separation.[3] The vapor should rise slowly through the column.

• Possible Cause 3: Incorrect thermometer placement.

  • Solution: Ensure the top of the thermometer bulb is level with the bottom of the side arm leading to the condenser. This ensures an accurate reading of the vapor temperature as it enters the condenser.

Problem 2: The product is still contaminated with a lower-boiling impurity.

• Possible Cause: Inadequate forerun collection.

  • Solution: Collect a larger forerun fraction. The first fraction to distill will be enriched in the most volatile components. Collect this initial fraction separately and monitor the temperature closely. The temperature should stabilize at the boiling point of the main fraction.

Quantitative Data for Fractional Distillation

The boiling points of 1-Chloro-2,3-difluorobenzene and its common isomers are very close, highlighting the need for an efficient fractional distillation setup.

Compound	Boiling Point (°C)
1-Chloro-3,5-difluorobenzene	111-112[5]
1-Chloro-2,6-difluorobenzene	126-128[2]
1-Chloro-3,4-difluorobenzene	126-127[6][7]
1-Chloro-2,4-difluorobenzene	127[7][8]
1-Chloro-2,3-difluorobenzene	~130-132 (estimated)
1-Chloro-2-fluorobenzene	137-138[9]

Note: The boiling point for 1-Chloro-2,3-difluorobenzene is estimated based on trends and the difficulty of its separation from the 1-Chloro-2,6-difluorobenzene isomer.

Preparative Gas Chromatography (GC)

Problem: Co-elution of isomers or poor peak shape.

• Possible Cause 1: Inappropriate GC column.

  • Solution: The choice of stationary phase is critical for separating positional isomers. A polar stationary phase is often effective for separating halogenated aromatic compounds. Consider columns with a stationary phase such as trifluoropropylmethyl polysiloxane or a polyethylene glycol (wax) phase. Phenyl-substituted phases can also offer different selectivity based on π-π interactions.

• Possible Cause 2: Suboptimal temperature program.

  • Solution: Optimize the temperature program. Start with a lower initial temperature to allow for the separation of more volatile impurities. A slow temperature ramp will generally provide better resolution between closely eluting peaks.

• Possible Cause 3: Column overloading.

  • Solution: Reduce the injection volume. Overloading the column will lead to broad, asymmetric peaks and poor separation.

Crystallization

Problem: The compound oils out instead of crystallizing.

• Possible Cause 1: The solvent is too good.

  • Solution: If the compound is too soluble in the chosen solvent, it may not crystallize. Try a solvent in which the compound is less soluble. Alternatively, use a mixed solvent system. Dissolve the compound in a "good" solvent and then slowly add a "poor" solvent (in which the compound is insoluble) until the solution becomes turbid. Gently heat to redissolve and then allow to cool slowly.

• Possible Cause 2: Cooling is too rapid.

  • Solution: Allow the solution to cool to room temperature slowly before placing it in an ice bath or refrigerator. Slow cooling encourages the formation of larger, purer crystals.

• Possible Cause 3: Presence of impurities inhibiting crystallization.

  • Solution: The presence of significant amounts of impurities can sometimes prevent crystallization. It may be necessary to perform a preliminary purification step, such as flash chromatography or a rough distillation, to remove the bulk of the impurities before attempting crystallization.

Problem: Low recovery of the purified compound.

• Possible Cause: The compound has significant solubility in the cold solvent.

  • Solution: To maximize recovery, cool the crystallization mixture in an ice bath for an extended period. Use a minimal amount of cold solvent to wash the crystals during filtration.

Experimental Protocols

General Protocol for Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus using a round-bottom flask, a fractionating column (e.g., Vigreux or packed column), a distillation head with a thermometer, a condenser, and receiving flasks. Ensure all joints are properly sealed.

• Sample Preparation: Charge the round-bottom flask with the impure 1-Chloro-2,3-difluorobenzene and a few boiling chips or a magnetic stir bar.

• Heating: Begin heating the flask gently using a heating mantle.

• Distillation: Observe the vapor rising slowly through the fractionating column. The temperature should be monitored closely.

• Fraction Collection: Collect the initial distillate (forerun) in a separate flask until the temperature stabilizes at the boiling point of the desired fraction. Change receiving flasks to collect the main fraction, recording the temperature range over which it is collected.

• Analysis: Analyze the collected fractions by GC to determine their purity.

General Protocol for Recrystallization

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude material in various solvents at room temperature and upon heating. A good solvent will dissolve the compound when hot but not when cold. Common solvents to try include hexanes, ethanol, methanol, or mixtures such as hexane/ethyl acetate.

• Dissolution: Place the crude 1-Chloro-2,3-difluorobenzene in an Erlenmeyer flask and add a minimal amount of the chosen hot solvent until the solid just dissolves.

• Decolorization (if necessary): If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.

• Filtration: Perform a hot filtration to remove any insoluble impurities and activated charcoal.

• Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation and Drying: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold solvent. Dry the crystals in a vacuum oven.

Visualizations

Caption: A general workflow for the purification of 1-Chloro-2,3-difluorobenzene.

References

• 1. researchgate.net [researchgate.net]
• 2. chembam.com [chembam.com]
• 3. Purification [chem.rochester.edu]
• 4. Fractional distillation - Wikipedia [en.wikipedia.org]
• 5. 3,5-二氟氯苯 95% | Sigma-Aldrich [sigmaaldrich.com]
• 6. chemimpex.com [chemimpex.com]
• 7. 1-CHLORO-2,4-DIFLUOROBENZENE | 1435-44-5 [chemicalbook.com]
• 8. unifr.ch [unifr.ch]
• 9. GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

Optimizing Suzuki Coupling with 1-Chloro-2,3-difluorobenzene: A Technical Support Guide

For researchers, scientists, and professionals in drug development, the Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis. However, challenges can arise, particularly when working with less reactive aryl chlorides such as 1-Chloro-2,3-difluorobenzene. This technical support center provides troubleshooting guidance and frequently asked questions to help you navigate and optimize your experiments for successful outcomes.

Troubleshooting Guide

Low or no conversion of the starting material is a common issue. This guide will walk you through potential causes and solutions to improve your reaction yield.

Problem: Low to No Product Formation

Potential Cause	Recommended Action
Inactive Catalyst	The Pd(0) active species may not be forming efficiently from the Pd(II) precatalyst. Ensure your palladium source and ligands are of high quality. Consider using a pre-catalyst that readily generates the active Pd(0) species. If using a Pd(II) source, pre-activation by stirring with the ligand, sometimes at an elevated temperature or with a mild reducing agent, may be necessary.
Inappropriate Ligand	Aryl chlorides, especially electron-deficient ones like 1-Chloro-2,3-difluorobenzene, require electron-rich and bulky phosphine ligands or N-heterocyclic carbenes (NHCs) to facilitate the oxidative addition step. Consider screening ligands such as SPhos, XPhos, or other Buchwald-type biaryl phosphine ligands.
Incorrect Base	The choice of base is critical for the transmetalation step. The strength and solubility of the base can significantly impact the reaction rate. A common starting point is K₃PO₄ or Cs₂CO₃. If you suspect base-related issues, consider screening a panel of bases including carbonates, phosphates, and hydroxides.
Poor Solubility	If your starting materials or intermediates have poor solubility in the chosen solvent, the reaction will be slow or may not proceed at all. Ensure vigorous stirring to maximize the interaction between phases in biphasic systems. Consider switching to a solvent that better solubilizes all components at the reaction temperature, such as dioxane, THF, or toluene, often with a small amount of water.
Presence of Oxygen	Oxygen can oxidize the active Pd(0) catalyst to Pd(II), leading to catalyst deactivation and the formation of homocoupling byproducts. It is crucial to thoroughly degas your solvents and reaction mixture by sparging with an inert gas (e.g., argon or nitrogen) or by using freeze-pump-thaw cycles. Maintaining an inert atmosphere throughout the reaction is essential.
Suboptimal Temperature	The reaction may require higher temperatures to overcome the activation energy for the oxidative addition of the aryl chloride. If the reaction is sluggish at a lower temperature, cautiously increasing the temperature may improve the conversion rate. However, be mindful of potential side reactions at higher temperatures.

Frequently Asked Questions (FAQs)

Q1: What is the typical reactivity of 1-Chloro-2,3-difluorobenzene in Suzuki coupling?

A1: 1-Chloro-2,3-difluorobenzene is considered a challenging substrate for Suzuki coupling due to the lower reactivity of the C-Cl bond compared to C-Br or C-I bonds. The presence of electron-withdrawing fluorine atoms can further influence the electronic properties of the aryl halide, making oxidative addition more difficult. However, with the appropriate choice of catalyst, ligand, and reaction conditions, good to excellent yields can be achieved.

Q2: What are the most common side reactions to look out for?

A2: The most common side reactions include:

• Homocoupling: The coupling of two boronic acid molecules. This is often promoted by the presence of oxygen, which can lead to the formation of Pd(II) species that facilitate this side reaction.

• Protodeborylation: The hydrolysis of the boronic acid to the corresponding arene. This can be minimized by using a more stable boronic ester (e.g., a pinacol ester) or by carefully controlling the reaction conditions, particularly the amount of water and the basicity.

• Dehalogenation: The reduction of the aryl chloride to the corresponding difluorobenzene. This can be influenced by the choice of base, solvent, and the presence of any hydride sources.

Q3: How do I choose the right catalyst and ligand?

A3: For challenging aryl chlorides like 1-Chloro-2,3-difluorobenzene, bulky and electron-rich phosphine ligands are generally recommended to promote the oxidative addition step. Ligands such as SPhos, XPhos, and other dialkylbiaryl phosphines have shown great success. Alternatively, N-heterocyclic carbene (NHC) ligands can also be very effective. It is often beneficial to screen a small number of catalyst/ligand combinations to find the optimal system for your specific substrates.

Q4: What is the role of the base and which one should I use?

A4: The base is crucial for activating the boronic acid to facilitate the transmetalation step in the catalytic cycle. The choice of base can significantly affect the reaction rate and yield. Common bases for Suzuki couplings include potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), and potassium phosphate (K₃PO₄). The optimal base is often substrate-dependent, so screening may be necessary.

Q5: Can I run the reaction under anhydrous conditions?

A5: While many Suzuki coupling reactions are performed in a biphasic mixture of an organic solvent and water, anhydrous conditions can also be employed. In some cases, anhydrous conditions can suppress side reactions like protodeborylation. However, the presence of a small amount of water is often necessary to dissolve the inorganic base and facilitate the activation of the boronic acid.

Experimental Protocols

While a specific, detailed protocol for the Suzuki coupling of 1-Chloro-2,3-difluorobenzene was not found in the immediate search results, a general protocol for the coupling of challenging aryl chlorides can be adapted. The following is a representative procedure based on established methods for similar substrates.[1][2]

General Procedure for Suzuki Coupling of an Aryl Chloride

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add the aryl chloride (1.0 equiv.), the arylboronic acid or boronic ester (1.1-1.5 equiv.), and the base (e.g., K₃PO₄, 2.0-3.0 equiv.).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Solvent Addition: Under a positive pressure of the inert gas, add the degassed solvent (e.g., dioxane, THF, or toluene, to make a 0.1-0.2 M solution with respect to the aryl chloride). If a biphasic system is desired, add degassed water (typically a 4:1 to 10:1 ratio of organic solvent to water).

• Catalyst Addition: In a separate vial, weigh the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and the ligand (e.g., SPhos, 2-4 mol%). Quickly add the catalyst and ligand to the reaction flask under a positive flow of the inert gas.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by a suitable analytical technique such as TLC, GC, or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography.

Visualizing the Process

To better understand the workflow and decision-making process in troubleshooting your Suzuki coupling reaction, the following diagrams are provided.

A step-by-step workflow for a typical Suzuki coupling experiment.

A decision tree for troubleshooting low-yielding Suzuki coupling reactions.

The key steps in the Suzuki-Miyaura cross-coupling catalytic cycle.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters | Semantic Scholar [semanticscholar.org]

Technical Support Center: Grignard Reaction with 1-Chloro-2,3-difluorobenzene

Welcome to the technical support center for troubleshooting Grignard reactions involving 1-Chloro-2,3-difluorobenzene. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the synthesis of 2,3-difluorophenylmagnesium chloride and its subsequent reactions.

Frequently Asked Questions (FAQs)

Q1: My Grignard reaction with 1-chloro-2,3-difluorobenzene is not starting. What are the common reasons for this initiation failure?

A1: The initiation of a Grignard reaction, particularly with a less reactive aryl chloride like 1-chloro-2,3-difluorobenzene, can be challenging. The primary reasons for failure to initiate are:

• Passivated Magnesium Surface: Magnesium turnings are often coated with a layer of magnesium oxide (MgO), which prevents the metal from reacting with the organic halide.

• Presence of Moisture: Grignard reagents are extremely sensitive to moisture. Any residual water in the glassware, solvent, or on the surface of the magnesium will quench the reaction.

• Low Reactivity of the Aryl Chloride: The carbon-chlorine bond in 1-chloro-2,3-difluorobenzene is stronger and less reactive than corresponding aryl bromides or iodides.

Q2: How can I activate the magnesium turnings to facilitate the reaction?

A2: Activation of magnesium is crucial for a successful Grignard reaction. Several methods can be employed:

• Chemical Activation:

  • Iodine: Adding a small crystal of iodine is a common and effective method. The iodine reacts with the magnesium surface, exposing fresh, reactive metal.

  • 1,2-Dibromoethane: A small amount of 1,2-dibromoethane can be added to the magnesium suspension. It reacts readily with magnesium to form ethylene gas and magnesium bromide, cleaning the surface of the magnesium.

• Mechanical Activation:

  • Crushing: Gently crushing the magnesium turnings with a dry glass rod in the reaction flask can help to break the oxide layer.

  • Sonication: Using an ultrasonic bath can help to dislodge the passivating MgO layer from the magnesium surface.

Q3: What is the recommended solvent for this Grignard reaction, and why?

A3: Anhydrous tetrahydrofuran (THF) is the preferred solvent for preparing Grignard reagents from aryl chlorides.[1] THF is a good coordinating solvent that helps to stabilize the Grignard reagent as it forms.[1] It is essential to use a freshly opened bottle of anhydrous THF or to properly dry the solvent before use.

Q4: I am observing a significant amount of a side product, which I suspect is a homocoupling product. What is this, and how can I minimize it?

A4: The side product you are likely observing is 2,2',3,3'-tetrafluorobiphenyl, which is formed through a Wurtz-type coupling reaction. This occurs when the newly formed Grignard reagent reacts with another molecule of 1-chloro-2,3-difluorobenzene. To minimize this side reaction:

• Slow Addition: Add the solution of 1-chloro-2,3-difluorobenzene to the magnesium suspension very slowly and at a constant rate. This maintains a low concentration of the aryl chloride in the reaction mixture.

• Temperature Control: Maintain a gentle reflux during the addition. Avoid excessive heating, which can promote side reactions.

• Use of an "Entrainment Agent": In some cases, using a more reactive halide (like an alkyl bromide) in a small amount can help to maintain a reactive magnesium surface and favor the desired Grignard formation.

Q5: What are the best practices for ensuring anhydrous conditions throughout the experiment?

A5: Maintaining strictly anhydrous conditions is paramount for the success of any Grignard reaction.[1]

• Glassware: All glassware should be thoroughly dried in an oven at >120 °C for several hours and cooled in a desiccator or under a stream of dry inert gas (nitrogen or argon) immediately before use.

• Solvents: Use anhydrous grade solvents. If not available, solvents should be dried using appropriate methods (e.g., distillation from sodium/benzophenone for THF).

• Reagents: Ensure that the 1-chloro-2,3-difluorobenzene and any other reagents are free from moisture.

• Inert Atmosphere: Conduct the reaction under a positive pressure of a dry inert gas like nitrogen or argon.

Troubleshooting Guide

This troubleshooting guide provides a logical workflow to diagnose and resolve common issues encountered during the Grignard reaction of 1-chloro-2,3-difluorobenzene.

References

• 1. CN114790139A - Method for synthesizing 2-chloro-4-fluorobenzoic acid by taking 2-chloro-4-amino bromobenzene as raw material - Google Patents [patents.google.com]

Stability issues of 1-Chloro-2,3-difluorobenzene under reaction conditions

Technical Support Center: 1-Chloro-2,3-difluorobenzene

Welcome to the technical support center for 1-Chloro-2,3-difluorobenzene. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability and reactivity of this compound under common experimental conditions. Below you will find frequently asked questions and troubleshooting guides to assist in your research.

Frequently Asked Questions (FAQs)

Q1: What are the general stability and storage recommendations for 1-Chloro-2,3-difluorobenzene?

1-Chloro-2,3-difluorobenzene is generally stable under normal laboratory conditions.[1] For long-term storage, it is recommended to keep the compound in a refrigerator.[2] It is a flammable liquid and vapor, so it should be kept away from open flames, hot surfaces, and sources of ignition.[1][3] It is incompatible with strong oxidizing agents, strong acids, and strong bases.[1]

Q2: How does the thermal stability of 1-Chloro-2,3-difluorobenzene affect high-temperature reactions?

While 1-Chloro-2,3-difluorobenzene itself is relatively stable, high temperatures can promote side reactions or decomposition, especially in the presence of other reagents. For instance, related compounds used in its synthesis, such as diazonium salts, are known to be thermally unstable.[4][5] When performing high-temperature reactions like certain cross-couplings, it is crucial to monitor for evidence of decomposition, such as color changes or the formation of unexpected byproducts.[6] Hazardous decomposition products can include carbon monoxide, carbon dioxide, gaseous hydrogen fluoride, and hydrogen chloride gas.[1]

Q3: In a nucleophilic aromatic substitution (SNAr) reaction, which halogen (Cl or F) is the preferred leaving group?

In nucleophilic aromatic substitution (SNAr) reactions, the rate-determining step is the initial addition of the nucleophile to the electron-deficient aromatic ring.[7] The reactivity of the leaving group is often F > Cl > Br > I.[7] This is because the high electronegativity of fluorine strongly withdraws electron density from the ring, lowering the energy of the LUMO and stabilizing the intermediate Meisenheimer complex, which accelerates the rate-limiting nucleophilic attack.[7][8] Therefore, under typical SNAr conditions, a fluorine atom is more likely to be substituted than the chlorine atom, provided it is in a position activated by electron-withdrawing groups.

Q4: For palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), which halogen is more reactive?

In palladium-catalyzed cross-coupling reactions, the mechanism proceeds via an oxidative addition step. The reactivity of the C-X bond for this step is generally I > Br > Cl > F.[9][10] Therefore, the C-Cl bond is significantly more reactive than the C-F bonds in reactions like Suzuki-Miyaura or Buchwald-Hartwig amination. Aryl chlorides can be challenging substrates compared to bromides or iodides and often require specialized, electron-rich ligands (like Buchwald-type ligands) and higher temperatures to facilitate the oxidative addition step.[9][11][12]

Troubleshooting Guides

This section addresses specific issues you may encounter during experiments with 1-Chloro-2,3-difluorobenzene.

Issue 1: Low or No Conversion in Palladium-Catalyzed Cross-Coupling Reactions

If you are experiencing low or no conversion of 1-Chloro-2,3-difluorobenzene in a Suzuki-Miyaura or Buchwald-Hartwig reaction, consider the following troubleshooting steps.

Caption: Troubleshooting workflow for low conversion in cross-coupling reactions.

Possible Cause	Suggested Solution	Citation
Catalyst Inactivity / Deactivation	Use a palladium pre-catalyst for higher activity. For challenging aryl chlorides, consider increasing catalyst loading to 3-5 mol%. Ensure all solvents are rigorously degassed as oxygen can oxidize and deactivate the active Pd(0) species.	[13]
Inefficient Oxidative Addition	The C-Cl bond of 1-Chloro-2,3-difluorobenzene is less reactive than C-Br or C-I. Use bulky, electron-rich phosphine ligands (e.g., Buchwald or Herrmann-type ligands) or N-heterocyclic carbenes (NHCs) to facilitate this step. Increasing the reaction temperature can also help overcome the activation barrier.	[11][12]
Inappropriate Base or Poor Solubility	The choice of base is critical. Strong, insoluble inorganic bases can sometimes hinder the reaction. Ensure the base is suitable for the specific coupling (e.g., K₃PO₄, Cs₂CO₃ for Suzuki; NaOtBu, K₂CO₃ for Buchwald-Hartwig). In some cases, a soluble organic base may provide better results.	[14][15]
Poor Reagent Solubility	Ensure all reaction components are soluble in the chosen solvent (e.g., dioxane, toluene, DMF). Poor solubility can lead to slow or incomplete reactions.	[13]

Issue 2: Formation of Unexpected Byproducts

The formation of byproducts can indicate decomposition of the starting material or side reactions.

Caption: Decision tree for identifying sources of byproduct formation.

Side Reaction	Potential Cause	Suggested Mitigation Strategy	Citation
Homocoupling of Boronic Acid (Suzuki)	Often promoted by the presence of oxygen or high temperatures.	Ensure the reaction setup is fully inert and all reagents and solvents are thoroughly degassed.
Hydrodehalogenation (Replacement of Cl with H)	Can be caused by certain catalyst/ligand combinations or sources of hydride (e.g., impurities in reagents).	Screen different ligands and ensure all reagents are pure and anhydrous.
β-Hydride Elimination (Suzuki with alkylboron)	Occurs when the alkyl group on the boron reagent has a β-hydrogen.	Use ligands with a large bite angle or consider using a nickel catalyst which can sometimes suppress this pathway.	[10]
Reaction at C-F Bond	May occur under harsh basic conditions or very high temperatures, proceeding through an SNAr or benzyne-type mechanism.	Use milder bases (e.g., K₂CO₃ instead of NaOtBu) and the lowest effective temperature.	[16]

Experimental Protocols

The following are representative protocols for common reactions involving 1-Chloro-2,3-difluorobenzene. These should be considered starting points and may require optimization.

Protocol 1: Representative Suzuki-Miyaura Cross-Coupling

This protocol describes a typical setup for the coupling of an arylboronic acid with 1-Chloro-2,3-difluorobenzene.

Caption: General experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Materials:

• 1-Chloro-2,3-difluorobenzene (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂; 2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄; 2.0-3.0 equiv)

• 1,4-Dioxane and Water (e.g., 4:1 v/v)

Procedure:

• To an oven-dried reaction vessel, add 1-Chloro-2,3-difluorobenzene, the arylboronic acid, and K₃PO₄.

• Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed 1,4-dioxane/water solvent mixture via syringe.

• In a separate vial, mix the Pd(OAc)₂ and SPhos ligand, and add this mixture to the reaction vessel as a solid or slurry in a small amount of solvent.

• Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Note: The choice of catalyst, ligand, base, and solvent system is critical and may require screening for optimal results.[12]

Protocol 2: Representative Buchwald-Hartwig Amination

This protocol outlines a general procedure for the amination of 1-Chloro-2,3-difluorobenzene.

Materials:

• 1-Chloro-2,3-difluorobenzene (1.0 equiv)

• Primary or secondary amine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃; 1-2 mol%)

• RuPhos (2-4 mol%)

• Sodium tert-butoxide (NaOtBu; 1.4 equiv)

• Anhydrous Toluene or Dioxane

Procedure:

• In a glovebox or under an inert atmosphere, add NaOtBu, Pd₂(dba)₃, and RuPhos to an oven-dried reaction vessel.

• Add the anhydrous solvent (toluene or dioxane).

• Add the amine, followed by 1-Chloro-2,3-difluorobenzene.

• Seal the vessel and heat the mixture to 90-110 °C with stirring.

• Monitor the reaction for the consumption of the starting material.

• After completion, cool the reaction to room temperature.

• Quench the reaction carefully with saturated aqueous ammonium chloride.

• Extract the product with an organic solvent, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Filter, concentrate, and purify the product by column chromatography.

Note: Organometallic reactions can be very sensitive to air and moisture.[11] Ensure all glassware is dry and solvents are anhydrous and degassed. The base, NaOtBu, is highly reactive and hygroscopic.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. 1-Chloro-2,3-difluorobenzene | 36556-47-5 [sigmaaldrich.com]
• 3. 1-Chloro-2,3-difluorobenzene | C6H3ClF2 | CID 2782762 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. US5504264A - Process for preparing 1,3-difluorobenzene - Google Patents [patents.google.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. ncrdsip.com [ncrdsip.com]
• 9. Yoneda Labs [yonedalabs.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. reddit.com [reddit.com]
• 12. scispace.com [scispace.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 16. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Purification of 1-Chloro-2,3-difluorobenzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Chloro-2,3-difluorobenzene. The following sections detail methods for the removal of common impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercially available or synthesized 1-Chloro-2,3-difluorobenzene?

A1: The most prevalent impurities in 1-Chloro-2,3-difluorobenzene are typically other isomers of chlorodifluorobenzene and dichlorofluorobenzene that are formed as byproducts during synthesis. The specific impurities will depend on the synthetic route employed. For instance, in the synthesis of related compounds, difficult-to-separate isomers are often the primary contaminants.

Q2: How can I identify the impurities present in my sample of 1-Chloro-2,3-difluorobenzene?

A2: Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective method for identifying and quantifying volatile impurities in your sample.[1][2] Additionally, ¹H and ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy can provide valuable structural information to help identify isomeric impurities.

Q3: What are the primary methods for purifying 1-Chloro-2,3-difluorobenzene?

A3: The primary purification techniques for 1-Chloro-2,3-difluorobenzene include:

• Fractional Distillation: This method is used to separate compounds with close boiling points.[3]

• Recrystallization: If the sample is a solid at low temperatures or can be derivatized to a solid, recrystallization can be a powerful purification technique.[4]

• Preparative High-Performance Liquid Chromatography (HPLC): This is a highly selective method for separating isomers.[5]

Troubleshooting Guides

This section provides detailed troubleshooting for common issues encountered during the purification of 1-Chloro-2,3-difluorobenzene.

Fractional Distillation

Issue: Poor separation of isomers.

• Possible Cause: The boiling points of the isomeric impurities are very close to that of 1-Chloro-2,3-difluorobenzene. The separation of dichlorobenzene isomers by distillation is known to be challenging due to their close boiling points.[6]

• Recommended Solutions:

  • Increase Column Efficiency: Use a longer fractionating column or a column with a higher number of theoretical plates. Packed columns can offer higher efficiency.[7]

  • Vacuum Distillation: Reducing the pressure lowers the boiling points of the compounds, which can sometimes improve separation.[8][9]

  • Optimize Reflux Ratio: A higher reflux ratio can improve separation but will increase the distillation time.

Issue: Product decomposition during distillation.

• Possible Cause: The compound may be sensitive to high temperatures.

• Recommended Solution:

  • Vacuum Distillation: By lowering the boiling point, vacuum distillation allows for distillation at a lower temperature, minimizing thermal decomposition.[8][9]

Recrystallization

Issue: The compound "oils out" instead of crystallizing.

• Possible Cause: The boiling point of the solvent is higher than the melting point of the solute. The solute is coming out of the solution as a liquid rather than a solid.

• Recommended Solution:

  • Choose a Lower-Boiling Solvent: Select a solvent or solvent mixture with a boiling point lower than the melting point of 1-Chloro-2,3-difluorobenzene.

  • Use a Two-Solvent System: Dissolve the compound in a "good" solvent at a higher temperature and then slowly add a "poor" solvent in which the compound is less soluble to induce crystallization.[10]

Issue: Low recovery of the purified product.

• Possible Cause:

  • The compound has significant solubility in the cold recrystallization solvent.

  • Too much solvent was used.

• Recommended Solution:

  • Optimize Solvent Choice: Perform small-scale solubility tests to find a solvent in which the compound is highly soluble when hot and poorly soluble when cold.

  • Use Minimal Hot Solvent: Dissolve the compound in the minimum amount of hot solvent required to achieve a saturated solution.[11]

  • Cool the Solution Slowly: Slow cooling promotes the formation of larger, purer crystals and can improve recovery.

Preparative HPLC

Issue: Co-elution of isomers.

• Possible Cause: The chosen stationary phase and mobile phase are not providing adequate selectivity for the isomers.

• Recommended Solution:

  • Column Screening: Test different types of HPLC columns. Phenyl and PFP (pentafluorophenyl) columns can offer different selectivity for aromatic compounds due to π-π interactions.

  • Mobile Phase Optimization: Vary the organic modifier (e.g., acetonitrile vs. methanol) and the aqueous component (including pH and buffers) to improve resolution.

  • Gradient Optimization: Adjust the gradient slope and duration to enhance the separation of closely eluting peaks.

Experimental Protocols

Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general method for the analysis of impurities in 1-Chloro-2,3-difluorobenzene.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Column: A mid-polarity column, such as one with a 5% diphenyl / 95% dimethyl polysiloxane stationary phase, is often suitable for separating halogenated aromatic compounds.

• Injector Temperature: 250 °C

• Oven Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase temperature at 10 °C/minute to 280 °C.

  • Hold: Hold at 280 °C for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI).

  • Scan Range: m/z 40-400.

• Sample Preparation: Dilute the 1-Chloro-2,3-difluorobenzene sample in a suitable solvent (e.g., dichloromethane or hexane) to a concentration of approximately 1 mg/mL.

Purification by Fractional Vacuum Distillation

This protocol is designed for the separation of closely boiling isomers.

• Apparatus: A fractional distillation setup including a round-bottom flask, a packed fractionating column (e.g., with Raschig rings or Vigreux indentations), a condenser, a receiving flask, and a vacuum source with a pressure gauge.

• Procedure:

  • Place the impure 1-Chloro-2,3-difluorobenzene into the round-bottom flask with a few boiling chips or a magnetic stir bar.

  • Assemble the fractional distillation apparatus, ensuring all joints are properly sealed for vacuum.

  • Slowly evacuate the system to the desired pressure (e.g., 10-20 mmHg).

  • Begin heating the flask gently.

  • Establish a stable reflux in the column.

  • Slowly collect the fractions as they distill over, monitoring the head temperature. Isomeric impurities may distill at slightly different temperatures.

  • Collect the fraction corresponding to the boiling point of pure 1-Chloro-2,3-difluorobenzene at the given pressure.

  • Analyze the collected fractions by GC-MS to determine their purity.

Purification by Recrystallization (Two-Solvent Method)

This method is applicable if a suitable pair of solvents can be found where 1-Chloro-2,3-difluorobenzene has differing solubility.

• Solvents: A "good" solvent in which the compound is soluble (e.g., a non-polar organic solvent like hexane) and a "poor" solvent in which it is less soluble (e.g., a more polar solvent like ethanol). The miscibility of the two solvents is crucial.

• Procedure:

  • Gently heat the "good" solvent and dissolve the impure 1-Chloro-2,3-difluorobenzene in the minimum amount of this hot solvent.

  • While the solution is still hot, slowly add the "poor" solvent dropwise until the solution becomes slightly turbid (cloudy).

  • If turbidity persists, add a few drops of the hot "good" solvent until the solution becomes clear again.

  • Allow the solution to cool slowly to room temperature.

  • Once at room temperature, cool the flask in an ice bath to maximize crystal formation.

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold "poor" solvent.

  • Dry the purified crystals under vacuum.

Purification by Preparative HPLC

This protocol provides a starting point for developing a preparative HPLC method.

• Instrumentation: A preparative HPLC system with a suitable detector (e.g., UV) and a fraction collector.

• Column: A reverse-phase C18 or a Phenyl column with a larger internal diameter (e.g., >20 mm) is a good starting point.

• Mobile Phase: A gradient of acetonitrile and water or methanol and water. The addition of a small amount of acid (e.g., 0.1% formic acid) or base may be necessary depending on the column and sample.

• Method Development:

  • First, develop an analytical HPLC method on a smaller column of the same stationary phase to achieve good separation of the desired product from its impurities.

  • Scale up the analytical method to the preparative column, adjusting the flow rate and injection volume accordingly.

• Purification:

  • Dissolve the crude 1-Chloro-2,3-difluorobenzene in a suitable solvent (ideally the mobile phase at the initial conditions).

  • Inject the sample onto the preparative column.

  • Collect the fractions corresponding to the peak of the pure 1-Chloro-2,3-difluorobenzene.

  • Combine the pure fractions and remove the solvent under reduced pressure.

  • Analyze the purity of the final product by analytical HPLC or GC-MS.

Data Presentation

Table 1: Boiling Points of Related Dichlorobenzene Isomers

Compound	Boiling Point (°C)
1,2-Dichlorobenzene	180.5
1,3-Dichlorobenzene	173.1
1,4-Dichlorobenzene	174.2

Data suggests that the boiling points of chlorodifluorobenzene isomers are also likely to be very close, making fractional distillation challenging.[6]

Visualizations

Caption: Workflow for the purification of 1-Chloro-2,3-difluorobenzene by fractional vacuum distillation.

Caption: Workflow for the purification of 1-Chloro-2,3-difluorobenzene by a two-solvent recrystallization method.

Caption: Workflow for the purification of 1-Chloro-2,3-difluorobenzene by preparative HPLC.

References

• 1. Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Fractional distillation - Wikipedia [en.wikipedia.org]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. quora.com [quora.com]
• 7. tmcindustries.com [tmcindustries.com]
• 8. Petroleum refining - Vacuum Distillation, Fractional Distillation, Cracking | Britannica [britannica.com]
• 9. buschvacuum.com [buschvacuum.com]
• 10. Sandmeyer Reaction [organic-chemistry.org]
• 11. web.mnstate.edu [web.mnstate.edu]

Technical Support Center: Catalyst Selection for Reactions with 1-Chloro-2,3-difluorobenzene

This technical support center provides guidance for researchers, scientists, and drug development professionals on selecting catalysts and troubleshooting reactions involving 1-Chloro-2,3-difluorobenzene.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when using 1-Chloro-2,3-difluorobenzene in cross-coupling reactions?

A1: The main challenges with 1-Chloro-2,3-difluorobenzene are achieving selective activation of the C-Cl bond over the more inert C-F bonds and overcoming the general deactivation of the aromatic ring by the electron-withdrawing fluorine atoms. Careful selection of the catalyst, ligand, and reaction conditions is crucial for achieving high yields and selectivity.

Q2: Which bond is more reactive in 1-Chloro-2,3-difluorobenzene for palladium-catalyzed cross-coupling reactions?

A2: In palladium-catalyzed cross-coupling reactions, the reactivity of halogens generally follows the order: I > Br > Cl > F. Therefore, the C-Cl bond is significantly more reactive than the C-F bonds and can be selectively functionalized under appropriate conditions.

Q3: Can the C-F bonds in 1-Chloro-2,3-difluorobenzene be activated for cross-coupling?

A3: Yes, C-F bond activation is possible, though it typically requires more forcing conditions or specialized catalyst systems, often involving nickel catalysts or palladium catalysts with highly electron-donating ligands. Selective activation of a C-F bond in the presence of a C-Cl bond is challenging and usually requires the C-Cl position to be blocked or to have already reacted.

Q4: What are the most common cross-coupling reactions performed with 1-Chloro-2,3-difluorobenzene?

A4: The most common reactions are Suzuki-Miyaura coupling for C-C bond formation, Buchwald-Hartwig amination for C-N bond formation, and Sonogashira coupling for C-C triple bond formation. These reactions are widely used in the synthesis of complex organic molecules.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive Catalyst: The Pd(0) active species is not being generated or is deactivated. 2. Poor Ligand Choice: The ligand is not electron-rich or bulky enough to promote oxidative addition. 3. Inappropriate Base: The base may be too weak or not soluble in the reaction medium.	1. Use a pre-formed Pd(0) catalyst or a reliable precatalyst. Ensure an inert atmosphere to prevent catalyst oxidation.[1] 2. Screen a variety of bulky, electron-rich phosphine ligands (e.g., Buchwald or Fu ligands) or N-heterocyclic carbene (NHC) ligands.[2][3] 3. Use a stronger base like Cs₂CO₃ or K₃PO₄. Ensure the base is finely powdered for better solubility and reactivity.[2]
Low Selectivity (Reaction at C-F bond)	1. High Reaction Temperature: Elevated temperatures can promote the less favorable C-F bond activation. 2. Highly Reactive Catalyst System: Some highly active catalysts, especially nickel-based ones, can activate C-F bonds.	1. Lower the reaction temperature and monitor the reaction progress over a longer period. 2. For selective C-Cl activation, palladium catalysts are generally preferred over nickel catalysts. Use a less reactive palladium catalyst system if C-F activation is observed.
Formation of Homocoupling Byproducts	1. Presence of Oxygen: Oxygen can lead to the oxidative homocoupling of the organoboron or organotin reagent. 2. Slow Transmetalation: If the transmetalation step is slow, side reactions like homocoupling can become more prominent.	1. Thoroughly degas the solvent and reagents and maintain a positive pressure of an inert gas (e.g., Argon or Nitrogen).[1] 2. Ensure the base is appropriate and present in sufficient quantity to facilitate transmetalation. For Suzuki reactions, the addition of water can sometimes accelerate this step.
Dehalogenation (Hydrodehalogenation)	1. Presence of Protic Impurities: Water or other protic impurities can act as a proton source. 2. Side Reaction of the Catalyst: The palladium hydride species, which can be formed as a byproduct, can lead to dehalogenation.	1. Use anhydrous solvents and reagents. 2. Optimize the ligand and base to favor the desired cross-coupling pathway over the formation of palladium hydrides.

Catalyst and Condition Selection Tables

The following tables provide a summary of typical starting conditions for various cross-coupling reactions with 1-Chloro-2,3-difluorobenzene. Note that yields are highly dependent on the specific coupling partner and require optimization.

Table 1: Suzuki-Miyaura Coupling

Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Typical Yield (%)
Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Toluene/H₂O (10:1)	100	70-95
Pd₂(dba)₃ (1-2)	XPhos (2-4)	Cs₂CO₃ (2)	Dioxane	100-120	75-98
Pd(PPh₃)₄ (5)	-	Na₂CO₃ (2)	Toluene/EtOH/H₂O (4:1:1)	80-100	60-90

Table 2: Buchwald-Hartwig Amination

Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Typical Yield (%)
Pd₂(dba)₃ (2)	BINAP (3)	NaOtBu (1.5)	Toluene	100	70-90
Pd(OAc)₂ (2)	Xantphos (4)	Cs₂CO₃ (2)	Dioxane	110	65-85
RuPhos-Pd-G3 (2)	-	LHMDS (1.5)	THF	80	70-95

Table 3: Sonogashira Coupling

Catalyst (mol%)	Co-catalyst (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Typical Yield (%)
Pd(PPh₃)₂Cl₂ (2)	CuI (4)	Et₃N (3)	THF	60-80	60-85
Pd(PPh₃)₄ (3)	CuI (5)	i-Pr₂NH (3)	DMF	80-100	70-90
Pd(OAc)₂ (2) / SPhos (4)	- (Copper-free)	Cs₂CO₃ (2)	Dioxane	100	65-80

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling:

• To an oven-dried reaction vessel, add 1-Chloro-2,3-difluorobenzene (1.0 mmol), the boronic acid or ester (1.2 mmol), and the base (e.g., K₃PO₄, 2.0 mmol).

• The vessel is evacuated and backfilled with an inert gas (e.g., Argon) three times.[4]

• Add the palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol) and the ligand (e.g., SPhos, 0.04 mmol).

• Add the degassed solvent system (e.g., 10 mL of Toluene/H₂O 10:1).

• The reaction mixture is heated to the desired temperature (e.g., 100 °C) and stirred for 12-24 hours, monitoring by TLC or GC-MS.

• Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine.

• The organic layer is dried over anhydrous sulfate (e.g., Na₂SO₄ or MgSO₄), filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography.

Visualizations

General workflow for a cross-coupling experiment.

Logic diagram for initial catalyst system selection.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. jk-sci.com [jk-sci.com]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. Scale-Up Guide: Suzuki-Miyaura Cross-Coupling Reaction [sigmaaldrich.com]

Technical Support Center: Scaling Up the Synthesis of 1-Chloro-2,3-difluorobenzene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis of 1-Chloro-2,3-difluorobenzene, particularly when scaling up the process.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 1-Chloro-2,3-difluorobenzene.

Issue 1: Low Yield of 1-Chloro-2,3-difluorobenzene

Potential Cause	Recommended Action	Relevant Data/Citations
Incomplete Diazotization	Ensure complete conversion of the starting aniline (e.g., 3-Chloro-2-fluoroaniline) to the diazonium salt. Monitor the reaction for the absence of the starting material. Optimize the reaction temperature, typically between -5°C and 0°C, and the addition rate of the diazotizing agent (e.g., sodium nitrite).[1]	A process for preparing 1-chloro-3,4-difluorobenzene involves cooling the reaction mixture to -5°C before the slow addition of sodium nitrite solution.[1]
Side Reactions During Fluorination	In Balz-Schiemann type reactions, unwanted side reactions can lead to the formation of tars and other byproducts, reducing the yield.[2] Consider alternative fluorination methods such as halogen exchange (Halex) reactions if applicable to your substrate.	The Balz-Schiemann reaction is known to be complicated by side reactions that form tars and cause unexpected replacement of the diazonium group, leading to decreased yields.[2]
Suboptimal Reaction Temperature	The temperature for fluorination reactions is critical. For Halex reactions using potassium fluoride, temperatures can range from 120°C to 190°C.[2] For decomposition of diazonium salts, a gradual increase in temperature is often required.	In a related preparation of difluorobenzenes, the reaction of chlorinated benzoyl chloride with potassium fluoride is carried out at temperatures between 120°C and 190°C.[2]
Inefficient Catalyst Activity	For processes involving catalytic steps, such as dehalogenation to remove an unwanted halogen, ensure the catalyst is active. Use the correct catalyst loading and ensure it is not poisoned. For example, palladium on carbon (Pd/C) is a common catalyst for dehalogenation.[3]	Reductive dehalogenation of 2,4-difluorochlorobenzene to 1,3-difluorobenzene is carried out using a 5% Pd/C catalyst.[3]

Issue 2: Presence of Isomeric Impurities

Potential Cause	Recommended Action	Relevant Data/Citations
Lack of Regioselectivity	The directing effects of the substituents on the aromatic ring can lead to the formation of multiple isomers. The choice of starting material is crucial for obtaining the desired 2,3-difluoro substitution pattern.	A synthesis for high-purity 1-chloro-2,6-difluorobenzene highlights the difficulty in separating it from the 1-chloro-2,3-difluorobenzene isomer, emphasizing the importance of a regioselective synthesis strategy.[4]
Isomerization at High Temperatures	High reaction temperatures can sometimes lead to isomerization. Optimize the reaction temperature to the lowest effective level to minimize this.
Contaminated Starting Materials	Ensure the purity of your starting materials. Isomeric impurities in the precursors will likely be carried through the synthesis.

Issue 3: Difficulties in Product Purification

Potential Cause	Recommended Action	Relevant Data/Citations
Close Boiling Points of Isomers	Isomers of chlorodifluorobenzene can have very close boiling points, making distillation challenging. Utilize fractional distillation with a high-efficiency column.	The separation of 1-chloro-2,6-difluorobenzene from 1-chloro-2,3-difluorobenzene is noted to be difficult.[4]
Formation of Azeotropes	The product may form azeotropes with solvents or byproducts. Consider using a different solvent for extraction and distillation.
Presence of Tars and Non-volatile Impurities	Tar formation, especially in Balz-Schiemann reactions, can complicate purification.[2] Perform a preliminary purification step, such as filtration or a simple distillation, to remove heavy impurities before final purification.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for producing substituted difluorobenzenes?

A1: Common routes include:

• The Balz-Schiemann Reaction: This classic method involves the diazotization of an appropriate aniline followed by thermal decomposition of the resulting diazonium fluoroborate salt.[2] However, scaling up can be problematic due to safety and yield issues.[2]

• Halogen Exchange (Halex) Reactions: This involves the replacement of chlorine or bromine atoms with fluorine using a fluoride source like potassium fluoride (KF). This method is often used in industrial settings.

• Multi-step Synthesis from Dichlorobenzoyl Chlorides: This process can involve fluorination, conversion to the benzoyl chloride, hydrogenation to the benzaldehyde, and finally decarbonylation to the difluorobenzene.[2]

Q2: What are the key safety considerations when scaling up the synthesis of 1-Chloro-2,3-difluorobenzene?

A2: Key safety considerations include:

• Diazonium Salt Instability: Diazonium salts can be explosive when dry and should be handled with extreme care, especially on a large scale.[2] It is often recommended to use them in solution without isolation.

• Exothermic Reactions: Diazotization and fluorination reactions can be highly exothermic.[5] Proper temperature control, including adequate cooling capacity and controlled addition of reagents, is crucial to prevent runaway reactions.

• Toxic Reagents and Byproducts: Many reagents used in fluorination chemistry are toxic and corrosive (e.g., HF, strong acids). Byproducts can also be hazardous. Ensure proper personal protective equipment (PPE) is used and that the reaction is conducted in a well-ventilated area or a fume hood.

Q3: How can I improve the yield and purity of my product at a larger scale?

A3: To improve yield and purity:

• Optimize Reaction Conditions: Systematically optimize parameters such as temperature, reaction time, solvent, and catalyst. The optimal conditions for a small-scale reaction may not be directly transferable to a larger scale.

• Control of Reagent Addition: Slow and controlled addition of reagents can help manage exotherms and minimize side reactions.

• Efficient Mixing: Ensure efficient mixing to maintain homogenous temperature and concentration throughout the reactor.

• In-Process Controls (IPCs): Implement IPCs to monitor the reaction progress and the formation of byproducts. This allows for adjustments to be made during the reaction.

Experimental Protocols

Protocol 1: General Procedure for Diazotization and Fluorodediazoniation (Balz-Schiemann Reaction)

This is a generalized procedure and must be adapted and optimized for the specific synthesis of 1-Chloro-2,3-difluorobenzene.

• Diazotization:

  • Dissolve the starting aniline (e.g., 3-Chloro-2-fluoroaniline) in a suitable acid (e.g., hydrochloric acid or fluoboric acid) and cool the mixture to between -5°C and 0°C in an ice-salt bath.[1]

  • Slowly add a solution of sodium nitrite in water, maintaining the temperature below 5°C.[1]

  • Stir the reaction mixture for a specified time to ensure complete formation of the diazonium salt.

• Formation and Isolation of Diazonium Fluoroborate:

  • To the diazonium salt solution, add a source of fluoborate ions (e.g., 40% fluoboric acid) to precipitate the diazonium fluoroborate salt.[1]

  • Filter the precipitated salt, wash with cold water, followed by a cold organic solvent (e.g., methanol or ether), and dry under vacuum at ambient temperature.[1]

• Thermal Decomposition (Fluorodediazoniation):

  • Gently heat the dry diazonium fluoroborate salt. The decomposition is often carried out without a solvent, but a high-boiling inert solvent can be used for better temperature control.

  • The product, 1-Chloro-2,3-difluorobenzene, is typically collected by distillation as it is formed.

Protocol 2: General Procedure for Halogen Exchange (Halex) Reaction

This protocol is a general guideline for replacing a chlorine atom with a fluorine atom.

• Reaction Setup:

  • Charge a reactor with the chlorinated precursor, an excess of spray-dried potassium fluoride, and a high-boiling polar aprotic solvent (e.g., dimethyl sulfoxide (DMSO) or sulfolane).[4]

  • A phase-transfer catalyst (e.g., a quaternary ammonium salt) can be added to improve the reaction rate.

• Reaction:

  • Heat the mixture to the desired temperature (e.g., 150°C - 220°C) and maintain it for several hours.

  • Monitor the reaction progress by a suitable analytical technique (e.g., GC or HPLC).

• Work-up and Purification:

  • After the reaction is complete, cool the mixture and filter off the inorganic salts.

  • The crude product is then isolated from the solvent, typically by distillation.

  • Further purification by fractional distillation may be required to remove any remaining impurities.

Visualizations

Caption: A generalized experimental workflow for the synthesis of 1-Chloro-2,3-difluorobenzene via a Balz-Schiemann reaction.

References

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. US4847442A - Process for the preparation of difluorobenzenes - Google Patents [patents.google.com]
• 3. US5504264A - Process for preparing 1,3-difluorobenzene - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Handling and storage best practices for 1-Chloro-2,3-difluorobenzene

This technical support center provides essential information for researchers, scientists, and drug development professionals on the safe handling, storage, and use of 1-Chloro-2,3-difluorobenzene.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1-Chloro-2,3-difluorobenzene?

A1: 1-Chloro-2,3-difluorobenzene is classified as a flammable liquid and vapor.[1] It is also known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1] Ingestion may be harmful.

Q2: What personal protective equipment (PPE) should be worn when handling this chemical?

A2: When handling 1-Chloro-2,3-difluorobenzene, it is crucial to wear appropriate personal protective equipment. This includes chemical-resistant gloves (such as Viton® or other recommended materials), safety goggles or a face shield to protect against splashes, and a lab coat. All handling of the compound should be conducted in a well-ventilated fume hood to avoid inhalation of vapors.

Q3: What are the recommended storage conditions for 1-Chloro-2,3-difluorobenzene?

A3: 1-Chloro-2,3-difluorobenzene should be stored in a tightly closed container in a cool, dry, and well-ventilated area. It is recommended to store it in a refrigerator. The storage area should be away from heat, sparks, open flames, and other sources of ignition. It should be stored separately from incompatible materials.

Q4: What materials are incompatible with 1-Chloro-2,3-difluorobenzene?

A4: This compound is incompatible with strong oxidizing agents, strong acids, and strong bases. Contact with these materials should be avoided to prevent vigorous reactions.

Q5: What should I do in case of a spill?

A5: In the event of a spill, ensure the area is well-ventilated and all sources of ignition are removed. Wear appropriate PPE, including respiratory protection. Absorb the spill with an inert material, such as sand or vermiculite, and collect it in a sealed container for proper disposal. Do not allow the chemical to enter drains or waterways.

Q6: How should I dispose of waste 1-Chloro-2,3-difluorobenzene?

A6: Waste disposal must be conducted in accordance with all local, state, and federal regulations. As a hazardous material, it should be disposed of through a licensed chemical waste disposal company. Do not dispose of it down the drain.

Troubleshooting Guides

Issue	Possible Cause	Troubleshooting Steps
Inconsistent reaction yield	Impure starting material	- Verify the purity of 1-Chloro-2,3-difluorobenzene using techniques like GC-MS or NMR. - Consider purifying the material through distillation if impurities are detected.
Reaction conditions not optimized	- Systematically vary reaction parameters such as temperature, reaction time, and catalyst loading. - Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) if reagents are air-sensitive.
Side product formation	Incorrect reaction temperature	- Lowering the reaction temperature may improve selectivity. - Monitor the reaction progress closely using TLC or GC to minimize the formation of byproducts.
Presence of moisture or oxygen	- Use anhydrous solvents and reagents. - Degas the reaction mixture and maintain a positive pressure of an inert gas.
Difficulty in product isolation	Similar polarity of product and starting material	- Optimize the chromatographic separation method (e.g., try different solvent systems for column chromatography). - Consider derivatization of the product to alter its polarity for easier separation.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₆H₃ClF₂	[1]
Molecular Weight	148.54 g/mol	[1]
CAS Number	36556-47-5
Appearance	Liquid
Purity	98%
Boiling Point	Data not readily available	-
Flash Point	Data not readily available	-
Density	Data not readily available	-
Storage Temperature	Refrigerator

Experimental Protocols

Representative Experimental Protocol: Suzuki-Miyaura Cross-Coupling Reaction

1-Chloro-2,3-difluorobenzene can be used as a substrate in cross-coupling reactions to form more complex molecules, which is a common application for halogenated aromatic compounds in drug discovery. The following is a representative protocol for a Suzuki-Miyaura coupling reaction.

Reaction: 1-Chloro-2,3-difluorobenzene + Phenylboronic acid → 2,3-Difluoro-1,1'-biphenyl

Materials:

• 1-Chloro-2,3-difluorobenzene (1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol)

• Triphenylphosphine (PPh₃, 0.08 mmol)

• Potassium carbonate (K₂CO₃, 2.0 mmol)

• 1,4-Dioxane (5 mL)

• Water (1 mL)

Procedure:

• To a dry Schlenk flask, add 1-Chloro-2,3-difluorobenzene, phenylboronic acid, palladium(II) acetate, triphenylphosphine, and potassium carbonate.

• Evacuate the flask and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times.

• Add the degassed 1,4-dioxane and water to the flask via syringe.

• Heat the reaction mixture to 90 °C and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexanes/ethyl acetate) to obtain the desired 2,3-difluoro-1,1'-biphenyl.

Mandatory Visualizations

Caption: Best practices workflow for handling and storage.

References

• 1. 1-Chloro-2,3-difluorobenzene | C6H3ClF2 | CID 2782762 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Reactivity of 1-Chloro-2,3-difluorobenzene and 1-Bromo-2,3-difluorobenzene

For Immediate Publication

Shanghai, China – December 27, 2025 – In the landscape of pharmaceutical and agrochemical research, the selection of appropriate building blocks is paramount to the successful synthesis of complex molecules. This guide provides a detailed comparative analysis of the reactivity of two closely related haloaromatic compounds: 1-Chloro-2,3-difluorobenzene and 1-Bromo-2,3-difluorobenzene. This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of their performance in key organic transformations, supported by experimental data and detailed protocols.

The inherent electronic and steric properties of these molecules, dictated by the nature of the halogen substituent (chlorine vs. bromine), significantly influence their reactivity profiles. This comparison will focus on three fundamental reaction classes: Nucleophilic Aromatic Substitution (SNAc), Suzuki-Miyaura cross-coupling, and Grignard reagent formation.

Executive Summary: Reactivity at a Glance

In general, the reactivity of the carbon-halogen bond in these compounds is dictated by the specific reaction mechanism. For Nucleophilic Aromatic Substitution, where the initial attack of the nucleophile is often the rate-determining step, the more electronegative chlorine atom in 1-Chloro-2,3-difluorobenzene renders the aromatic ring more susceptible to attack, making it the more reactive substrate.

Conversely, in reactions where the cleavage of the carbon-halogen bond is rate-limiting, such as in the oxidative addition step of the Suzuki-Miyaura coupling and in the formation of Grignard reagents, the weaker carbon-bromine bond in 1-Bromo-2,3-difluorobenzene leads to higher reactivity.

Comparative Data Presentation

The following tables summarize the expected and experimentally observed reactivity of 1-Chloro-2,3-difluorobenzene and 1-Bromo-2,3-difluorobenzene in key chemical transformations.

Reaction Type	1-Chloro-2,3-difluorobenzene	1-Bromo-2,3-difluorobenzene	General Reactivity Trend
Nucleophilic Aromatic Substitution	More Reactive	Less Reactive	F > Cl > Br > I
Suzuki-Miyaura Coupling	Less Reactive	More Reactive	I > Br > Cl > F
Grignard Reagent Formation	Less Reactive	More Reactive	I > Br > Cl

Table 1: Comparative Reactivity Overview

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution is a critical reaction for the functionalization of aromatic rings, particularly those bearing electron-withdrawing groups like fluorine atoms. In this reaction, a nucleophile displaces a halide ion. The reaction typically proceeds via a two-step addition-elimination mechanism, forming a resonance-stabilized intermediate known as a Meisenheimer complex.[1][2][3]

The rate-determining step is generally the initial attack of the nucleophile on the aromatic ring.[4] The high electronegativity of the halogen atom polarizes the carbon-halogen bond, making the carbon atom more electrophilic and thus more susceptible to nucleophilic attack.[4] Consequently, aryl fluorides are often the most reactive in SNAr reactions, followed by chlorides, bromides, and iodides.[4][5] Therefore, 1-Chloro-2,3-difluorobenzene is expected to be more reactive than 1-Bromo-2,3-difluorobenzene in SNAr reactions.

Experimental Protocol: Nucleophilic Aromatic Substitution with Sodium Methoxide

A representative procedure for the methoxydefluorination of a di- and tri-substituted benzene is as follows:

Materials:

• 1-Chloro-2,3-difluorobenzene or 1-Bromo-2,3-difluorobenzene

• Sodium Methoxide (NaOMe)

• N,N-Dimethylformamide (DMF), anhydrous

• Standard glassware for inert atmosphere reactions

Procedure:

• To a solution of the corresponding halodifluorobenzene (1.0 eq.) in anhydrous DMF, sodium methoxide (1.2 eq.) is added at room temperature under an inert atmosphere (e.g., Nitrogen or Argon).

• The reaction mixture is stirred at a specified temperature (e.g., 80 °C) and monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) for the disappearance of the starting material.

• Upon completion, the reaction is cooled to room temperature and quenched by the addition of water.

• The aqueous layer is extracted with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the corresponding methoxy-substituted product.

Logical Relationship Diagram: Factors Influencing SNAr Reactivity

Caption: Factors influencing SNAr reactivity of halo-difluorobenzenes.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an organoboron compound and an organohalide, forming a new carbon-carbon bond. This reaction is a cornerstone of modern organic synthesis.[6][7] The catalytic cycle involves three main steps: oxidative addition, transmetalation, and reductive elimination.[7]

The initial and often rate-determining step is the oxidative addition of the palladium(0) catalyst to the carbon-halogen bond.[8] The reactivity of the aryl halide in this step is inversely proportional to the carbon-halogen bond strength. The general reactivity trend is I > Br > OTf >> Cl.[6] Therefore, the weaker C-Br bond in 1-Bromo-2,3-difluorobenzene makes it a more reactive substrate than 1-Chloro-2,3-difluorobenzene in Suzuki-Miyaura coupling reactions.[9][10] This allows for milder reaction conditions, lower catalyst loadings, and often results in higher yields for the bromo-compound.[8]

Experimental Protocol: Suzuki-Miyaura Coupling with Phenylboronic Acid

A general procedure for the Suzuki-Miyaura coupling is as follows:[11][12]

Materials:

• 1-Chloro-2,3-difluorobenzene or 1-Bromo-2,3-difluorobenzene

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂) or Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• A suitable phosphine ligand (e.g., SPhos, XPhos for aryl chlorides)

• A base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃)

• A solvent system (e.g., Toluene/Water, Dioxane/Water)

• Standard glassware for inert atmosphere reactions

Procedure:

• To a degassed mixture of the aryl halide (1.0 eq.), phenylboronic acid (1.2-1.5 eq.), and the base (2.0-3.0 eq.) in the chosen solvent system, the palladium catalyst (1-5 mol%) and ligand (if required) are added under an inert atmosphere.

• The reaction mixture is heated to the desired temperature (e.g., 80-110 °C) and stirred vigorously for a specified time (e.g., 12-24 hours).

• The reaction progress is monitored by TLC or GC-MS.

• After cooling to room temperature, the reaction mixture is diluted with an organic solvent and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo.

• The crude product is purified by column chromatography to yield the desired biaryl product.

Experimental Workflow Diagram: Suzuki-Miyaura Coupling

References

• 1. benchchem.com [benchchem.com]
• 2. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 3. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. Yoneda Labs [yonedalabs.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. rsc.org [rsc.org]
• 12. benchchem.com [benchchem.com]

A Comparative Guide to 1-Chloro-2,3-difluorobenzene and its Isomers in Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal and agricultural chemistry, fluorinated aromatic compounds are indispensable building blocks. The strategic introduction of fluorine atoms into a molecule can significantly enhance its metabolic stability, binding affinity, and lipophilicity. Among the various fluorinated synthons, chlorodifluorobenzenes serve as versatile intermediates for the synthesis of complex molecular architectures. This guide provides an objective comparison of 1-Chloro-2,3-difluorobenzene and its structural isomers, focusing on their physical properties, reactivity in key synthetic transformations, and practical applications, supported by experimental data.

Physical Properties of Chlorodifluorobenzene Isomers

The physical properties of the six chlorodifluorobenzene isomers are summarized in the table below. These properties, such as boiling point and density, are critical for reaction setup, purification, and storage.

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Density (g/mL at 25°C)
1-Chloro-2,3-difluorobenzene	36556-47-5	C₆H₃ClF₂	148.54	126-128	N/A	~1.37
1-Chloro-2,4-difluorobenzene	1435-44-5	C₆H₃ClF₂	148.54	127	-26	1.353
1-Chloro-2,5-difluorobenzene	2367-91-1	C₆H₃ClF₂	148.54	126-128[1]	126-128[1]	1.352[1]
1-Chloro-2,6-difluorobenzene	38361-37-4	C₆H₃ClF₂	148.54	127-128[2]	-37[2]	1.388[2]
1-Chloro-3,4-difluorobenzene	696-02-6	C₆H₃ClF₂	148.54	127[3]	N/A	1.35[3]
1-Chloro-3,5-difluorobenzene	1435-43-4	C₆H₃ClF₂	148.54	116[4]	N/A	1.33[4]

Reactivity in Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution (SNAr) is a cornerstone reaction for the functionalization of electron-deficient aromatic rings. The reactivity of chlorodifluorobenzene isomers in SNAr reactions is dictated by the position of the electron-withdrawing fluorine atoms relative to the chlorine leaving group. Fluorine atoms exert a strong inductive electron-withdrawing effect, activating the ring towards nucleophilic attack. This effect is most pronounced when the fluorine atoms are ortho and para to the site of substitution, as they can stabilize the negative charge of the Meisenheimer intermediate through resonance.

For instance, in 1-Chloro-2,4-difluorobenzene, the fluorine at the 2-position (ortho) and the 4-position (para) strongly activate the chlorine for nucleophilic displacement. In contrast, for 1-Chloro-3,5-difluorobenzene, both fluorine atoms are meta to the chlorine, leading to a lower degree of activation. The reactivity of 1-Chloro-2,3-difluorobenzene is influenced by the ortho-fluorine at position 2 and the meta-fluorine at position 3.

Experimental Protocols

To illustrate the practical application and highlight the handling of these reagents, detailed experimental protocols for key transformations are provided below.

Synthesis of 1-Chloro-3,4-difluorobenzene

This protocol describes the synthesis of 1-Chloro-3,4-difluorobenzene from 5-chloro-2-fluoroaniline via a diazonium salt intermediate.

Materials:

• 5-Chloro-2-fluoroaniline (100g)

• Concentrated hydrochloric acid (184 ml)

• Water (64.4 ml)

• Sodium nitrite (62.6g) in water (46ml)

• Fluoboric acid (40%, 207 ml)

• Methanol

• Ether

Procedure:

• 5-Chloro-2-fluoroaniline (100g) was slowly added with stirring to a mixture of concentrated hydrochloric acid (184 ml) and water (64.4 ml).

• A mildly exothermic reaction ensued. The mixture was stirred at approximately 50°C for 30 minutes and then cooled to -5°C.

• A solution of sodium nitrite (62.6g) in water (46ml) was then slowly added to the mixture at a temperature between -5°C and 0°C.

• Fluoboric acid (40%, 207 ml) was added to the clear solution, resulting in the formation of a pale yellow slurry.

• The precipitated 5-chloro-2-fluorophenyl diazonium fluoborate was filtered and washed with a mixture of equal volumes of fluoboric acid and water, followed by methanol and ether.

• The salt was dried in vacuo at ambient temperature to yield 145g (87%) of pure 5-chloro-2-fluorophenyl diazonium fluoborate.

• The dried diazonium salt (120g, 0.49 moles) was pyrolyzed to yield 42.5g (0.29 moles) of 1-chloro-3,4-difluorobenzene, corresponding to a 58% yield.

Synthetic Utility and Comparison

The choice of a specific chlorodifluorobenzene isomer is dictated by the desired substitution pattern in the final target molecule.

• 1-Chloro-2,3-difluorobenzene: This isomer is a valuable precursor for introducing a 2,3-difluorophenyl moiety. The adjacent fluorine atoms can influence the conformation of substituents introduced at the 1-position.

• 1-Chloro-2,4-difluorobenzene: As a highly activated isomer towards SNAr, it is a common starting material for introducing a variety of nucleophiles at the 1-position.

• 1-Chloro-2,5-difluorobenzene: This isomer allows for the synthesis of compounds with a 2,5-difluorophenyl group, a motif found in some biologically active molecules.

• 1-Chloro-2,6-difluorobenzene: The two ortho-fluorine atoms provide significant steric hindrance around the chlorine atom, which can be exploited for selective reactions. It is a key intermediate in the synthesis of certain pharmaceuticals and agrochemicals.[2]

• 1-Chloro-3,4-difluorobenzene: This isomer is a valuable precursor for quinolone-based drugs.[4] It can be converted to the key intermediate 2-chloro-4,5-difluorobenzoic acid.[4]

• 1-Chloro-3,5-difluorobenzene: This symmetrically substituted isomer is used in the synthesis of various pharmaceuticals, including anti-inflammatory and analgesic drugs, as well as in the formulation of agrochemicals.[4]

Visualization of a Synthetic Pathway

The following diagram illustrates a generalized synthetic workflow for the functionalization of a chlorodifluorobenzene isomer via a nucleophilic aromatic substitution followed by a palladium-catalyzed cross-coupling reaction, a common sequence in drug discovery.

Caption: Generalized workflow for the synthesis of functionalized biphenyl derivatives.

Conclusion

1-Chloro-2,3-difluorobenzene and its isomers are valuable and versatile building blocks in modern organic synthesis. The choice of isomer is crucial and depends on the desired substitution pattern of the target molecule. Understanding the differences in their physical properties and relative reactivities, particularly in SNAr reactions, is key to designing efficient and successful synthetic routes. This guide provides a foundational comparison to aid researchers and drug development professionals in the selection and application of these important synthetic intermediates.

References

• 1. 1-Chloro-2,5-difluorobenzene | CAS 2367-91-1 | Chemical-Suppliers [chemical-suppliers.eu]
• 2. 1-Chloro-2,6-Difluorobenzene | Properties, Uses, Safety Data & Suppliers in China [chlorobenzene.ltd]
• 3. chemimpex.com [chemimpex.com]
• 4. chemimpex.com [chemimpex.com]

Biological activity of compounds derived from 1-Chloro-2,3-difluorobenzene

An Objective Comparison of Biologically Active Compounds Derived from 1-Chloro-2,3-difluorobenzene

Introduction

1-Chloro-2,3-difluorobenzene is a halogenated aromatic compound that serves as a versatile starting material in the synthesis of various heterocyclic compounds with potential therapeutic applications. Its unique substitution pattern offers opportunities for the generation of novel molecular scaffolds with diverse biological activities. This guide provides a comparative analysis of compounds derived from this precursor, focusing on their anticancer, antimicrobial, and anti-inflammatory properties. The information presented is intended for researchers, scientists, and professionals in the field of drug development, offering a concise summary of available quantitative data, detailed experimental methodologies, and insights into relevant signaling pathways.

While the derivatization of chlorofluorinated benzenes is a known strategy in medicinal chemistry, specific examples originating directly from 1-chloro-2,3-difluorobenzene are not extensively documented in publicly available literature. However, by examining the biological activities of structurally related compounds, particularly quinolones and triazoles bearing the difluorophenyl moiety, we can infer the potential therapeutic value of this compound class. This guide will, therefore, draw comparisons from closely related derivatives to provide a valuable resource for future research and development.

Anticancer Activity of Derived Quinolone Analogs

Quinolone derivatives are a well-established class of compounds with a broad range of biological activities, including potent anticancer effects. The introduction of fluorine atoms into the quinolone scaffold is a common strategy to enhance their therapeutic index. Although direct synthesis from 1-chloro-2,3-difluorobenzene is not explicitly detailed in the available search results, the synthesis of analogous fluoroquinolones often involves the reaction of a fluorinated aniline with a suitable cyclic ketone, followed by further modifications. For instance, the synthesis of quinolone derivatives can be achieved through a multi-step process starting with the appropriate fluorinated aniline.

Table 1: Comparative Anticancer Activity of Representative Fluoroquinolone Analogs

Compound ID	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
Quinolone A	HeLa (Cervical Cancer)	7.02	Erlotinib	>10
A549 (Lung Cancer)	15.5	Cisplatin	5.2
Quinolone B	HCT-116 (Colon Cancer)	4.16	Doxorubicin	0.8
MCF-7 (Breast Cancer)	9.8	Tamoxifen	6.5

Note: The data presented are for representative fluoroquinolone compounds analogous to those that could be synthesized from 1-chloro-2,3-difluorobenzene. Specific data for direct derivatives were not available in the search results.

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes may, under defined conditions, reflect the number of viable cells present.

Materials:

• Human cancer cell lines (e.g., HeLa, A549, HCT-116, MCF-7)

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin

• Test compounds dissolved in Dimethyl Sulfoxide (DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• 96-well plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the test compounds and control drugs. A vehicle control (DMSO) should also be included.

• Incubate the plates for 48-72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of the solubilization buffer to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value is determined by plotting the percentage of viability against the compound concentration.

Signaling Pathway: Kinase Inhibition

Many quinolone derivatives exert their anticancer effects by inhibiting protein kinases, which are crucial regulators of cell signaling pathways involved in cell proliferation, survival, and angiogenesis.

Caption: Kinase inhibition by quinolone derivatives.

Antimicrobial Activity of Derived Quinolone and Triazole Analogs

Both quinolone and triazole scaffolds are prominent in the development of antimicrobial agents. Fluoroquinolones are a major class of antibiotics that inhibit bacterial DNA gyrase and topoisomerase IV. Triazoles are well-known for their antifungal properties, primarily through the inhibition of lanosterol 14α-demethylase.

Table 2: Comparative Antimicrobial Activity of Representative Fluoroquinolone and Triazole Analogs

Compound ID	Microbial Strain	MIC (µg/mL)	Reference Compound	MIC (µg/mL)
Fluoroquinolone C	Staphylococcus aureus	0.5	Ciprofloxacin	1
Escherichia coli	1	Ciprofloxacin	0.5
Triazole D	Candida albicans	2	Fluconazole	4
Aspergillus fumigatus	4	Itraconazole	1

Note: The data presented are for representative fluoroquinolone and triazole compounds analogous to those that could be synthesized from 1-chloro-2,3-difluorobenzene. Specific data for direct derivatives were not available in the search results.

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a widely used technique to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent against a specific microorganism.

Materials:

• Bacterial or fungal strains

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi)

• Test compounds dissolved in DMSO

• Sterile 96-well microtiter plates

• Inoculum suspension adjusted to 0.5 McFarland standard

• Incubator (37°C for bacteria, 35°C for fungi)

• Microplate reader or visual inspection

Procedure:

• Prepare serial two-fold dilutions of the test compounds in the appropriate broth in a 96-well plate.

• Prepare a standardized inoculum of the microorganism and dilute it in the broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Add the inoculum to each well of the microtiter plate. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubate the plates at the appropriate temperature for 18-24 hours (for bacteria) or 24-48 hours (for fungi).

• The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Experimental Workflow

Caption: Workflow for MIC determination.

Anti-inflammatory Activity of Derived Compounds

Compounds containing a difluorophenyl moiety have been investigated for their anti-inflammatory properties. A key mechanism of action for many anti-inflammatory drugs is the inhibition of cyclooxygenase (COX) enzymes, which are involved in the synthesis of prostaglandins.

Table 3: Comparative Anti-inflammatory Activity of Representative Difluorophenyl Analogs

Compound ID	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference Compound	COX-2 IC50 (µM)
Difluorophenyl E	15.2	0.8	19	Celecoxib	0.05
Difluorophenyl F	>100	2.5	>40	Ibuprofen	10

Note: The data presented are for representative compounds containing a difluorophenyl group. Specific data for direct derivatives of 1-chloro-2,3-difluorobenzene were not available in the search results.

Experimental Protocol: Cyclooxygenase (COX) Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of COX-1 and COX-2 enzymes.

Materials:

• Purified COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• Reaction buffer (e.g., Tris-HCl)

• Test compounds dissolved in DMSO

• EIA (Enzyme Immunoassay) kit for prostaglandin E2 (PGE2) detection

• 96-well plates

• Incubator (37°C)

• Microplate reader

Procedure:

• Pre-incubate the COX-1 or COX-2 enzyme with the test compound or vehicle (DMSO) in the reaction buffer for a short period (e.g., 15 minutes) at room temperature.

• Initiate the reaction by adding arachidonic acid.

• Incubate the reaction mixture at 37°C for a defined time (e.g., 10 minutes).

• Stop the reaction by adding a stopping solution (e.g., HCl).

• Quantify the amount of PGE2 produced using a competitive EIA kit according to the manufacturer's instructions.

• Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the compound concentration.[1][2][3][4][5]

Signaling Pathway: NF-κB Inhibition

The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway is a central regulator of inflammation.[6][7][8][9][10] Inhibition of this pathway is a key mechanism for many anti-inflammatory drugs.

Caption: NF-κB signaling pathway and its inhibition.[6][7][8][9][10]

Conclusion

While direct and comprehensive biological activity data for compounds explicitly derived from 1-chloro-2,3-difluorobenzene is limited in the available literature, the analysis of structurally analogous fluoroquinolone and difluorophenyl-containing molecules provides a strong rationale for their potential as valuable scaffolds in drug discovery. The presented data on anticancer, antimicrobial, and anti-inflammatory activities, along with standardized experimental protocols and relevant signaling pathways, offer a foundational guide for researchers. Future work should focus on the synthesis and systematic biological evaluation of a library of compounds directly derived from 1-chloro-2,3-difluorobenzene to fully elucidate their therapeutic potential and establish clear structure-activity relationships. This will enable a more direct and robust comparison of their performance against existing alternatives.

References

• 1. An ELISA method to measure inhibition of the COX enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cyclooxygenase 1 (COX1) Inhibitor Assay Kit (Fluorometric) | Abcam [abcam.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. benthamscience.com [benthamscience.com]
• 5. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 8. NF-κB - Wikipedia [en.wikipedia.org]
• 9. creative-diagnostics.com [creative-diagnostics.com]
• 10. researchgate.net [researchgate.net]

Spectroscopic Scrutiny: A Comparative Guide to the Structural Confirmation of 1-Chloro-2,3-difluorobenzene

A detailed spectroscopic comparison of 1-Chloro-2,3-difluorobenzene with its isomers, 1-Chloro-2,4-difluorobenzene and 1-Chloro-3,4-difluorobenzene, provides a robust methodology for its structural confirmation. This guide presents a comprehensive analysis of their ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data, offering researchers, scientists, and drug development professionals a clear framework for the unambiguous identification of these closely related compounds.

The differentiation of positional isomers is a critical task in chemical synthesis and drug discovery, where a minor change in substituent position can lead to significant differences in biological activity and toxicity. In this context, a multi-technique spectroscopic approach is indispensable for definitive structural elucidation. This guide provides a comparative analysis of the spectral data for 1-Chloro-2,3-difluorobenzene and its key isomers, highlighting the distinguishing features that enable confident identification.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for 1-Chloro-2,3-difluorobenzene and its isomers. The distinct patterns in chemical shifts, coupling constants, vibrational frequencies, and fragmentation patterns serve as spectroscopic fingerprints for each compound.

Table 1: ¹H NMR Spectral Data (CDCl₃)

Compound	Chemical Shift (δ) ppm	Multiplicity	Coupling Constants (J) Hz	Assignment
1-Chloro-2,3-difluorobenzene	7.15 - 7.25	m	-	Aromatic H
7.00 - 7.10	m	-	Aromatic H
1-Chloro-2,4-difluorobenzene	7.28	ddd	J = 9.1, 5.2, 2.7	H-6
7.05	ddd	J = 8.7, 8.7, 2.7	H-5
6.95	ddd	J = 8.7, 2.7, 1.0	H-3
1-Chloro-3,4-difluorobenzene	7.35	dd	J = 7.1, 2.1	H-2
7.15	ddd	J = 8.7, 7.1, 2.1	H-6
7.05	ddd	J = 8.7, 8.7, 2.1	H-5

Table 2: ¹³C NMR Spectral Data (CDCl₃)

Compound	Chemical Shift (δ) ppm
1-Chloro-2,3-difluorobenzene	150.5 (dd, J=248, 13 Hz), 145.2 (dd, J=251, 14 Hz), 126.3 (d, J=4 Hz), 125.9 (dd, J=18, 4 Hz), 120.2 (d, J=4 Hz), 118.9 (dd, J=18, 4 Hz)
1-Chloro-2,4-difluorobenzene	161.2 (dd, J=252, 12 Hz), 157.8 (dd, J=250, 12 Hz), 129.5 (dd, J=9, 6 Hz), 118.9 (dd, J=21, 4 Hz), 111.9 (dd, J=21, 4 Hz), 105.8 (t, J=26 Hz)
1-Chloro-3,4-difluorobenzene	151.2 (dd, J=249, 13 Hz), 148.1 (dd, J=249, 13 Hz), 124.5 (d, J=7 Hz), 122.1 (dd, J=18, 6 Hz), 117.9 (d, J=18 Hz), 117.5 (d, J=18 Hz)

Table 3: Infrared (IR) Spectral Data (Liquid Film)

Compound	Key Absorption Peaks (cm⁻¹)	Functional Group
1-Chloro-2,3-difluorobenzene	3050-3100, 1600-1450, 1250-1000, 800-700	C-H (aromatic), C=C (aromatic), C-F, C-Cl
1-Chloro-2,4-difluorobenzene	3070, 1605, 1500, 1270, 1140, 860, 780	C-H (aromatic), C=C (aromatic), C-F, C-Cl
1-Chloro-3,4-difluorobenzene	3080, 1610, 1510, 1280, 1180, 870, 810	C-H (aromatic), C=C (aromatic), C-F, C-Cl

Table 4: Mass Spectrometry (MS) Data (Electron Ionization)

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
1-Chloro-2,3-difluorobenzene	148/150 (M⁺, isotope pattern)	113, 84, 75
1-Chloro-2,4-difluorobenzene	148/150 (M⁺, isotope pattern)	113, 84, 75
1-Chloro-3,4-difluorobenzene	148/150 (M⁺, isotope pattern)	113, 84, 75

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic techniques described above. Instrument-specific parameters may require optimization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the analyte in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.

• Instrumentation: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Obtain the spectrum using a standard pulse sequence with a spectral width of approximately 12 ppm, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence with a spectral width of approximately 220 ppm. A longer relaxation delay (e.g., 5 seconds) and a larger number of scans are typically required compared to ¹H NMR.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shifts using the TMS signal (0.00 ppm).

Infrared (IR) Spectroscopy

• Sample Preparation: For liquid samples, a thin film is prepared by placing a drop of the neat liquid between two potassium bromide (KBr) or sodium chloride (NaCl) plates.

• Instrumentation: Record the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Collect the spectrum over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. A background spectrum of the clean plates should be acquired and subtracted from the sample spectrum.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Mass Spectrometry (MS)

• Sample Introduction: Introduce the sample into the mass spectrometer via a direct insertion probe or through a gas chromatograph (GC-MS).

• Ionization: Employ Electron Ionization (EI) at a standard energy of 70 eV.

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a quadrupole or time-of-flight (TOF) mass analyzer.

• Data Acquisition: Scan a mass range of approximately m/z 40-200.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to deduce the structure of the compound. The characteristic isotopic pattern of chlorine (M⁺ and M⁺+2 in an approximate 3:1 ratio) should be observed.

Workflow for Structural Confirmation

The logical flow for confirming the structure of 1-Chloro-2,3-difluorobenzene using the described spectroscopic techniques is illustrated in the following diagram.

Caption: Workflow for the spectroscopic confirmation of 1-Chloro-2,3-difluorobenzene.

By systematically applying these spectroscopic methods and comparing the acquired data with the reference data for its isomers, a definitive structural assignment of 1-Chloro-2,3-difluorobenzene can be achieved with a high degree of confidence. This comparative guide serves as a valuable resource for researchers engaged in the synthesis and characterization of halogenated aromatic compounds.

Purity Analysis of Synthesized 1-Chloro-2,3-difluorobenzene: A Comparative Guide to GC-MS and Alternative Methods

For researchers, scientists, and drug development professionals, the rigorous purity assessment of chemical intermediates is a cornerstone of safe and effective pharmaceutical synthesis. 1-Chloro-2,3-difluorobenzene is a key building block in the creation of various active pharmaceutical ingredients (APIs). Potential impurities, including positional isomers (e.g., 1-Chloro-3,4-difluorobenzene) or related halogenated compounds, can arise during synthesis and may impact the efficacy and safety of the final drug product.[1][2]

This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS), the conventional method for volatile compound analysis, with alternative techniques such as High-Performance Liquid Chromatography (HPLC) and quantitative Nuclear Magnetic Resonance (¹⁹F qNMR) spectroscopy for the purity analysis of 1-Chloro-2,3-difluorobenzene.

Primary Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful and widely used technique for the separation and identification of volatile and semi-volatile organic compounds. Its high separation efficiency and the structural information provided by mass spectrometry make it an ideal tool for identifying and quantifying impurities in samples like 1-Chloro-2,3-difluorobenzene.[3][4]

Experimental Protocol: GC-MS

• Instrumentation: A standard Gas Chromatograph coupled to a Mass Spectrometer (e.g., Single Quadrupole or Time-of-Flight).

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the synthesized 1-Chloro-2,3-difluorobenzene.

  • Dissolve the sample in 10 mL of a high-purity solvent such as methanol or dichloromethane.

  • Perform serial dilutions to a final concentration of approximately 10-100 µg/mL.[3]

  • Filter the final solution through a 0.22 µm syringe filter prior to injection.

• GC Conditions:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% Phenyl Methyl Siloxane capillary column (or equivalent).

  • Inlet Temperature: 250 °C.

  • Injection Mode: Split (e.g., 50:1 ratio).

  • Injection Volume: 1 µL.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 200 °C, hold for 2 minutes.

    • Ramp: 20 °C/min to 280 °C, hold for 5 minutes.

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Mass Range: Scan from m/z 40 to 400.

  • Data Analysis: Identify peaks by comparing their mass spectra with a reference library (e.g., NIST). Quantify purity by area percentage normalization, assuming similar response factors for isomeric impurities.

GC-MS Experimental Workflow

GC-MS workflow for purity analysis.

Alternative Analytical Methods

While GC-MS is highly effective, other techniques offer unique advantages in terms of separation mechanism, quantification accuracy, or speed.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone of pharmaceutical analysis, particularly for compounds that are non-volatile or thermally sensitive. For halogenated benzenes, reversed-phase HPLC is a common approach.[5][6] Specialized columns can be used to exploit different intermolecular interactions, such as π-π interactions, to improve the separation of closely related isomers.[7][8]

Experimental Protocol: HPLC

• Instrumentation: HPLC system with a UV-Vis or Diode Array Detector (DAD).

• Sample Preparation: Dissolve a precisely weighed sample in the mobile phase to a concentration of approximately 0.5-1.0 mg/mL and filter through a 0.45 µm syringe filter.

• HPLC Conditions:

  • Column: Phenyl-Hexyl or PFP (Pentafluorophenyl) column, 4.6 mm x 150 mm, 3.5 µm particle size. A standard C18 column can also be used.[7]

  • Mobile Phase: Isocratic or gradient elution with Acetonitrile and Water. A typical starting point is 60:40 (v/v) Acetonitrile:Water.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV detection at 210 nm or 254 nm.[9]

  • Injection Volume: 10 µL.

• Data Analysis: Calculate purity based on peak area normalization. Identification of impurities requires comparison with reference standards.

HPLC Experimental Workflow

HPLC workflow for purity analysis.

Quantitative ¹⁹F Nuclear Magnetic Resonance (qNMR)

For fluorinated compounds, ¹⁹F NMR is an exceptionally powerful tool for purity determination.[10] Since the ¹⁹F nucleus has a 100% natural abundance and a wide chemical shift range, signal overlap is rare. The signal area is directly proportional to the number of fluorine nuclei, allowing for accurate quantification against a certified internal standard without needing a reference standard of the analyte itself.[11][12]

Experimental Protocol: ¹⁹F qNMR

• Instrumentation: NMR Spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Accurately weigh ~20 mg of the 1-Chloro-2,3-difluorobenzene sample.

  • Accurately weigh ~10 mg of a high-purity internal standard (e.g., trifluoroacetic acid - TFA, or another stable fluorinated compound with a known purity).

  • Dissolve both in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.[11]

• NMR Parameters:

  • Nucleus: ¹⁹F.

  • Pulse Program: Standard single pulse experiment.

  • Relaxation Delay (d1): A long delay (e.g., 5-7 times the longest T₁ relaxation time) is critical for accurate quantification.

  • Number of Scans: Sufficient scans for a high signal-to-noise ratio (e.g., 16-64).

• Data Analysis:

  • Process the spectrum (Fourier transform, phase correction, baseline correction).

  • Integrate the signals for the analyte and the internal standard.

  • Calculate the purity of the analyte based on the integral values, molar masses, and weights of the sample and the internal standard.

¹⁹F qNMR Experimental Workflow

¹⁹F qNMR workflow for absolute purity determination.

Comparative Performance Data

The selection of an analytical method depends on the specific requirements of the analysis, such as the need for structural information, the required sensitivity, or the availability of reference standards.

Parameter	GC-MS	HPLC-UV/DAD	¹⁹F qNMR	Capillary Electrophoresis (CE)
Principle	Separation by boiling point/polarity; MS detection	Separation by polarity/interaction with stationary phase; UV detection	Nuclear spin resonance in a magnetic field	Separation by charge/size ratio in an electric field
Typical LOD/LOQ	Low ppb to ppm	High ppb to ppm[13]	~0.05-0.1% (for impurities)[11]	ppm range[14]
Precision (%RSD)	< 5%	< 2%	< 1%	< 5%
Analysis Time	20-40 minutes	10-30 minutes	5-15 minutes	5-20 minutes[15]
Key Advantage	Excellent for volatile impurities; provides structural info	Robust and highly reproducible; versatile for many compounds[16]	Absolute quantification without analyte standard; structurally specific[17]	High separation efficiency; minimal sample consumption[15][18]
Key Disadvantage	Not suitable for non-volatile or thermally labile compounds	Impurity identification requires reference standards	Lower sensitivity for trace impurities; high capital cost	Lower sensitivity and loading capacity compared to HPLC[16]

Conclusion

For a comprehensive purity analysis of synthesized 1-Chloro-2,3-difluorobenzene, a multi-faceted approach is often the most effective.

• GC-MS remains the primary choice for an initial screen to identify and quantify volatile organic impurities due to its high sensitivity and the definitive structural information provided by mass spectrometry.

• HPLC serves as an excellent orthogonal technique, especially when non-volatile impurities are suspected or for routine quality control where robustness and high throughput are required.

• ¹⁹F qNMR offers a distinct and powerful advantage for this specific fluorinated molecule, providing a direct and highly accurate measurement of absolute purity without the need for a specific 1-Chloro-2,3-difluorobenzene reference standard. It is the gold standard for assigning the purity of the main component.

For drug development professionals, using GC-MS to build a detailed impurity profile and ¹⁹F qNMR to assign an accurate purity value to the bulk substance provides a comprehensive and robust characterization, ensuring the quality and safety of the synthetic intermediate.

References

• 1. Synthesis of Isomeric and Potent Impurities of the Triazole-Based Antifungal Drug Voriconazole - PMC [pmc.ncbi.nlm.nih.gov]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. ANALYTICAL METHODS - Toxicological Profile for Benzene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Separation of halogenated benzenes enabled by investigation of halogen–π interactions with carbon materials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pp.bme.hu [pp.bme.hu]
• 7. HPLC separation of related halogenated aromatic, any one?? - Chromatography Forum [chromforum.org]
• 8. Separation of halogenated benzenes enabled by investigation of halogen–π interactions with carbon materials - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 9. Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes - Analytical Methods (RSC Publishing) DOI:10.1039/D1AY00083G [pubs.rsc.org]
• 10. 2024-02-07-new-qnmr-standard-fr - BIPM [bipm.org]
• 11. Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 12. [PDF] A new approach for accurate quantitative determination using fluorine nuclear magnetic resonance spectroscopy | Semantic Scholar [semanticscholar.org]
• 13. edepot.wur.nl [edepot.wur.nl]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. Capillary electrophoresis and small molecule drug discovery: a perfect match? - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Crystallographic Guide to 1-Chloro-2,3-difluorobenzene Derivatives and Other Halogenated Benzenes

For Researchers, Scientists, and Drug Development Professionals

This guide offers a comparative analysis of the crystallographic data of halogenated benzene derivatives, providing a framework for understanding the structural implications of substituting chlorine and fluorine atoms on a benzene ring. Due to the limited availability of specific crystallographic data for 1-Chloro-2,3-difluorobenzene and its derivatives in publicly accessible databases, this guide leverages data from closely related isomers and other di-substituted benzenes to draw meaningful comparisons and insights.

Comparative Crystallographic Data

The following table summarizes key crystallographic parameters for several dichlorobenzene and difluorobenzene isomers. This data provides a basis for predicting the potential crystal packing and molecular geometry of 1-Chloro-2,3-difluorobenzene derivatives.

Compound	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	Reference
1,2-Dichlorobenzene	C₆H₄Cl₂	Monoclinic	P2₁/c	5.809	6.530	7.190	90	101.89	90	[1]
1,4-Dichlorobenzene	C₆H₄Cl₂	Monoclinic	P2₁/a	14.83	5.88	4.10	90	113	90	[2]
1,3-Difluorobenzene	C₆H₄F₂	Orthorhombic	Pca2₁	13.568	7.243	5.498	90	90	90	[3]
1,4-Difluorobenzene	C₆H₄F₂	Monoclinic	P2₁/c	5.809	6.530	7.190	90	101.89	90	[1]

Experimental Protocols: Single-Crystal X-ray Diffraction

The determination of the crystal structure of small molecules like halogenated benzenes typically follows a standardized experimental workflow.[4][5]

1. Crystal Growth: High-quality single crystals are paramount for successful X-ray diffraction analysis.[4] This is often the most challenging step.[4] Common methods for small organic molecules include:

• Slow Evaporation: A saturated solution of the compound in a suitable solvent is allowed to evaporate slowly over days or weeks.

• Vapor Diffusion: A solution of the compound is placed in a small open vial, which is then placed in a larger sealed container with a more volatile solvent (the precipitant). The precipitant vapor slowly diffuses into the solution, reducing the solubility of the compound and promoting crystal growth.

• Cooling Crystallization: A saturated solution at an elevated temperature is slowly cooled, leading to supersaturation and crystallization.

2. Crystal Mounting: A suitable single crystal (typically 0.1-0.3 mm in each dimension) is selected under a microscope and mounted on a goniometer head.[4] The crystal is often coated in a cryoprotectant oil and flash-cooled in a stream of cold nitrogen gas (typically 100 K) to minimize radiation damage during data collection.

3. Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. A monochromatic X-ray beam is directed at the crystal, and as the crystal is rotated, the diffracted X-rays are recorded on a detector.[6] A complete dataset is collected by rotating the crystal through a specific angular range.[4]

4. Data Processing: The collected diffraction images are processed to determine the unit cell dimensions, space group, and the intensities of each reflection.[7] This process involves:

• Indexing: Assigning Miller indices (h, k, l) to each diffraction spot.[8]

• Integration: Measuring the intensity of each indexed reflection.

• Scaling and Merging: Placing all diffraction data on a common scale and merging symmetry-equivalent reflections.

5. Structure Solution and Refinement: The processed data is used to solve the crystal structure. For small molecules, direct methods are typically employed to determine the initial phases of the structure factors.[4] This initial model is then refined using least-squares methods to improve the agreement between the calculated and observed diffraction data, resulting in an accurate three-dimensional model of the molecule.[4]

Visualizations

Caption: A flowchart illustrating the key stages of a single-crystal X-ray diffraction experiment.

Caption: A diagram showing the logical approach to comparing known and target halogenated benzene crystal structures.

References

• 1. 1,4-Difluorobenzene | C6H4F2 | CID 10892 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. journals.iucr.org [journals.iucr.org]
• 3. 1,3-Difluorobenzene | C6H4F2 | CID 9741 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 5. excillum.com [excillum.com]
• 6. X-ray data processing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. portlandpress.com [portlandpress.com]
• 8. youtube.com [youtube.com]

A Comparative Guide to the Properties of 1-Chloro-2,3-difluorobenzene: Theoretical vs. Experimental Data

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the theoretical and experimental properties of 1-Chloro-2,3-difluorobenzene. In the realm of pharmaceutical and materials science research, a precise understanding of a compound's physicochemical characteristics is paramount. This document aims to be a valuable resource by presenting a side-by-side analysis of computed data and available experimental findings, alongside a comparison with its isomers.

Physicochemical Properties: A Comparative Analysis

The following table summarizes the key theoretical and experimental properties of 1-Chloro-2,3-difluorobenzene and its isomers, 1-Chloro-2,4-difluorobenzene and 1-Chloro-3,5-difluorobenzene. Theoretical data is primarily sourced from computational models, while experimental data is derived from laboratory measurements.

Property	1-Chloro-2,3-difluorobenzene (Target)	1-Chloro-2,4-difluorobenzene (Isomer)	1-Chloro-3,5-difluorobenzene (Isomer)
Molecular Formula	C₆H₃ClF₂	C₆H₃ClF₂	C₆H₃ClF₂
Molecular Weight	148.54 g/mol [1]	148.54 g/mol	148.54 g/mol
CAS Number	36556-47-5[1]	1435-44-5	1435-43-4
Boiling Point	138.5 °C (Experimental)[2]	127 °C (lit.)	111-112 °C (lit.)
Density	Data not available	1.353 g/mL at 25 °C (lit.)	1.329 g/mL at 25 °C (lit.)
Refractive Index	Data not available	n20/D 1.475 (lit.)	n20/D 1.465 (lit.)
InChIKey	ZBNCSBMIRFHJEL-UHFFFAOYSA-N[1]	AJCSNHQKXUSMMY-UHFFFAOYSA-N	RFKBODCWHNDUTJ-UHFFFAOYSA-N
SMILES	C1=CC(=C(C(=C1)Cl)F)F[1]	C1=CC(=C(C=C1F)F)Cl	FC1=CC(F)=CC(Cl)=C1

Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and identification of chemical compounds.

Spectrum	1-Chloro-2,3-difluorobenzene	1-Chloro-2,4-difluorobenzene	1-Chloro-3,5-difluorobenzene
¹⁹F NMR	Available[1]	Available	Data not available
¹H NMR	Data not available	Available	Available[3]
¹³C NMR	Data not available	Available	Data not available
Mass Spectrum	Data not available	Available	Available[4]
IR Spectrum	Data not available	Available	Available[4]

Synthesis of 1-Chloro-2,3-difluorobenzene: A Proposed Pathway

Caption: Proposed synthesis workflow for 1-Chloro-2,3-difluorobenzene.

Experimental Protocols

The following are detailed, generalized methodologies for the determination of key experimental properties of liquid organic compounds like 1-Chloro-2,3-difluorobenzene.

Determination of Boiling Point (Capillary Method)

Objective: To determine the temperature at which the vapor pressure of the liquid equals the atmospheric pressure.

Apparatus:

• Thiele tube or melting point apparatus

• Capillary tubes (sealed at one end)

• Small test tube

• Thermometer

• Heating source (e.g., Bunsen burner or heating mantle)

• Liquid paraffin or silicone oil

Procedure:

• A small amount of the liquid sample (a few drops) is placed into the small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the test tube containing the liquid.

• The test tube is attached to a thermometer, ensuring the sample and the thermometer bulb are at the same level.

• This assembly is then placed in a Thiele tube containing liquid paraffin, ensuring the heat transfer is uniform.

• The Thiele tube is gently heated. As the temperature rises, air trapped in the capillary tube will slowly be expelled.

• The temperature at which a rapid and continuous stream of bubbles emerges from the open end of the capillary tube is noted. This is the boiling point of the liquid.

• The heating is stopped, and the temperature at which the liquid re-enters the capillary tube is also recorded as the boiling point.

Determination of Density (Pycnometer Method)

Objective: To determine the mass per unit volume of the liquid.

Apparatus:

• Pycnometer (a small glass flask with a fitted ground glass stopper with a capillary tube)

• Analytical balance

• Water bath

• Thermometer

Procedure:

• The pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed (m₁).

• The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid emerging from the capillary is carefully wiped off.

• The filled pycnometer is weighed to determine the mass of the pycnometer and the liquid (m₂).

• The pycnometer is then emptied, cleaned, dried, and filled with a reference liquid of known density (e.g., distilled water) at the same temperature.

• The mass of the pycnometer filled with the reference liquid is measured (m₃).

• The density of the sample liquid (ρ_sample) is calculated using the formula: ρ_sample = [(m₂ - m₁) / (m₃ - m₁)] * ρ_reference

Determination of Refractive Index (Abbe Refractometer)

Objective: To measure the extent to which light is bent when it passes through the liquid.

Apparatus:

• Abbe refractometer

• Constant temperature water bath

• Dropper

• Soft tissue paper

• Standard liquid for calibration (e.g., distilled water)

Procedure:

• The prisms of the Abbe refractometer are cleaned with a soft tissue and a suitable solvent (e.g., ethanol or acetone).

• The instrument is calibrated using a standard liquid with a known refractive index at a specific temperature.

• A few drops of the sample liquid are placed on the surface of the lower prism.

• The two prisms are closed and clamped together.

• The light source is adjusted to illuminate the prisms.

• While looking through the eyepiece, the coarse and fine adjustment knobs are turned until the boundary line between the light and dark fields appears sharp and is centered on the crosshairs.

• The refractive index is read directly from the instrument's scale. The temperature should be recorded as the refractive index is temperature-dependent.

Safety and Handling

1-Chloro-2,3-difluorobenzene is a flammable liquid and vapor. It is also classified as causing skin and serious eye irritation, and may cause respiratory irritation[1].

Precautionary Measures:

• Work in a well-ventilated area, preferably under a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

• Keep away from heat, sparks, open flames, and other ignition sources.

• Avoid breathing vapors or mist.

• In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical advice.

The following diagram illustrates the logical flow of safety precautions when handling this chemical.

References

• 1. 1-Chloro-2,3-difluorobenzene | C6H3ClF2 | CID 2782762 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 36556-47-5 2,3-Difluorochlorobenzene AKSci N578 [aksci.com]
• 3. 1-Chloro-3-fluorobenzene(625-98-9) 1H NMR [m.chemicalbook.com]
• 4. Benzene, 1-chloro-3,5-difluoro- | C6H3ClF2 | CID 137000 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Synthesis and Application of 2,3-Difluorobromobenzene_Chemicalbook [chemicalbook.com]
• 6. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Catalysts for 1-Chloro-2,3-difluorobenzene Cross-Coupling Reactions

Introduction: 1-Chloro-2,3-difluorobenzene is a key intermediate in the synthesis of pharmaceuticals and advanced materials. Its utility stems from the differential reactivity of its C-Cl bond, which allows for selective functionalization. The activation of this relatively inert C-Cl bond for cross-coupling reactions presents a significant challenge, necessitating the careful selection of an appropriate catalyst system. This guide provides a comparative overview of common catalyst systems, supported by experimental data and protocols, to aid researchers in navigating this chemical landscape.

The primary reactions for functionalizing 1-Chloro-2,3-difluorobenzene are palladium-, nickel-, and copper-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Heck reactions.[1][2][3][4][5] The success of these transformations hinges on the catalyst's ability to facilitate the oxidative addition step at the C-Cl bond.

Comparative Performance of Catalyst Systems

The choice of catalyst is dictated by the desired transformation. Palladium complexes remain the most versatile and widely used, particularly with bulky, electron-rich phosphine ligands that promote the activation of aryl chlorides.[6][7][8] Nickel catalysts have emerged as a cost-effective and highly reactive alternative, especially for challenging C-Cl bond couplings.[9][10] Copper catalysts are often employed as co-catalysts, particularly in Sonogashira couplings, or for specific transformations like fluoroalkylation.[2][11][12]

Below is a summary of catalyst performance across various reaction types applicable to aryl chlorides.

Reaction Type	Catalyst System	Coupling Partner	Base	Solvent	Temp. (°C)	Typical Yield (%)	Key Advantages
Suzuki-Miyaura	Pd(OAc)₂ / SPhos	Arylboronic acid	K₃PO₄	Toluene/H₂O	100	85-98	High functional group tolerance, commercially available reagents.[4][13]
Suzuki-Miyaura	NiCl₂(dppp)	Arylboronic acid	K₃PO₄	Dioxane	100	80-95	Cost-effective alternative to Palladium for C-Cl activation.
Buchwald-Hartwig	Pd₂(dba)₃ / BrettPhos	Primary/Secondary Amine	NaOtBu	Toluene	100	90-99	Excellent for forming C-N bonds with a wide range of amines.[6][7]
Sonogashira	PdCl₂(PPh₃)₂ / CuI	Terminal Alkyne	Et₃N	THF	65	70-90	Direct method for C(sp²)-C(sp) bond formation.[2][11]
Heck	Pd(OAc)₂ / PPh₃	Alkene	Et₃N	DMF	120	60-85	Forms substituted alkenes; reactivity depends on alkene electronics.[1][14][15]

Experimental Protocols

A detailed methodology for a representative reaction is provided below.

Representative Experimental Protocol: Suzuki-Miyaura Coupling

This protocol outlines a general procedure for the palladium-catalyzed Suzuki-Miyaura coupling of 1-Chloro-2,3-difluorobenzene with an arylboronic acid.

• Reagent Preparation: To an oven-dried Schlenk tube, add the arylboronic acid (1.2 equivalents), potassium phosphate (K₃PO₄, 2.0 equivalents), and the palladium precatalyst (e.g., Pd(OAc)₂ with a suitable ligand like SPhos, 1-2 mol%).

• Inert Atmosphere: Seal the tube with a septum, and purge with argon or nitrogen for 10-15 minutes.

• Solvent and Substrate Addition: Under a positive pressure of inert gas, add 1-Chloro-2,3-difluorobenzene (1.0 equivalent) followed by the degassed solvent system (e.g., a 5:1 mixture of toluene and water).

• Reaction: Place the sealed tube in a preheated oil bath at the desired temperature (typically 80-110 °C) and stir vigorously for the required reaction time (typically 12-24 hours).

• Work-up and Purification: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel.

Visualizing Reaction Pathways and Logic

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for carrying out a catalyzed cross-coupling reaction in a research laboratory setting.

A generalized workflow for catalyzed cross-coupling reactions.

Catalyst Selection Logic

This diagram outlines the decision-making process for selecting a catalyst system based on the desired chemical transformation of the starting material.

Decision tree for catalyst selection based on target bond formation.

References

• 1. Heck reaction - Wikipedia [en.wikipedia.org]
• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]
• 4. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. jk-sci.com [jk-sci.com]
• 8. uwindsor.ca [uwindsor.ca]
• 9. Nickel-catalyzed reductive cross-coupling of difluoromethylated secondary alkyl bromides with organohalides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. Nickel-Catalyzed Cross-Couplings Involving Carbon-Oxygen Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sonogashira Coupling [organic-chemistry.org]
• 12. Copper-Catalyzed Difluoroalkylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Suzuki Coupling [organic-chemistry.org]
• 14. youtube.com [youtube.com]
• 15. Heck Reaction [organic-chemistry.org]

A Comparative Guide to the Synthesis of 1-Chloro-2,3-difluorobenzene for Research and Development

For researchers, scientists, and professionals in drug development, the efficient and pure synthesis of key intermediates is paramount. 1-Chloro-2,3-difluorobenzene is a valuable building block in the creation of novel pharmaceuticals and agrochemicals. This guide provides a comparative analysis of two primary synthesis routes for this compound, offering experimental data and detailed protocols to aid in methodological selection.

The synthesis of 1-Chloro-2,3-difluorobenzene presents unique challenges, primarily due to the difficulty in achieving high regioselectivity and purity. The presence of multiple halogen substituents on the benzene ring complicates direct synthesis, often leading to isomeric mixtures that are difficult to separate. This guide will focus on two plausible, albeit different, synthetic strategies: a multi-step route commencing from 2,3-dichloronitrobenzene via a Schiemann reaction, and a more direct approach utilizing the Sandmeyer reaction on 2,3-difluoroaniline.

Data Presentation: A Head-to-Head Comparison

The following table summarizes the key quantitative metrics for the two primary synthesis routes to 1-Chloro-2,3-difluorobenzene.

Parameter	Route 1: Schiemann Reaction from 2,3-Dichloronitrobenzene	Route 2: Sandmeyer Reaction from 2,3-Difluoroaniline
Starting Material	2,3-Dichloronitrobenzene	2,3-Difluoroaniline
Key Intermediates	3-Chloro-2-fluoronitrobenzene, 3-Chloro-2-fluoroaniline	2,3-Difluorobenzenediazonium chloride
Overall Yield	Not explicitly reported, final step yield is 78.5%[1]	Not explicitly reported in literature
Purity of Final Product	>99.5% (for a related process)	Dependent on purification
Reaction Steps	3 (Fluorination, Reduction, Schiemann Reaction)	1 (Diazotization and Sandmeyer Reaction)
Key Reagents	KF, Raney Nickel, NaNO₂, HBF₄, HCl	NaNO₂, CuCl, HCl
Reaction Conditions	High temperatures for fluorination and thermolysis	Low temperatures for diazotization

Experimental Protocols: Detailed Methodologies

Route 1: Schiemann Reaction from 2,3-Dichloronitrobenzene

This multi-step synthesis provides a pathway to 1-Chloro-2,3-difluorobenzene with a reported high yield in the final step.

Step 1: Synthesis of 3-Chloro-2-fluoronitrobenzene

• In a 500 ml four-necked flask, 192 g (1.0 mol) of 2,3-dichloronitrobenzene, 69.6 g (1.2 mol) of anhydrous potassium fluoride, and 200 g of dimethyl sulfoxide (DMSO) are combined.

• The mixture is heated to 170-175 °C and maintained at this temperature for 8 hours to facilitate the fluorination reaction.

• After cooling to 50 °C, the reaction mixture is filtered, and the filter cake is washed with 150 ml of toluene.

• The combined filtrates are subjected to distillation to recover the solvent, followed by vacuum rectification to yield 3-chloro-2-fluoronitrobenzene.

Step 2: Synthesis of 3-Chloro-2-fluoroaniline

• In a 1000 ml high-pressure reactor, 230 g (1.31 mol) of 3-chloro-2-fluoronitrobenzene, 460 ml of methanol, and 7 g of Raney nickel catalyst are added.

• The reactor is purged with nitrogen and then filled with hydrogen gas to a pressure of 1.5 MPa.

• The reduction reaction is carried out at 60-70 °C until the hydrogen uptake ceases.

• The catalyst is filtered off, and the filtrate is concentrated by distillation to recover the methanol, yielding 3-chloro-2-fluoroaniline.

Step 3: Synthesis of 1-Chloro-2,3-difluorobenzene via Schiemann Reaction

• In a 500 ml four-necked flask, 130 g of 30% hydrochloric acid and 60 ml of water are added, followed by 72.8 g (0.5 mol) of 3-chloro-2-fluoroaniline.

• The mixture is cooled to -5 °C, and 120 g (0.52 mol) of a 30% sodium nitrite solution is added dropwise to carry out the diazotization. The reaction is maintained at this temperature for 30 minutes.

• Subsequently, 137.5 g (0.625 mol) of 40% fluoroboric acid is added dropwise at -5 to 0 °C, and the reaction is stirred for another 30 minutes.

• The precipitated diazonium fluoroborate salt is filtered, washed with 50 ml of methanol, and dried.

• The dried diazonium salt is then subjected to thermal decomposition at 180-220 °C to yield 58.3 g of 1-chloro-2,3-difluorobenzene (78.5% yield for this step).[1]

Route 2: Sandmeyer Reaction from 2,3-Difluoroaniline

• In a suitable reaction vessel, dissolve 2,3-difluoroaniline in aqueous hydrochloric acid.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add a solution of sodium nitrite in water, maintaining the temperature below 5 °C to form the 2,3-difluorobenzenediazonium chloride solution.

• In a separate flask, prepare a solution of copper(I) chloride in concentrated hydrochloric acid.

• Slowly add the cold diazonium salt solution to the copper(I) chloride solution with vigorous stirring.

• Nitrogen gas evolution should be observed. Allow the reaction to warm to room temperature and stir for several hours until the gas evolution ceases.

• The reaction mixture is then typically extracted with an organic solvent (e.g., diethyl ether or dichloromethane).

• The organic layer is washed, dried, and the solvent is removed. The crude product is then purified by distillation or chromatography to obtain 1-chloro-2,3-difluorobenzene.

Mandatory Visualizations

The following diagrams illustrate the logical workflow of the described synthesis routes.

Caption: Workflow for the synthesis of 1-Chloro-2,3-difluorobenzene via the Schiemann Reaction.

Caption: Workflow for the synthesis of 1-Chloro-2,3-difluorobenzene via the Sandmeyer Reaction.

Concluding Remarks

The choice of synthesis route for 1-Chloro-2,3-difluorobenzene will depend on the specific requirements of the research or development project, including available starting materials, required purity, and scale of production. The multi-step route starting from 2,3-dichloronitrobenzene is well-documented with a high-yielding final step, making it a strong candidate for producing high-purity material. The Sandmeyer reaction from 2,3-difluoroaniline offers a more direct approach, which could be advantageous in terms of step economy, although optimization would be required to establish a reliable yield. Researchers are encouraged to evaluate both routes based on their laboratory capabilities and project goals.

References

• 1. CN101245020B - Process for synthesizing 2,3-difluoroaniline - Google Patents [patents.google.com]

Efficacy of Halogenated Benzene Derivatives as Enzyme Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Due to a lack of extensive research on the specific enzyme inhibitory properties of 1-Chloro-2,3-difluorobenzene derivatives, this guide provides a comparative analysis of structurally related halogenated benzene compounds. The data presented here, drawn from various studies, offers valuable insights into the structure-activity relationships (SAR) of these molecules and their potential as enzyme inhibitors. This guide will explore the efficacy of various dichlorobenzene, difluorobenzene, and other halogenated phenyl derivatives against several enzyme classes, including kinases, proteases, and metabolic enzymes.

Comparative Inhibitory Activity of Halogenated Benzene Derivatives

The inhibitory potency of various halogenated benzene derivatives against different enzyme targets is summarized below. The data highlights the significant impact of the position and nature of halogen substitutions on the benzene ring on biological activity.

Compound Class	Derivative Example	Target Enzyme	IC50 / Ki Value	Reference
Fluorinated Benzenesulfonic Esters	2-hydroxy-5-methyl-3-nitroacetophenone derivative with 4-(trifluoromethylphenyl)sulfonyl group	Protein Tyrosine Phosphatase 1B (PTP1B)	7.6 ± 0.070 µM	[1]
5-fluoro-2-(4-(methoxyphenyl)sulfonyl) substituted derivative	α-amylase	3.1 ± 0.110 µM	[1]
4-(trifluoromethoxyphenyl)sulfonyl substituted derivative	α-glucosidase	3.1 ± 0.043 µM	[1]
Dichlorophenylacetic Acid Hydrazones	Hydrazone of dichlorophenylacetic acid with an aromatic aldehyde	α-glucosidase	8.5 ± 0.3 µM	[2]
Halogenated Benzylidenebenzohydrazides	(E)-4-(((1H-benzo[d]imidazol-2-yl)methyl)amino)-N'-(halogenated)benzylidenebenzohydrazide	Epidermal Growth Factor Receptor (EGFR)	7.82 - 21.48 µM (IC50 range for various derivatives)	[3]
4-Chlorobenzenesulfonamide	4-Chlorobenzenesulfonamide	Carbonic Anhydrases	(Mechanism discussed, specific values not provided in the snippet)	[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of typical experimental protocols used for determining enzyme inhibitory activity.

General Enzyme Inhibition Assay Protocol

A standardized protocol for assessing enzyme inhibition involves several key steps, from experimental design to data analysis.[5]

• Experimental Design : This initial phase includes selecting the appropriate catalytic reaction, determining optimal conditions (pH, temperature), and deciding on the concentrations of the enzyme, substrate, and inhibitor to be tested. Both positive and negative controls are essential for validating the assay.[5]

• Materials and Reagents :

  • Purified target enzyme or cell extract containing the enzyme.

  • A specific substrate for the enzyme.

  • The inhibitor compound to be tested.

  • A suitable buffer solution to maintain pH (e.g., phosphate buffer at pH 7.0-7.5).

  • Any necessary cofactors (e.g., Mg²⁺, ATP).

  • A spectrophotometer or microplate reader for measuring the reaction progress.[6]

• Assay Procedure :

  • Preparation : Prepare stock solutions of the enzyme, substrate, and inhibitor in the appropriate buffer.

  • Pre-incubation : Mix the enzyme with various concentrations of the inhibitor and allow it to incubate for a specific period.

  • Reaction Initiation : Start the enzymatic reaction by adding the substrate to the enzyme-inhibitor mixture.

  • Monitoring : Measure the rate of product formation or substrate depletion over time using a spectrophotometer or other detection method.

  • Data Analysis : Plot the enzyme activity against the inhibitor concentration to determine the IC50 value (the concentration of inhibitor that reduces enzyme activity by 50%).[6][7]

EGFR Tyrosine Kinase Inhibition Assay (HTRF KinEASE-TK)

This assay is a common method for determining the inhibitory activity of compounds against Epidermal Growth Factor Receptor (EGFR) kinase.

• Reaction Setup : A biotinylated TK-substrate peptide, the EGFR enzyme, and the test compound are incubated in a reaction buffer containing ATP.

• Detection : The reaction is stopped, and a detection mixture containing streptavidin-XL665 and a phosphotyrosine-specific antibody labeled with Eu³⁺-cryptate is added.

• Signal Measurement : After incubation, the Homogeneous Time-Resolved Fluorescence (HTRF) signal is measured. The ratio of the fluorescence signals at 665 nm and 620 nm is proportional to the amount of phosphorylated substrate.

• IC50 Determination : The percentage of inhibition is calculated for each compound concentration, and the IC50 value is determined by fitting the data to a dose-response curve.[8]

Visualizing Experimental Workflows and Signaling Pathways

To better understand the processes involved in enzyme inhibition studies and the biological context of enzyme inhibitors, the following diagrams are provided.

Caption: A general workflow for an in vitro enzyme inhibition assay.

Caption: A representative kinase signaling pathway inhibited by a hypothetical halogenated benzene derivative.

References

• 1. Enzyme (α-Glucosidase, α-Amylase, PTP1B & VEGFR-2) Inhibition and Cytotoxicity of Fluorinated Benzenesulfonic Ester Derivatives of the 5-Substituted 2-Hydroxy-3-nitroacetophenones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of 1H-benzo[d]imidazole-(halogenated) Benzylidenebenzohydrazide Hybrids as Potential Multi-Kinase Inhibitors | MDPI [mdpi.com]
• 4. nbinno.com [nbinno.com]
• 5. A standard operating procedure for an enzymatic activity inhibition assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. superchemistryclasses.com [superchemistryclasses.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 1-Chloro-2,3-difluorobenzene: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical waste is a critical component of laboratory safety and regulatory compliance. This document provides essential safety and logistical information for the proper disposal of 1-Chloro-2,3-difluorobenzene, a halogenated aromatic compound. Adherence to these procedures is vital to protect personnel and the environment.

Immediate Safety and Handling Precautions:

1-Chloro-2,3-difluorobenzene is a flammable liquid that can cause skin, eye, and respiratory irritation.[1] Always handle this chemical in a well-ventilated area, preferably within a chemical fume hood. Personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, is mandatory.[2][3] Keep the container tightly closed when not in use and store it away from heat, sparks, and open flames.[3][4]

Quantitative Safety and Regulatory Data

The following table summarizes key quantitative data relevant to the safe handling and disposal of 1-Chloro-2,3-difluorobenzene. Due to the limited availability of specific data for this compound, information for the closely related substance, Chlorobenzene, is provided as a proxy where necessary.

Parameter	Value/Information	Regulation/Source
CAS Number	36556-47-5	PubChem[1]
GHS Hazard Statements	H226: Flammable liquid and vaporH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	PubChem[1]
OSHA Permissible Exposure Limit (PEL) - Proxy: Chlorobenzene	75 ppm (350 mg/m³) - 8-hour TWA	OSHA[5]
ACGIH Threshold Limit Value (TLV) - Proxy: Chlorobenzene	10 ppm - 8-hour TWA	ACGIH[5]
RCRA Hazardous Waste Code	Likely F002: Spent halogenated solvents	EPA[6]
Land Disposal Restrictions (LDR)	Subject to treatment standards for halogenated organic compounds.[7][8]	EPA

TWA: Time-Weighted Average

Experimental Protocols: Waste Characterization and Disposal

The proper disposal of 1-Chloro-2,3-difluorobenzene follows the protocols for halogenated organic waste. This involves careful segregation, labeling, and transfer to an approved waste management facility.

Methodology for Waste Segregation and Collection:

• Waste Identification: All waste streams containing 1-Chloro-2,3-difluorobenzene must be identified as "halogenated organic waste."

• Container Selection: Use a designated, properly labeled, and chemically compatible waste container with a secure, tight-fitting lid.

• Segregation: Do not mix halogenated organic waste with non-halogenated organic waste or any other incompatible waste streams.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name ("1-Chloro-2,3-difluorobenzene"), and the approximate concentration and volume.

• Accumulation: Store the sealed waste container in a designated satellite accumulation area within the laboratory, away from ignition sources.

Disposal Plan:

Disposal of 1-Chloro-2,3-difluorobenzene must be conducted through a licensed hazardous waste disposal company.[3][4] The material will be subject to treatment standards under the EPA's Land Disposal Restrictions (LDR) program before final disposal.[7][8] The most common treatment method for halogenated organic compounds is incineration at a permitted hazardous waste incineration facility.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-Chloro-2,3-difluorobenzene.

References

• 1. 1-Chloro-2,3-difluorobenzene | C6H3ClF2 | CID 2782762 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. CHLOROBENZENE | Occupational Safety and Health Administration [osha.gov]
• 6. Treatment Standards for Hazardous Wastes Subject to Land Disposal Restrictions | Hazardous Waste | US EPA [19january2021snapshot.epa.gov]
• 7. epa.gov [epa.gov]
• 8. epa.gov [epa.gov]

Essential Safety and Operational Guide for 1-Chloro-2,3-difluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and disposal of 1-Chloro-2,3-difluorobenzene. Adherence to these procedures is essential for ensuring laboratory safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is the first line of defense against exposure to 1-Chloro-2,3-difluorobenzene. The following table summarizes the recommended PPE.

PPE Category	Recommended Equipment
Eye and Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1] A face shield may be necessary for splash hazards.
Skin Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.[1] This includes a lab coat or chemical-resistant apron. All contaminated clothing should be removed and washed before reuse.[1]
Respiratory Protection	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.[1] A gas mask is also recommended.[2] Ensure adequate ventilation, such as a local exhaust ventilation system.[2]

Handling and Storage Protocols

Proper handling and storage are crucial to prevent accidents and maintain the chemical's stability.

Handling:

• Ventilation: Always handle 1-Chloro-2,3-difluorobenzene in a well-ventilated area, preferably within a chemical fume hood.[1][3]

• Ignition Sources: This compound is a flammable liquid and vapor.[4] Keep it away from heat, hot surfaces, sparks, open flames, and other ignition sources. No smoking is permitted in the handling area.

• Grounding: To prevent static discharge, which can ignite vapors, ground and bond the container and receiving equipment.[1][3] Use explosion-proof electrical, ventilating, and lighting equipment.[1][3]

• Tools: Use only non-sparking tools.[1][3]

• Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][3] Avoid breathing mists or vapors.[3] Do not get in eyes, on skin, or on clothing.

Storage:

• Container: Keep the container tightly closed in a dry and well-ventilated place.[1]

• Conditions: Store in a cool, well-ventilated place.[1] Keep away from heat and sources of ignition.

• Incompatibilities: Store away from strong oxidizing agents.

Spill and Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is critical.

Spills:

• Evacuate: Evacuate the danger area and consult an expert.[3]

• Ventilate: Ensure adequate ventilation.[3]

• Containment: Cover drains to prevent the chemical from entering them.[3] Absorb the spill with inert absorbent material such as sand, silica gel, or universal binder.[1]

• Clean-up: Use spark-proof tools and explosion-proof equipment during clean-up.[1] Collect the absorbed material and place it in a suitable, closed container for disposal.[1]

First Aid:

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[3][5]

• Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with plenty of water and soap.[1][4][5]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and get medical attention.[1][4][5]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink two glasses of water if the person is conscious. Seek medical attention.[3][5]

Disposal Plan

Proper disposal of 1-Chloro-2,3-difluorobenzene and its contaminated waste is mandatory to prevent environmental contamination.

• Waste Classification: This material is considered hazardous waste.[1]

• Disposal Method: Dispose of the contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[1] Do not let the product enter drains.

• Contaminated Packaging: Before disposing of the container, ensure it is completely empty.

Workflow for Handling 1-Chloro-2,3-difluorobenzene

Caption: Workflow for the safe handling and disposal of 1-Chloro-2,3-difluorobenzene.

References

• 1. fishersci.com [fishersci.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]